Prenyl acetate

• CAS: 1191-16-8

Core Science & Biosynthesis

A Technical Guide to the Physicochemical Properties of Prenyl Acetate

For Researchers, Scientists, and Drug Development Professionals

Abstract: This document provides a comprehensive technical overview of the physicochemical properties of Prenyl acetate (B1210297) (CAS No. 1191-16-8). It includes a detailed summary of its key properties presented in a structured format, methodologies for experimental determination, and a visualization of its chemical synthesis pathway. This guide is intended to serve as a foundational resource for professionals in research and development.

Core Physicochemical Properties

Prenyl acetate, also known as 3-methyl-2-butenyl (B1208987) acetate, is an organic ester recognized for its characteristic fruity aroma, reminiscent of banana and pear.[1][2][3] It presents as a colorless liquid at room temperature.[1][2][4] The following table summarizes its key physicochemical parameters.

Property	Value	References
Molecular Formula	C₇H₁₂O₂	[1][5][6]
Molecular Weight	128.17 g/mol	[1][4][5][7]
Density	0.917 g/mL at 25 °C	[2][8][9]
0.915 - 0.923 g/mL at 20 °C	[5]
Boiling Point	151-152 °C at 752 mmHg	[2][3][5][7]
148-149 °C at 760 mmHg	[5][10]
142-144 °C	[1]
Melting Point	-62.7 °C (estimate)	[2][3][8][11]
Refractive Index	1.427 - 1.431 at 20 °C	[5][10]
1.43 (lit., n20/D)	[2][8]
Solubility	Water: Insoluble	[2][5][9][12]
Water: 1289 mg/L at 25 °C (est)	[5]
Water: 4.3 g/L at 20 °C	[2][13]
Alcohol: Soluble	[3][5][12]
Vapor Pressure	3.99 mmHg at 25 °C	[2][11]
2.28 mmHg at 23 °C	[4][6]
Flash Point	49 °C (121 °F)	[2][3][4][5][8]
Log P (o/w)	1.65 - 1.7	[4][5][6][10]

Experimental Protocols for Property Determination

The accurate determination of physicochemical properties is critical for the application and handling of chemical compounds. The following sections outline standard methodologies for measuring density, solubility, and refractive index.

The density of a liquid can be determined accurately through a straightforward volumetric measurement method.[14][15]

Apparatus:

• Analytical balance

• Graduated cylinder or pycnometer (density bottle) for higher precision

• Thermometer

Procedure:

• Mass of Empty Container: Carefully measure and record the mass of a clean, dry graduated cylinder or pycnometer on an analytical balance.[14][16]

• Volume of Liquid: Add a precise volume of Prenyl acetate to the container. When using a graduated cylinder, read the volume from the bottom of the meniscus at eye level to prevent parallax error.[14][17]

• Mass of Filled Container: Weigh the container with the liquid and record the combined mass.[16]

• Temperature: Measure and record the temperature of the liquid, as density is temperature-dependent.[15]

• Calculation: The density (ρ) is calculated by subtracting the mass of the empty container from the mass of the filled container to find the mass of the liquid (m), and then dividing this by the measured volume (V).

  • Formula: ρ = m / V[14]

• Replication: For improved accuracy, the measurement should be repeated multiple times, and the average value should be reported.[14][16]

The equilibrium solubility of a compound in a specific solvent is typically determined using the shake-flask method, which is considered a gold standard for its reliability.[18][19]

Apparatus:

• Shake-flask or orbital shaker with temperature control

• Analytical balance

• Centrifuge

• Syringe filters (chemically inert, e.g., PTFE)

• High-Performance Liquid Chromatography (HPLC) system or other suitable quantitative analytical instrument

Procedure:

• Preparation: Add an excess amount of Prenyl acetate (solute) to a known volume of the solvent (e.g., water, ethanol) in a flask. The presence of undissolved solid is necessary to ensure saturation is reached.[18][19]

• Equilibration: Seal the flask and place it in a shaker at a constant, controlled temperature. The mixture is agitated for a sufficient period (typically 24-48 hours) to ensure equilibrium between the dissolved and undissolved solute is achieved.[19]

• Phase Separation: After equilibration, the undissolved solid must be separated from the saturated solution. This is typically done by allowing the solution to settle, followed by centrifugation to pellet the remaining solid.[18]

• Filtration: Carefully draw the supernatant (the clear, saturated solution) and filter it using a syringe filter to remove any remaining microscopic particles. The filter material must be inert and not absorb the solute.[18]

• Quantification: The concentration of Prenyl acetate in the clear filtrate is then determined using a calibrated analytical method, such as HPLC. A calibration curve is created using standard solutions of known concentrations to ensure accurate measurement.[18]

• Reporting: The solubility is reported in units of mass per volume (e.g., mg/mL or g/L) or molarity (mol/L) at the specified temperature.[18]

The refractive index, a measure of how light propagates through a substance, is a fundamental optical property. It can be measured using various techniques, including refractometry and interferometry.[20][21]

Apparatus:

• Abbe refractometer (most common)

• Light source (typically a sodium lamp, 589 nm)

• Temperature-controlled water bath

Procedure:

• Calibration: Calibrate the Abbe refractometer using a standard sample with a known refractive index, such as distilled water.

• Sample Application: Place a few drops of Prenyl acetate onto the clean, dry prism surface of the refractometer.

• Temperature Control: Ensure the prisms are maintained at a constant, specified temperature (commonly 20°C) using the connected water bath, as refractive index is highly sensitive to temperature changes.

• Measurement: Close the prisms and adjust the instrument until the boundary line (the line separating the light and dark fields) is sharp and centered in the crosshairs of the eyepiece.

• Reading: Read the refractive index value directly from the instrument's calibrated scale.

• Cleaning: Thoroughly clean the prism surfaces with a suitable solvent (e.g., ethanol (B145695) or isopropanol) and a soft lens tissue after the measurement.

Synthesis Pathway Visualization

Prenyl acetate is synthesized via an esterification reaction. This process involves the reaction of an alcohol (prenol) with a carboxylic acid (acetic acid), typically in the presence of an acid catalyst.

References

• 1. Prenyl Acetate Manufacturer & Suppliers |ELAROMA-PAC G1 - Elchemy [elchemy.com]
• 2. Cas 1191-16-8,Prenyl acetate | lookchem [lookchem.com]
• 3. Prenyl Acetate (1191-16-8) | Quality Chemical Dealer [chemicalbull.com]
• 4. ScenTree - Prenyl acetate (CAS N° 1191-16-8) [scentree.co]
• 5. prenyl acetate, 1191-16-8 [thegoodscentscompany.com]
• 6. iff.com [iff.com]
• 7. Prenyl acetate | C7H12O2 | CID 14489 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. chembk.com [chembk.com]
• 9. Prenyl Acetate Density: 0.917 Gram Per Millilitre (g/ml) at Best Price in Mumbai | National Analytical Corporation - Chemical Division [tradeindia.com]
• 10. prenyl acetate [flavscents.com]
• 11. Page loading... [wap.guidechem.com]
• 12. labsolu.ca [labsolu.ca]
• 13. Prenyl acetate CAS#: 1191-16-8 [m.chemicalbook.com]
• 14. Experiments to determine density of liquid apparatus method calculation density bottle burette measuring cylinder balance IGCSE/GCSE Physics revision notes [docbrown.info]
• 15. scribd.com [scribd.com]
• 16. chem.libretexts.org [chem.libretexts.org]
• 17. m.youtube.com [m.youtube.com]
• 18. benchchem.com [benchchem.com]
• 19. lup.lub.lu.se [lup.lub.lu.se]
• 20. przyrbwn.icm.edu.pl [przyrbwn.icm.edu.pl]
• 21. pubs.aip.org [pubs.aip.org]

The Occurrence and Biosynthesis of Prenyl Acetate in the Plant Kingdom: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Prenyl acetate (B1210297), a volatile organic compound with a characteristic fruity, green, and slightly balsamic aroma, is a naturally occurring ester found in a variety of plant species. This technical guide provides a comprehensive overview of the known natural sources of prenyl acetate, its quantitative occurrence, and the current understanding of its biosynthetic pathways in plants. Detailed experimental protocols for the extraction and analysis of this compound are provided, along with a discussion of the key enzymes involved in its formation. This document aims to serve as a valuable resource for researchers in the fields of phytochemistry, natural product chemistry, and drug discovery who are interested in the isolation, characterization, and potential applications of prenyl acetate.

Introduction

Prenyl acetate (3-methyl-2-buten-1-yl acetate) is a monoterpenoid ester that contributes to the characteristic aroma of many flowers and fruits. Its pleasant scent has led to its use in the fragrance and flavor industries. Beyond its aromatic properties, the study of prenyl acetate and other volatile esters in plants is crucial for understanding plant-insect interactions, defense mechanisms, and the overall biochemical machinery of plant secondary metabolism. This guide synthesizes the current knowledge on the natural occurrence and biosynthesis of this compound, providing a technical foundation for further research and development.

Natural Sources and Quantitative Occurrence of Prenyl Acetate

Prenyl acetate has been identified as a volatile component in a diverse range of plant species, from fragrant flowers to tropical fruits. While its presence is widely reported, comprehensive quantitative data across different species and cultivars remains an area of active research. The following table summarizes the currently available quantitative information on the occurrence of prenyl acetate in various plants.

Plant Species	Family	Plant Part	Concentration/Abundance	Reference(s)
Cananga odorata (Ylang-Ylang)	Annonaceae	Flowers (Essential Oil)	0.02% - 0.89%	[1]
Rosa hybrida (Rose)	Rosaceae	Flowers (Volatiles)	Detected, but not a major acetate ester in the studied cultivar 'Fragrant Cloud'. Geranyl acetate and citronellyl acetate are more abundant.	[2]
Solanum lycopersicum (Tomato)	Solanaceae	Fruit	Reported as a volatile component.	[3]
Pandanus tectorius (Hala)	Pandanaceae	Fruit	Isoprenyl acetate (an isomer) has been reported as a constituent.	[4]
Pyrus pyrifolia (Asian Pear)	Rosaceae	Fruit	Detected, but not quantified.	[5]
Berberis asiatica	Berberidaceae	Not specified	Identified as a phytochemical component.

Note: The concentration of volatile compounds can vary significantly based on factors such as the specific cultivar, geographical location, stage of development, and the extraction method employed.

Biosynthesis of Prenyl Acetate in Plants

The biosynthesis of prenyl acetate in plants is a multi-step process that originates from the fundamental building blocks of isoprenoid metabolism and culminates in an esterification reaction. The pathway can be broadly divided into the synthesis of the prenyl alcohol precursor and its subsequent acetylation.

Synthesis of the Isoprenoid Precursor: Prenol

The five-carbon alcohol precursor of prenyl acetate, prenol (3-methyl-2-butenol), is derived from the isoprenoid biosynthesis pathway. In plants, two distinct pathways produce the universal C5 isoprenoid precursors, isopentenyl pyrophosphate (IPP) and its isomer, dimethylallyl pyrophosphate (DMAPP): the mevalonate (B85504) (MVA) pathway in the cytosol and the methylerythritol phosphate (B84403) (MEP) pathway in the plastids.[6][7][8][9][10] DMAPP is the direct precursor to prenol. The conversion of DMAPP to prenol is catalyzed by specific phosphatases, although the precise enzymes responsible for this step in the context of volatile ester biosynthesis are not yet fully characterized.

Esterification: The Role of Alcohol Acyltransferases (AATs)

The final step in the formation of prenyl acetate is the esterification of prenol with an acetyl group, which is donated by acetyl-CoA. This reaction is catalyzed by a class of enzymes known as alcohol acyltransferases (AATs).[11][12][13][14][15][16] AATs belong to the large BAHD (BEAT, AHCT, HCBT, and DAT) superfamily of acyltransferases.[11][12]

The general reaction is as follows:

Prenol + Acetyl-CoA ⇌ Prenyl Acetate + Coenzyme A

While an AAT with specific activity for prenol has not been extensively characterized, studies on homologous enzymes in other plants, such as the geraniol/citronellol acetyltransferase (RhAAT1) in roses, provide a strong model for this reaction.[2] These enzymes often exhibit a degree of substrate promiscuity, being able to utilize a range of alcohols and acyl-CoAs to produce a variety of esters.

Regulatory Mechanisms

The production of volatile esters like prenyl acetate is tightly regulated and often coincides with specific developmental stages, such as flower anthesis or fruit ripening.[2][17][18][19] The regulation occurs at multiple levels, including:

• Transcriptional Regulation: The expression of genes encoding key biosynthetic enzymes, particularly AATs and enzymes in the isoprenoid pathway, is often upregulated during periods of high volatile emission.[2][17][19]

• Substrate Availability: The production of prenyl acetate is also dependent on the cellular pools of its precursors, prenol and acetyl-CoA. The availability of these substrates can be a limiting factor in the biosynthesis.[19]

• Signaling Pathways: Plant hormones such as ethylene (B1197577) and jasmonic acid have been implicated in the regulation of volatile ester biosynthesis, suggesting complex signaling cascades that control the expression of the necessary enzymes.

Experimental Protocols

The following sections provide detailed methodologies for the extraction and analysis of prenyl acetate from plant tissues.

Extraction of Prenyl Acetate: Headspace Solid-Phase Microextraction (HS-SPME)

HS-SPME is a solvent-free, sensitive, and non-destructive method for the analysis of volatile and semi-volatile compounds from plant tissues.[20][21][22][23][24]

Materials:

• Solid-Phase Microextraction (SPME) fiber assembly (e.g., 50/30 µm Divinylbenzene/Carboxen/Polydimethylsiloxane (DVB/CAR/PDMS))

• SPME fiber holder

• Headspace vials (e.g., 20 mL) with PTFE/silicone septa

• Heating block or water bath

• Gas chromatograph-mass spectrometer (GC-MS)

Procedure:

• Sample Preparation: Accurately weigh a known amount of fresh plant material (e.g., 1-2 g of flower petals or fruit tissue) and place it into a headspace vial.

• Internal Standard (Optional but Recommended): For quantitative analysis, add a known amount of an internal standard (e.g., a non-native, structurally similar ester like heptyl acetate) to the vial.

• Vial Sealing: Immediately seal the vial with the screw cap containing the PTFE/silicone septum.

• Equilibration: Place the vial in a heating block or water bath at a controlled temperature (e.g., 40-60 °C) for a defined period (e.g., 30 minutes) to allow the volatile compounds to equilibrate in the headspace.

• SPME Fiber Exposure: Manually or with an autosampler, insert the SPME fiber through the septum into the headspace of the vial, ensuring the fiber does not touch the sample. Expose the fiber for a predetermined time (e.g., 30-60 minutes) to allow for the adsorption of the volatile compounds.

• Desorption and GC-MS Analysis: Retract the fiber into the needle and immediately insert it into the heated injection port of the GC-MS. Desorb the analytes from the fiber onto the GC column by exposing the fiber in the injector for a specific time (e.g., 2-5 minutes) at a high temperature (e.g., 250 °C).

Quantification of Prenyl Acetate by Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is the standard analytical technique for the separation, identification, and quantification of volatile compounds like prenyl acetate.[25][26]

Instrumentation and Conditions (Example):

• Gas Chromatograph: Agilent 7890B or equivalent.

• Mass Spectrometer: Agilent 5977A or equivalent.

• Column: HP-5ms (30 m x 0.25 mm i.d., 0.25 µm film thickness) or equivalent.

• Carrier Gas: Helium at a constant flow rate of 1 mL/min.

• Injector Temperature: 250 °C.

• Oven Temperature Program:

  • Initial temperature: 40 °C, hold for 2 minutes.

  • Ramp: 5 °C/min to 150 °C.

  • Ramp: 10 °C/min to 250 °C, hold for 5 minutes.

• Mass Spectrometer Conditions:

  • Ionization Mode: Electron Impact (EI) at 70 eV.

  • Source Temperature: 230 °C.

  • Quadrupole Temperature: 150 °C.

  • Scan Range: m/z 40-400.

Quantification:

• Calibration Curve: Prepare a series of standard solutions of authentic prenyl acetate of known concentrations. Analyze these standards using the same GC-MS method to generate a calibration curve by plotting the peak area against the concentration.

• Sample Analysis: Analyze the extracted samples using the same GC-MS method.

• Concentration Calculation: Identify the prenyl acetate peak in the sample chromatogram based on its retention time and mass spectrum. Determine the concentration of prenyl acetate in the sample by comparing its peak area to the calibration curve. If an internal standard was used, calculate the concentration based on the ratio of the peak area of prenyl acetate to the peak area of the internal standard.

Visualizations

Biosynthetic Pathway of Prenyl Acetate

Caption: Generalized biosynthetic pathway of prenyl acetate in plants.

Experimental Workflow for Prenyl Acetate Analysis

Caption: Workflow for the analysis of prenyl acetate from plant samples.

Conclusion

Prenyl acetate is a naturally occurring monoterpenoid ester that contributes to the aromatic profile of a variety of plant species. Its biosynthesis follows the general pathway of isoprenoid-derived volatile esters, involving the formation of prenol from the isoprenoid pathway and subsequent esterification by an alcohol acyltransferase. While the presence of prenyl acetate has been confirmed in several plants, there is a need for more extensive quantitative studies to understand its distribution and the factors influencing its production. The experimental protocols and biosynthetic insights provided in this guide offer a foundation for researchers to further explore the fascinating world of plant volatile compounds and their potential applications.

References

• 1. researchgate.net [researchgate.net]
• 2. Volatile Ester Formation in Roses. Identification of an Acetyl-Coenzyme A. Geraniol/Citronellol Acetyltransferase in Developing Rose Petals - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Prenyl acetate | C7H12O2 | CID 14489 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Current Development in Isoprenoid Precursor Biosynthesis and Regulation - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Two distinct pathways for essential metabolic precursors for isoprenoid biosynthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Two distinct pathways for essential metabolic precursors for isoprenoid biosynthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. biorxiv.org [biorxiv.org]
• 12. edepot.wur.nl [edepot.wur.nl]
• 13. Plant prenyltransferases: Diversity, catalytic activities, mechanisms, and application in heterologous production of prenylated natural products - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Probing specificities of alcohol acyltransferases for designer ester biosynthesis with a high-throughput microbial screening platform - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Substrate specificity of alcohol acyltransferase from strawberry and banana fruits [agris.fao.org]
• 16. researchgate.net [researchgate.net]
• 17. An Update on the Function, Biosynthesis and Regulation of Floral Volatile Terpenoids [mdpi.com]
• 18. Chemistry, biosynthesis and biology of floral volatiles: roles in pollination and other functions - Natural Product Reports (RSC Publishing) DOI:10.1039/D3NP00024A [pubs.rsc.org]
• 19. Dynamic histone acetylation in floral volatile synthesis and emission in petunia flowers - PMC [pmc.ncbi.nlm.nih.gov]
• 20. asianpubs.org [asianpubs.org]
• 21. asianpubs.org [asianpubs.org]
• 22. researchgate.net [researchgate.net]
• 23. Headspace solid-phase microextraction method for extracting volatile constituents from the different parts of Saudi Anethum graveolens L. and their antimicrobial activity - PMC [pmc.ncbi.nlm.nih.gov]
• 24. mdpi.com [mdpi.com]
• 25. A rapid method for quantifying free and bound acetate based on alkylation and GC-MS analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 26. benchchem.com [benchchem.com]

A Technical Guide to the Biosynthesis of Prenyl Acetate in Aromatic Plants

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth exploration of the biosynthetic pathway of prenyl acetate (B1210297), a significant volatile ester contributing to the characteristic aroma of many plants. The document outlines the core enzymatic reactions, presents quantitative data, details relevant experimental protocols, and visualizes the key pathways and workflows to support advanced research and development in phytochemistry and drug discovery.

Introduction: The Significance of Prenyl Acetate

Prenyl acetate (3-methyl-2-buten-1-yl acetate) is a naturally occurring ester found in various aromatic plants, contributing fruity and floral notes to their essential oils. It is a monoterpenoid ester, valued in the fragrance and flavor industries and a subject of interest for its potential biological activities. Understanding its biosynthesis is crucial for applications ranging from the metabolic engineering of scent profiles in plants to the synthesis of novel bioactive compounds. The formation of prenyl acetate is primarily a result of the esterification of prenol (also known as 3-methyl-2-buten-1-ol) with an acetyl group donor.

The Core Biosynthetic Pathway

The biosynthesis of prenyl acetate is a multi-stage process that begins with the universal terpene precursors, isopentenyl pyrophosphate (IPP) and dimethylallyl pyrophosphate (DMAPP). These precursors are synthesized via the methylerythritol 4-phosphate (MEP) pathway in the plastids or the mevalonate (B85504) (MVA) pathway in the cytosol. The final, decisive step in the formation of volatile esters like prenyl acetate is catalyzed by alcohol acyltransferases (AATs).[1][2][3]

The key steps are:

• Formation of Geranyl Pyrophosphate (GPP): In the plastids, GPP is synthesized from the condensation of IPP and DMAPP.[4]

• Formation of Prenol: Terpene synthases (TPSs) can convert GPP into various monoterpenes, including prenol.[4]

• Esterification: An Alcohol Acyltransferase (AAT) catalyzes the transfer of an acetyl group from acetyl-CoA to prenol, forming prenyl acetate and releasing Coenzyme A (CoA).[2][3] This reaction is the final step in the pathway.[1][3]

References

• 1. Frontiers | Alcohol Acyltransferase Is Involved in the Biosynthesis of C6 Esters in Apricot (Prunus armeniaca L.) Fruit [frontiersin.org]
• 2. researchgate.net [researchgate.net]
• 3. Alcohol Acyltransferase Is Involved in the Biosynthesis of C6 Esters in Apricot (Prunus armeniaca L.) Fruit - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Genome-Wide Identification and Expression Analysis of Terpene Synthase Genes in Cymbidium faberi - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide to Prenyl Acetate for Researchers and Drug Development Professionals

Introduction

Prenyl acetate (B1210297), also known by its IUPAC name 3-methylbut-2-enyl acetate, is an organic compound with the CAS number 1191-16-8.[1][2] It is a naturally occurring ester found in various essential oils, contributing to the fruity and pleasant aroma of many plants.[1] Beyond its traditional use in the fragrance and flavor industries, recent scientific interest has been directed towards its potential pharmacological activities, particularly its antioxidant and anti-inflammatory properties. This guide provides a comprehensive overview of prenyl acetate, focusing on its chemical identity, synthesis, physico-chemical properties, and putative biological mechanisms of action, tailored for an audience in research and drug development.

Chemical Identification and Nomenclature

• CAS Number: 1191-16-8

• IUPAC Name: 3-methylbut-2-enyl acetate[2]

• Synonyms: Isoprenyl acetate, 3,3-dimethylallyl acetate, 3-methyl-2-buten-1-yl acetate.

Physico-Chemical Properties

A summary of the key physico-chemical properties of prenyl acetate is presented in the table below. This data is essential for its handling, formulation, and analytical characterization.

Property	Value	Reference
Molecular Formula	C₇H₁₂O₂	[1]
Molecular Weight	128.17 g/mol	[1]
Appearance	Colorless liquid	[1]
Odor	Fruity, pear-like, green
Boiling Point	151-152 °C at 752 mmHg
Density	0.917 g/mL at 25 °C
Refractive Index	1.43 at 20°C	[1]
Solubility	Insoluble in water; soluble in alcohol	[]
Flash Point	49 °C	[1]
logP	1.8

Experimental Protocols

This section details the methodologies for the chemical synthesis and potential biological evaluation of prenyl acetate.

Chemical Synthesis of Prenyl Acetate

Prenyl acetate is typically synthesized via the esterification of prenol (3-methyl-2-buten-1-ol) with an acetylating agent. A common laboratory-scale protocol is as follows:

Materials:

• Prenol (3-methyl-2-buten-1-ol)

• Acetic anhydride (B1165640)

• Anhydrous sodium acetate

• Deionized water

• Anhydrous sodium carbonate

• Anhydrous magnesium sulfate

• Dichloromethane (or other suitable organic solvent)

• Round-bottom flask

• Reflux condenser

• Separatory funnel

• Heating mantle

• Rotary evaporator

Procedure:

• To a clean, dry round-bottom flask, add acetic anhydride and a catalytic amount of anhydrous sodium acetate.

• Begin stirring the mixture and heat it to approximately 100 °C.

• Slowly add prenol dropwise to the reaction mixture while maintaining the temperature between 100-110 °C.

• After the addition is complete, continue the reaction under reflux for 2 hours.

• Allow the reaction mixture to cool to room temperature.

• Add a sufficient amount of deionized water to the flask and transfer the mixture to a separatory funnel.

• Shake the funnel and allow the layers to separate. Remove the lower aqueous layer.

• Wash the organic layer with a saturated solution of sodium carbonate to neutralize any remaining acid, followed by a wash with brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent using a rotary evaporator.

• The crude prenyl acetate can be further purified by fractional distillation under reduced pressure.

In Vitro Antioxidant Activity Assessment: DPPH Radical Scavenging Assay

This protocol describes a common method to evaluate the antioxidant potential of a compound like prenyl acetate by measuring its ability to scavenge the stable free radical DPPH (2,2-diphenyl-1-picrylhydrazyl).

Materials:

• Prenyl acetate

• DPPH (2,2-diphenyl-1-picrylhydrazyl)

• Methanol (B129727) (or other suitable solvent)

• Ascorbic acid (positive control)

• 96-well microplate

• Microplate reader

Procedure:

• Prepare a stock solution of DPPH in methanol (e.g., 0.1 mM).

• Prepare a series of dilutions of prenyl acetate and ascorbic acid in methanol.

• In a 96-well microplate, add a fixed volume of the DPPH solution to each well.

• Add an equal volume of the different concentrations of prenyl acetate or ascorbic acid to the wells. A control well should contain only the DPPH solution and methanol.

• Incubate the plate in the dark at room temperature for 30 minutes.

• Measure the absorbance of each well at a wavelength of approximately 517 nm using a microplate reader.

• The percentage of DPPH radical scavenging activity is calculated using the formula: % Inhibition = [(Abs_control - Abs_sample) / Abs_control] * 100

• The IC₅₀ value (the concentration of the compound that scavenges 50% of the DPPH radicals) can be determined by plotting the percentage of inhibition against the concentration of the test compound.

In Vitro Anti-Inflammatory Activity Assessment: Inhibition of Nitric Oxide Production in Macrophages

This protocol outlines a method to assess the anti-inflammatory potential of prenyl acetate by measuring its effect on nitric oxide (NO) production in lipopolysaccharide (LPS)-stimulated macrophage cells (e.g., RAW 264.7).

Materials:

• RAW 264.7 macrophage cell line

• DMEM (Dulbecco's Modified Eagle Medium) supplemented with FBS and antibiotics

• Lipopolysaccharide (LPS)

• Prenyl acetate

• Dexamethasone (B1670325) (positive control)

• Griess Reagent

• Cell culture plates

• CO₂ incubator

Procedure:

• Seed RAW 264.7 cells in a 96-well plate at an appropriate density and allow them to adhere overnight in a CO₂ incubator.

• The following day, treat the cells with various non-toxic concentrations of prenyl acetate or dexamethasone for 1 hour.

• Stimulate the cells with LPS (e.g., 1 µg/mL) for 24 hours to induce an inflammatory response and NO production. A control group should be left unstimulated.

• After the incubation period, collect the cell culture supernatant.

• Determine the concentration of nitrite (B80452) (a stable product of NO) in the supernatant using the Griess Reagent, following the manufacturer's instructions. This typically involves mixing the supernatant with the Griess Reagent and measuring the absorbance at around 540 nm.

• A standard curve using known concentrations of sodium nitrite should be prepared to quantify the amount of nitrite in the samples.

• The percentage of inhibition of NO production is calculated by comparing the nitrite levels in the treated groups to the LPS-stimulated control group.

Mandatory Visualizations

Putative Anti-Inflammatory and Antioxidant Signaling Pathway

The anti-inflammatory and antioxidant effects of many natural compounds, including those with prenyl groups, are often attributed to their ability to modulate key signaling pathways involved in the cellular stress response. A plausible mechanism for prenyl acetate involves the inhibition of the NF-κB and MAPK signaling cascades.

Caption: Putative mechanism of prenyl acetate in mitigating inflammation and oxidative stress.

Experimental Workflow for Synthesis and Bioactivity Screening

The following diagram illustrates a logical workflow for the synthesis of prenyl acetate and its subsequent screening for biological activity, a common process in early-stage drug discovery.

Caption: Experimental workflow for the synthesis and bioactivity screening of prenyl acetate.

References

• 1. ScenTree - Prenyl acetate (CAS N° 1191-16-8) [scentree.co]
• 2. Prenyl acetate | C7H12O2 | CID 14489 - PubChem [pubchem.ncbi.nlm.nih.gov]

Molecular structure and formula of 3-methyl-2-butenyl acetate.

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 3-methyl-2-butenyl (B1208987) acetate (B1210297), also known as prenyl acetate. It details the molecule's chemical structure, physicochemical properties, and characteristic spectroscopic data. A detailed experimental protocol for its synthesis via Fischer esterification is provided. While primarily utilized in the flavor and fragrance industries, this document also explores the compound's relevance to drug development and biomedical research, focusing on the known biological activities associated with its constituent prenyl functional group, such as anti-inflammatory and antioxidant effects. Safety and handling protocols are also outlined.

Molecular Identity and Structure

3-Methyl-2-butenyl acetate is a carboxylic ester recognized for its characteristic fruity aroma. It is an organic compound found in various plants and is a component of the alarm pheromone for certain bee species.

• IUPAC Name : 3-methylbut-2-enyl acetate[1][2]

• Synonyms : Prenyl acetate, 3,3-Dimethylallyl acetate, Isopent-2-enyl acetate[1][2]

• CAS Number : 1191-16-8[1][3]

• Molecular Formula : C₇H₁₂O₂[1][3]

• Molecular Weight : 128.17 g/mol [1][3]

• Chemical Structure :

  • SMILES : CC(=O)OCC=C(C)C[4]

  • InChI Key : XXIKYCPRDXIMQM-UHFFFAOYSA-N[1]

Figure 1: 2D Chemical Structure of 3-methyl-2-butenyl acetate.

Physicochemical Properties

3-Methyl-2-butenyl acetate is a colorless liquid at room temperature. Its key physical and chemical properties are summarized in the table below.

Property	Value	Reference(s)
Appearance	Colorless liquid with a sweet, fruity (banana, pear) odor	[5]
Boiling Point	142-152 °C @ 760 mmHg	[5]
Density	~0.917 g/mL at 25 °C
Solubility	Insoluble in water; soluble in alcohol and other organic solvents.	[5]
Refractive Index (n²⁰/D)	~1.424 - 1.430
Flash Point	~49 °C (120 °F)
Vapor Pressure	2.6 hPa at 20 °C

Spectroscopic Data

Spectroscopic analysis is essential for the structural confirmation and purity assessment of 3-methyl-2-butenyl acetate.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Note: The following are predicted chemical shifts based on the molecular structure. Experimental values should be obtained in a suitable deuterated solvent (e.g., CDCl₃) for confirmation.

¹H NMR (Predicted)

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
~5.30	t (J ≈ 7 Hz)	1H	-CH=C(CH₃)₂
~4.55	d (J ≈ 7 Hz)	2H	-O-CH₂-CH=
~2.05	s	3H	CH₃-C(=O)-
~1.75	s	3H	=C(CH₃)₂ (cis)

| ~1.70 | s | 3H | =C(CH₃)₂ (trans) |

¹³C NMR (Predicted in CDCl₃)

Chemical Shift (δ, ppm)	Assignment
~170.5	C =O
~139.0	=C (CH₃)₂
~118.5	-C H=
~61.0	-O-C H₂-
~25.5	=C(C H₃)₂ (trans)
~21.0	C H₃-C(=O)-

| ~18.0 | =C(C H₃)₂ (cis) |

Mass Spectrometry (MS)

Electron Ionization Mass Spectrometry (EI-MS) of 3-methyl-2-butenyl acetate shows characteristic fragmentation patterns. The molecular ion peak (M⁺) at m/z 128 is often weak or absent.

m/z	Relative Intensity	Proposed Fragment
69	High	[C₅H₉]⁺ (Prenyl cation, often the base peak)
68	Moderate	[C₅H₈]⁺ (Loss of H from prenyl cation)
43	High	[CH₃CO]⁺ (Acetyl cation)
41	Moderate	[C₃H₅]⁺ (Allyl cation)

Synthesis Protocol: Fischer Esterification

3-Methyl-2-butenyl acetate is readily synthesized by the acid-catalyzed Fischer esterification of 3-methyl-2-buten-1-ol (B147165) (prenol) with glacial acetic acid.

Materials and Reagents

• 3-methyl-2-buten-1-ol (Prenol)

• Glacial Acetic Acid (in excess)

• Concentrated Sulfuric Acid (H₂SO₄) (catalyst)

• Saturated Sodium Bicarbonate Solution (NaHCO₃)

• Saturated Sodium Chloride Solution (Brine)

• Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)

• Diethyl ether or Ethyl Acetate (for extraction)

Experimental Procedure

• Reaction Setup : To a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add 3-methyl-2-buten-1-ol (1.0 eq) and glacial acetic acid (3.0 eq).

• Catalyst Addition : While stirring, slowly and carefully add concentrated sulfuric acid (approx. 3-5 mol% relative to the alcohol). The addition is exothermic.

• Reflux : Heat the reaction mixture to reflux (typically ~100-115 °C) and maintain for 2-4 hours. The reaction progress can be monitored by Thin Layer Chromatography (TLC).

• Workup - Quenching : After cooling to room temperature, transfer the mixture to a separatory funnel. Dilute with deionized water and an organic solvent (e.g., diethyl ether).

• Neutralization : Carefully wash the organic layer with a saturated solution of sodium bicarbonate to neutralize the excess acetic acid and the sulfuric acid catalyst. Repeat until CO₂ evolution ceases.

• Washing : Wash the organic layer with saturated brine to remove residual water and salts.

• Drying and Filtration : Dry the organic layer over anhydrous magnesium sulfate, then filter to remove the drying agent.

• Purification : Remove the solvent under reduced pressure using a rotary evaporator. The crude product can be further purified by fractional distillation under reduced pressure to yield pure 3-methyl-2-butenyl acetate.

A flowchart of the synthesis of 3-methyl-2-butenyl acetate.

Relevance in Drug Development and Research

While 3-methyl-2-butenyl acetate is primarily known as a fragrance and flavor agent, its chemical structure contains a prenyl group (a 3-methyl-2-butenyl moiety), which is a key pharmacophore in numerous natural products with significant biological activities.

The introduction of a prenyl group to a molecule (prenylation) can significantly enhance its therapeutic properties by increasing its lipophilicity. This modification often improves the molecule's ability to cross cell membranes and interact with biological targets. Research has shown that prenylated compounds, particularly flavonoids and phenols, exhibit a range of potent biological effects.

• Anti-inflammatory and Antioxidant Activity : The prenyl moiety is associated with enhanced anti-inflammatory and antioxidant properties. Prenylated compounds can modulate inflammatory pathways, such as inhibiting cyclooxygenases (COX) and lipoxygenases (LOX), and reducing the production of nitric oxide and other inflammatory mediators. One company notes that prenyl acetate itself exhibits promising antioxidant and anti-inflammatory activities, with ongoing research into its therapeutic potential.

• Anticancer Potential : The increased lipophilicity and membrane affinity conferred by the prenyl group can lead to enhanced cytotoxic activity against various cancer cell lines.

• As a Synthetic Building Block : For drug development professionals, 3-methyl-2-butenyl acetate and its parent alcohol (prenol) are valuable building blocks for the synthesis of more complex molecules. The prenyl group can be incorporated into lead compounds to optimize their pharmacokinetic and pharmacodynamic profiles.

Therefore, 3-methyl-2-butenyl acetate serves not only as a simple ester but also as a model compound and synthetic precursor for exploring the therapeutic potential of prenylated molecules in areas like oncology, immunology, and neurodegenerative disease research.

Safety and Handling

3-Methyl-2-butenyl acetate is a flammable liquid and should be handled with appropriate care in a laboratory setting.

• Hazard Statements : H226: Flammable liquid and vapor.

• Precautionary Statements :

  • P210 : Keep away from heat, sparks, open flames, and hot surfaces. No smoking.

  • P233 : Keep container tightly closed.

  • P240 : Ground/bond container and receiving equipment.

  • P280 : Wear protective gloves, eye protection, and face protection.

• Handling : Use in a well-ventilated area or under a chemical fume hood. Avoid contact with skin, eyes, and clothing. Take precautionary measures against static discharge.

• Storage : Store in a cool, dry, well-ventilated place away from ignition sources. Keep the container tightly sealed.

Always consult the latest Safety Data Sheet (SDS) from the supplier before handling this chemical.

References

• 1. NMR: 3me-2-butenyl acetate [pherobase.com]
• 2. Prenyl acetate | C7H12O2 | CID 14489 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Human Metabolome Database: 13C NMR Spectrum (1D, 25.16 MHz, CDCl3, experimental) (HMDB0033945) [hmdb.ca]
• 4. spectrabase.com [spectrabase.com]
• 5. chembk.com [chembk.com]

Potential Biological Activities of Prenyl Acetate: A Technical Whitepaper

For Researchers, Scientists, and Drug Development Professionals

Abstract

Prenyl acetate (B1210297) (3-methyl-2-butenyl acetate), a naturally occurring ester found in various essential oils, is recognized for its characteristic fruity aroma and is widely utilized in the flavor and fragrance industries.[1][2] Beyond its organoleptic properties, preliminary research suggests that prenyl acetate possesses promising bioactive potential, particularly in the realms of antioxidant and anti-inflammatory activities.[][4] However, a comprehensive review of publicly available literature reveals a notable scarcity of in-depth, quantitative studies on its specific biological effects. This technical guide consolidates the currently available toxicological data for prenyl acetate, outlines its known and potential biological activities by drawing context from related prenylated and acetate-containing compounds, and provides standardized experimental protocols for researchers seeking to investigate its therapeutic potential. Furthermore, this document presents visualizations of key concepts and experimental workflows to facilitate a deeper understanding and guide future research endeavors.

Introduction to Prenyl Acetate

Prenyl acetate is an organic compound classified as an ester of prenol and acetic acid.[5] It is a colorless liquid with a fruity odor reminiscent of banana and pear.[][6] While its primary commercial application lies in the formulation of flavors and fragrances, the structural components of prenyl acetate—the prenyl group and the acetate moiety—are individually associated with a wide range of biological activities. The prenyl group, a derivative of isoprene, is a key component of many bioactive natural products, and its addition to molecules (prenylation) is known to enhance their therapeutic properties.[7] This has spurred interest in the potential pharmacological profile of simpler prenylated compounds like prenyl acetate.

Physicochemical Properties

A summary of the key physicochemical properties of prenyl acetate is provided in Table 1.

Table 1: Physicochemical Properties of Prenyl Acetate

Property	Value	Reference(s)
CAS Number	1191-16-8	[8]
Molecular Formula	C₇H₁₂O₂	[]
Molecular Weight	128.17 g/mol	[]
Appearance	Colorless liquid	[9]
Odor	Fruity, sweet, banana-like	[]
Boiling Point	151-152 °C at 752 mmHg
Density	0.917 g/mL at 25 °C
Refractive Index	n20/D 1.43
Solubility	Insoluble in water; soluble in alcohol	[]

Synthesis of Prenyl Acetate

Prenyl acetate is typically synthesized via the esterification of prenol (3-methyl-2-buten-1-ol) with acetic acid. This reaction can be optimized by using acetic anhydride (B1165640) or chloroacetic acid to achieve higher yields.[6]

Figure 1: Synthesis of Prenyl Acetate

Documented Biological and Toxicological Data

While extensive data on the specific biological activities of prenyl acetate are limited, toxicological studies have been conducted to establish its safety profile for commercial use.

Toxicology Profile

The acute toxicity of prenyl acetate has been evaluated in animal models. The available data are summarized in Table 2. The compound exhibits low acute toxicity via oral and dermal routes.

Table 2: Acute Toxicity of Prenyl Acetate

Test	Species	Route	Value	Reference(s)
LD₅₀	Rat	Oral	~3,000 mg/kg	[10]
LD₅₀	Rabbit	Dermal	> 5,000 mg/kg	[11]

Ecotoxicology Data

Prenyl acetate is classified as harmful to aquatic life.

Table 3: Aquatic Toxicity of Prenyl Acetate

Test	Species	Duration	Value	Reference(s)
LC₅₀	Brachydanio rerio (Zebra fish)	96 h	23.5 mg/L	[10]
EC₅₀	Daphnia magna (Water flea)	48 h	64.3 mg/L	[10]

Potential Biological Activities

Biological Context and Potential Mechanisms of Action

To understand the potential biological activities of prenyl acetate, it is useful to examine the roles of its constituent parts: the prenyl group and the acetate moiety.

The Significance of the Prenyl Group

Protein prenylation is a post-translational modification where a prenyl group is attached to a cysteine residue of a target protein. This process is crucial for mediating protein-protein interactions and anchoring proteins to cell membranes, which is essential for their function in various signaling pathways.[12] Dysregulation of protein prenylation is implicated in diseases such as cancer.[13] The presence of a prenyl group in small molecules can enhance their lipophilicity, potentially increasing their ability to cross cell membranes and interact with intracellular targets.[7]

Figure 2: The Role of Protein Prenylation in Cell Signaling

Potential Anti-inflammatory and Anticancer Signaling Pathways

While no specific signaling pathways have been elucidated for prenyl acetate, based on the activities of structurally related compounds like bornyl acetate and other prenylated molecules, several pathways can be hypothesized as potential targets. For instance, bornyl acetate has been shown to inhibit the NF-κB and MAPK signaling pathways, which are critical in inflammation and cancer. Acetate itself has been shown to modulate inflammatory signaling in microglia.

Below is a hypothetical signaling pathway illustrating potential anti-inflammatory mechanisms of action for prenyl acetate, warranting experimental validation.

Figure 3: Hypothetical Anti-inflammatory Signaling Pathway

Recommended Experimental Protocols for a Bioactivity Screening

For researchers aiming to investigate the biological activities of prenyl acetate, a systematic screening approach is recommended. The following section details standardized protocols for assessing its cytotoxic, anti-inflammatory, antimicrobial, and antioxidant properties.

Figure 4: General Workflow for Bioactivity Screening

Cytotoxicity Assay: MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) Assay

This colorimetric assay is a standard method for assessing cell metabolic activity, which serves as an indicator of cell viability.

• Cell Seeding: Plate cancer cell lines (e.g., HeLa, MCF-7, A549) in 96-well plates at a density of 5,000-10,000 cells/well. Incubate for 24 hours at 37°C and 5% CO₂ to allow for cell attachment.

• Compound Treatment: Prepare a stock solution of prenyl acetate in a suitable solvent (e.g., DMSO) and make serial dilutions in the culture medium. Replace the existing medium with 100 µL of the medium containing different concentrations of prenyl acetate. Include vehicle controls (medium with DMSO) and untreated controls.

• Incubation: Incubate the plates for 24, 48, or 72 hours.

• MTT Addition: Add 10 µL of MTT solution (5 mg/mL in sterile PBS) to each well and incubate for 2-4 hours at 37°C.

• Formazan (B1609692) Solubilization: Remove the MTT-containing medium and add 100 µL of a solubilization solution (e.g., DMSO) to each well to dissolve the formazan crystals.

• Data Acquisition: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC₅₀ value.

Anti-inflammatory Assay: Nitric Oxide (NO) Production in LPS-stimulated Macrophages

This assay measures the ability of a compound to inhibit the production of nitric oxide, a key inflammatory mediator.

• Cell Seeding: Seed murine macrophage cells (e.g., RAW 264.7) in a 96-well plate at a density of 5 x 10⁴ cells/well and incubate for 24 hours.

• Compound Treatment: Pre-treat the cells with various concentrations of prenyl acetate for 1 hour.

• Stimulation: Stimulate the cells with lipopolysaccharide (LPS) (1 µg/mL) for 24 hours to induce NO production.

• Griess Assay: Collect 50 µL of the cell culture supernatant and mix it with 50 µL of Griess reagent A and 50 µL of Griess reagent B.

• Data Acquisition: After a 10-minute incubation at room temperature, measure the absorbance at 540 nm.

• Data Analysis: Quantify the nitrite (B80452) concentration using a sodium nitrite standard curve and calculate the percentage of NO inhibition.

Antimicrobial Assay: Minimum Inhibitory Concentration (MIC) Determination

This assay determines the lowest concentration of an antimicrobial agent that inhibits the visible growth of a microorganism.

• Microorganism Preparation: Prepare standardized inoculums of bacterial strains (e.g., Staphylococcus aureus, Escherichia coli) and fungal strains (e.g., Candida albicans) in a suitable broth.

• Microdilution: In a 96-well plate, perform serial two-fold dilutions of prenyl acetate in the broth.

• Inoculation: Add the standardized microbial suspension to each well.

• Incubation: Incubate the plates at 37°C for 24 hours for bacteria and at 30°C for 48 hours for fungi.

• Data Acquisition: The MIC is determined as the lowest concentration of prenyl acetate at which there is no visible growth of the microorganism.

Antioxidant Assay: DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical Scavenging Assay

This assay measures the ability of a compound to scavenge the stable free radical DPPH.

• Reagent Preparation: Prepare a stock solution of DPPH (0.5 mM) in methanol (B129727) and various concentrations of prenyl acetate.

• Reaction: Mix the prenyl acetate solutions with the DPPH solution in a 96-well plate.

• Incubation: Incubate the plate in the dark at room temperature for 30 minutes.

• Data Acquisition: Measure the decrease in absorbance at 517 nm.

• Data Analysis: Calculate the percentage of radical scavenging activity and determine the IC₅₀ value. Ascorbic acid or Trolox can be used as a positive control.

Conclusion and Future Directions

Prenyl acetate is a compound of interest due to its prevalence in natural sources and the bioactive potential suggested by its chemical structure. While current literature provides a foundational toxicological profile, it lacks specific, quantitative data on its anticancer, anti-inflammatory, and antimicrobial activities. The general claims of its antioxidant and anti-inflammatory properties, however, provide a strong rationale for further investigation.

This technical guide serves as a consolidated resource of the existing knowledge on prenyl acetate and provides a clear roadmap for future research. The experimental protocols and conceptual frameworks presented here are intended to empower researchers to systematically explore the therapeutic potential of this simple yet intriguing molecule. Future studies should focus on generating robust quantitative data for its various biological activities and elucidating the specific molecular targets and signaling pathways involved. Such research will be crucial in determining whether prenyl acetate can be developed into a valuable agent in the fields of pharmaceuticals and nutraceuticals.

References

• 1. DSpace [researchrepository.ul.ie]
• 2. Plant Compound: 3-Methyl-2-butenyl acetate | C7H12O2) [pherobase.com]
• 4. Prenyl acetate | 1191-16-8 | BAA19116 | Biosynth [biosynth.com]
• 5. CAS 1191-16-8: Acetato de prenilo | CymitQuimica [cymitquimica.com]
• 6. ScenTree - Prenyl acetate (CAS N° 1191-16-8) [scentree.co]
• 7. 3-Methyl-2-butenyl Acetate 1191-16-8 | Tokyo Chemical Industry Co., Ltd.(APAC) [tcichemicals.com]
• 8. Prenyl acetate | C7H12O2 | CID 14489 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. Prenyl Acetate Manufacturer & Suppliers |ELAROMA-PAC G1 - Elchemy [elchemy.com]
• 10. download.basf.com [download.basf.com]
• 11. prenyl acetate, 1191-16-8 [thegoodscentscompany.com]
• 12. Bornyl acetate: A promising agent in phytomedicine for inflammation and immune modulation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Effects of the Baking Process on the Chemical Composition, Sensory Quality, and Bioactivity of Tieguanyin Oolong Tea - PMC [pmc.ncbi.nlm.nih.gov]

Prenyl Acetate: A Comprehensive Technical Guide to Safety, Handling, and MSDS Information

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive safety, handling, and Material Safety Data Sheet (MSDS) information for prenyl acetate (B1210297). The following sections detail its physical and chemical properties, toxicological data, safety protocols, and emergency procedures, presented in a clear and accessible format to ensure safe laboratory practices.

Chemical and Physical Properties

Prenyl acetate, also known as 3-methyl-2-butenyl (B1208987) acetate, is a colorless liquid with a characteristic fruity odor reminiscent of pears and bananas.[1] It is primarily used as a flavoring agent in the food industry and as a fragrance component in perfumes and cosmetics.[1][2][3]

Property	Value	References
Chemical Formula	C₇H₁₂O₂	[1][2][3][4]
Molecular Weight	128.17 g/mol	[1][3][4]
CAS Number	1191-16-8	[1][2][3][4]
Appearance	Colorless to pale yellow liquid	[1][2][4]
Odor	Fruity	[1]
Boiling Point	151-152 °C at 752 mmHg	[5]
Flash Point	49 °C (120.2 °F) - closed cup	[4][6]
Density	0.917 g/mL at 25 °C	[5]
Vapor Pressure	3.99 mm Hg at 25 °C	[7]
Solubility	Insoluble in water	[7][8]
Auto-ignition Temperature	>300 °C	[9]

Toxicological Information

Prenyl acetate is considered to have low acute toxicity.[9] However, it is classified as a flammable liquid and may be harmful if swallowed.[2][7] It can cause mild skin and eye irritation.[2][7]

Toxicity Endpoint	Species	Route	Value	References
LD₅₀ (Acute Oral Toxicity)	Rat	Oral	~3,000 mg/kg	[9][10][11][12]
LD₅₀ (Acute Dermal Toxicity)	Rabbit	Dermal	> 5,000 mg/kg	[11]
Skin Irritation	Rabbit	Dermal	Mild irritant	[7]
Eye Irritation	-	-	Mild irritant	[2][7]
Skin Sensitization	Guinea Pig	Dermal	Non-sensitizing (Buehler test)	[9]
Skin Sensitization	Human	Dermal	Non-sensitizing (Maximization Test)	[9]
Aquatic Toxicity (LC₅₀, 96h)	Brachydanio rerio (Zebrafish)	-	23.5 mg/L	[9]
Aquatic Toxicity (EC₅₀, 48h)	Daphnia magna (Water Flea)	-	64.3 mg/L	[9]

Hazard Identification and GHS Classification

Prenyl acetate is classified according to the Globally Harmonized System of Classification and Labelling of Chemicals (GHS).

• Physical Hazards: Flammable liquid and vapor (Category 3).[2][9]

• Health Hazards: May be harmful if swallowed (Acute toxicity, Oral, Category 5).[9] Causes mild skin irritation.[2][7] Causes mild eye irritation.[2][7]

• Environmental Hazards: Harmful to aquatic life (Acute aquatic toxicity, Category 3).[9]

Signal Word: Warning[2][7][9]

Hazard Statements:

• H226: Flammable liquid and vapor.[9][11]

• H303: May be harmful if swallowed.[9][11]

• H402: Harmful to aquatic life.[9][11]

Experimental Protocols

The toxicological data presented above are based on standardized experimental protocols, primarily those established by the Organisation for Economic Co-operation and Development (OECD). Below are summaries of the methodologies for the key toxicity tests.

Acute Oral Toxicity (OECD Guideline 401)

This test determines the short-term oral toxicity of a substance.[13]

• Test Species: Typically rats.[13]

• Procedure: A single dose of the test substance is administered orally to a group of fasted animals.[13] The animals are observed for up to 14 days for signs of toxicity and mortality.[13]

• Endpoint: The LD₅₀ (Lethal Dose, 50%) is calculated, which is the statistically estimated dose that is expected to be lethal to 50% of the tested animals.[14]

Acute Dermal Irritation/Corrosion (OECD Guideline 404)

This test assesses the potential of a substance to cause skin irritation or corrosion.[10]

• Test Species: Typically albino rabbits.[10]

• Procedure: A small amount of the test substance is applied to a shaved patch of skin on the animal's back and covered with a gauze patch for a specified period (usually 4 hours).[7][10] The skin is then observed for signs of erythema (redness) and edema (swelling) at specific intervals.[7][10]

• Endpoint: The severity of the skin reaction is scored, and the substance is classified based on the degree of irritation.[10]

Acute Eye Irritation/Corrosion (OECD Guideline 405)

This guideline evaluates the potential of a substance to cause eye irritation or damage.

• Test Species: Typically albino rabbits.

• Procedure: A small amount of the substance is instilled into the conjunctival sac of one eye of the animal. The eye is then observed for signs of corneal opacity, iritis, conjunctival redness, and chemosis at specific time points.

• Endpoint: The severity of the eye reaction is scored to determine the irritation potential.

Fish, Acute Toxicity Test (OECD Guideline 203)

This test determines the acute toxicity of a substance to fish.[15][16][17][18]

• Test Species: Commonly Zebrafish (Brachydanio rerio).[15][17]

• Procedure: Fish are exposed to various concentrations of the test substance in water for a 96-hour period.[15][17][18] Mortalities are recorded at 24, 48, 72, and 96 hours.[16]

• Endpoint: The LC₅₀ (Lethal Concentration, 50%) is calculated, which is the concentration of the substance that is lethal to 50% of the test fish over the exposure period.[17]

Daphnia sp., Acute Immobilisation Test (OECD Guideline 202)

This test assesses the acute toxicity of a substance to aquatic invertebrates.[3][9][19][20]

• Test Species: Daphnia magna (water flea).[3][9][19]

• Procedure: Young daphnids are exposed to a range of concentrations of the test substance for 48 hours.[3][9][19] The number of immobilized daphnids is recorded at 24 and 48 hours.[9]

• Endpoint: The EC₅₀ (Effective Concentration, 50%) is determined, which is the concentration that causes immobilization in 50% of the daphnids.[9]

Skin Sensitization: Buehler Test (OECD Guideline 406)

This is a method to screen for substances that may cause skin sensitization.[1][5][8][11]

• Test Species: Guinea pigs.[1][5][11]

• Procedure: The test involves an induction phase where the substance is applied topically to the skin, followed by a challenge phase after a rest period. The skin reactions in the test animals are compared to those in a control group.[5][11]

• Endpoint: The incidence and severity of skin reactions in the test group are used to classify the substance's sensitization potential.[11]

Skin Sensitization: Guinea Pig Maximization Test (GPMT)

This is another method for identifying skin sensitizers, considered to be more sensitive than the Buehler test.[11][21]

• Test Species: Guinea pigs.[21]

• Procedure: The induction phase involves both intradermal injections of the substance (with an adjuvant to enhance the immune response) and subsequent topical application.[21] After a rest period, a topical challenge is applied.[21]

• Endpoint: The sensitization potential is determined by the percentage of animals showing a positive skin reaction.[21]

Handling and Storage

Proper handling and storage procedures are crucial to ensure safety when working with prenyl acetate.

• Handling:

  • Keep away from heat, sparks, open flames, and other ignition sources.[2][7][9][13]

  • Use in a well-ventilated area.[2][9]

  • Avoid breathing vapors.[2]

  • Avoid contact with skin and eyes.[2][9]

  • Wear appropriate personal protective equipment (PPE).[2][7][9]

  • Ground and bond containers and receiving equipment to prevent static discharge.[7][9][13]

  • Use non-sparking tools.[7][9][13]

• Storage:

  • Store in a tightly closed container in a cool, dry, and well-ventilated place.[2][7][9][13]

  • Keep away from heat and oxidizing agents.[2][11]

  • Protect from physical damage.[9]

Personal Protective Equipment (PPE)

The following PPE is recommended when handling prenyl acetate:

• Eye/Face Protection: Safety glasses with side-shields or goggles.[7][15]

• Skin Protection: Chemical-resistant gloves (e.g., nitrile rubber).[7][9] Wear suitable protective clothing to prevent skin contact.[2][7]

• Respiratory Protection: If ventilation is inadequate, use a NIOSH-approved respirator with an organic vapor cartridge.[2][19]

First Aid Measures

In case of exposure, follow these first-aid measures:

• Inhalation: Remove to fresh air. If breathing is difficult, give oxygen. Seek medical attention if symptoms persist.[2][9][10][11][13]

• Skin Contact: Remove contaminated clothing. Wash skin thoroughly with soap and water. Get medical advice if irritation persists.[2][9][10][11]

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding eyelids open. Remove contact lenses if present and easy to do. Continue rinsing. Seek medical attention if irritation persists.[9][10][11][13]

• Ingestion: Do NOT induce vomiting. Rinse mouth with water. Call a poison center or doctor/physician if you feel unwell.[9][10][11][13]

Fire-Fighting Measures

Prenyl acetate is a flammable liquid.

• Suitable Extinguishing Media: Use dry chemical, carbon dioxide (CO₂), alcohol-resistant foam, or water spray.[9][10][11][13]

• Unsuitable Extinguishing Media: Do not use a solid water stream as it may scatter and spread the fire.[9][13]

• Specific Hazards: Vapors may form explosive mixtures with air.[9] Hazardous decomposition products include carbon oxides.[2][10][11]

• Protective Equipment for Firefighters: Wear self-contained breathing apparatus (SCBA) and full protective gear.[9][12]

Accidental Release Measures

In the event of a spill or leak:

• Personal Precautions: Evacuate unnecessary personnel. Eliminate all ignition sources.[7] Avoid breathing vapors and contact with the substance.[7] Ensure adequate ventilation.[9] Wear appropriate PPE.[9]

• Environmental Precautions: Prevent entry into drains, surface waters, and groundwater.[2][9]

• Methods for Cleaning Up: Absorb the spill with an inert material such as sand, earth, or vermiculite.[2][7][9] Collect the absorbed material in a suitable, labeled container for disposal.[2]

Disposal Considerations

Dispose of prenyl acetate and its containers in accordance with local, state, and federal regulations.[7][9][11] Do not allow it to enter sewers or waterways.[9]

Visual Workflows

The following diagrams illustrate key safety workflows for handling prenyl acetate.

Caption: Workflow for responding to a prenyl acetate spill.

Caption: Personal Protective Equipment (PPE) selection guide for handling prenyl acetate.

References

• 1. An interlaboratory evaluation of the Buehler test for the identification and classification of skin sensitizers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. agc-chemicals.com [agc-chemicals.com]
• 3. biotecnologiebt.it [biotecnologiebt.it]
• 4. download.basf.com [download.basf.com]
• 5. downloads.regulations.gov [downloads.regulations.gov]
• 6. biotecnologiebt.it [biotecnologiebt.it]
• 7. daikinchemicals.com [daikinchemicals.com]
• 8. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 9. fera.co.uk [fera.co.uk]
• 10. chemview.epa.gov [chemview.epa.gov]
• 11. medicaljournalssweden.se [medicaljournalssweden.se]
• 12. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 13. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 14. Acute oral toxicity | Pesticide Registration Toolkit | Food and Agriculture Organization of the United Nations [fao.org]
• 15. OECD 203 - Phytosafe [phytosafe.com]
• 16. oecd.org [oecd.org]
• 17. eurofins.com.au [eurofins.com.au]
• 18. oecd.org [oecd.org]
• 19. OECD 202: Daphnia sp., Acute Immobilization Test [aropha.com]
• 20. researchgate.net [researchgate.net]
• 21. Guinea pig maximisation test - Wikipedia [en.wikipedia.org]

The Historical Trajectory of Prenyl Acetate: From Natural Discovery to Synthetic Production

A Technical Guide for Researchers and Drug Development Professionals

Abstract

Prenyl acetate (B1210297) (3-methyl-2-butenyl acetate), a monoterpene ester, holds a significant place in the realm of flavor and fragrance chemistry. This technical guide provides an in-depth exploration of the historical context surrounding the discovery and isolation of prenyl acetate. It traces the origins of its identification within the broader history of terpene chemistry, outlines the evolution of its isolation from natural sources, and details the development of its synthetic production. This document serves as a comprehensive resource for researchers, scientists, and professionals in drug development, offering a structured overview of key scientific milestones, quantitative data, and detailed experimental methodologies.

Introduction: The Dawn of Terpene Chemistry

The story of prenyl acetate is intrinsically linked to the broader history of terpene chemistry, a field that began to blossom in the 19th century. Pioneers like Otto Wallach, often hailed as the "father of terpene chemistry," laid the groundwork for understanding these volatile organic compounds derived from isoprene (B109036) units. Wallach's systematic study of essential oils in the late 1800s, which earned him the Nobel Prize in Chemistry in 1910, paved the way for the classification and structural elucidation of terpenes.

Following in his footsteps, Leopold Ruzicka, a Nobel laureate in 1939, further advanced the field with his "biogenetic isoprene rule," which provided a framework for understanding the biosynthesis of terpenes in plants. It was within this flourishing scientific landscape that the individual components of essential oils, including esters like prenyl acetate, began to be identified and characterized. While the exact date of the first formal identification of prenyl acetate remains elusive in early literature, its discovery was a natural progression of the analytical techniques being developed to probe the complexities of natural fragrances.

Discovery in Nature: The Essence of Ylang-Ylang

Prenyl acetate occurs naturally as a minor constituent in the essential oil of the ylang-ylang flower (Cananga odorata). The analysis of ylang-ylang oil has a long history, with early 20th-century reports from firms like Schimmel & Co. providing initial insights into its complex composition. However, the definitive identification of minor components like prenyl acetate had to await the advent of more sophisticated analytical techniques.

The development of gas chromatography (GC) in the 1940s and its subsequent coupling with mass spectrometry (GC-MS) revolutionized the analysis of essential oils. These powerful techniques allowed for the separation and identification of individual volatile compounds with unprecedented accuracy. It is through these methods that the presence of prenyl acetate in ylang-ylang oil was unequivocally confirmed. One analysis of the "Ylang-Ylang Extra" grade of essential oil, which is the fraction collected during the first 1-2 hours of distillation, revealed the presence of prenyl acetate at a concentration of 1.38%.

Isolation from Natural Sources: Early Techniques

The isolation of individual components from essential oils historically relied on fractional distillation. This technique separates compounds based on their different boiling points. While effective for major constituents, isolating a minor component like prenyl acetate in high purity through fractional distillation alone would have been a challenging endeavor.

Modern isolation techniques would typically involve a combination of fractional distillation to enrich the fraction containing prenyl acetate, followed by preparative gas chromatography or column chromatography to achieve high purity.

Historical Experimental Protocol: Hypothetical Isolation of Prenyl Acetate from Ylang-Ylang Oil

Objective: To isolate a fraction enriched in prenyl acetate from ylang-ylang essential oil.

Materials:

• Ylang-Ylang essential oil ("Extra" grade)

• Fractional distillation apparatus with a high-efficiency packed column (e.g., Vigreux or spinning band column)

• Heating mantle with variable temperature control

• Receiving flasks

• Vacuum pump (for vacuum fractional distillation)

• Gas chromatograph for fraction analysis

Procedure:

• Initial Fractional Distillation: The ylang-ylang essential oil is subjected to fractional distillation at atmospheric pressure. Fractions are collected based on boiling point ranges.

• GC Analysis of Fractions: Each collected fraction is analyzed by gas chromatography to determine its composition. The fraction showing the highest concentration of the component with the retention time corresponding to prenyl acetate is selected for further purification.

• Vacuum Fractional Distillation: The enriched fraction is then subjected to a second fractional distillation under reduced pressure. This allows for distillation at a lower temperature, minimizing the risk of thermal degradation of the target compound.

• Iterative Fractionation and Analysis: The process of fractional distillation and GC analysis is repeated on the most enriched fractions until a sample of desired purity is obtained.

Chemical Synthesis: A More Viable Source

While prenyl acetate is found in nature, its low concentration in ylang-ylang oil makes extraction for commercial purposes economically unviable. As a result, chemical synthesis has become the primary source of this valuable aroma chemical. The commercial availability of synthetic prenyl acetate was noted in 1966, a time when there was a scarcity of lavandin oil, for which prenyl acetate could serve as a component in artificial replacements.

The most common method for synthesizing prenyl acetate is the Fischer esterification of prenol (3-methyl-2-buten-1-ol) with acetic acid or its derivatives.

Experimental Protocol: Synthesis of Prenyl Acetate via Fischer Esterification

The following protocol is adapted from modern patented synthesis methods and reflects a common approach to the laboratory-scale preparation of prenyl acetate.

Objective: To synthesize prenyl acetate from prenol and acetic anhydride (B1165640).

Materials:

• Prenol (3-methyl-2-buten-1-ol)

• Acetic anhydride

• Anhydrous sodium acetate (catalyst)

• Reaction vessel with a stirrer, thermometer, and dropping funnel

• Heating mantle

• Water

• Anhydrous sodium carbonate

• Separatory funnel

• Distillation apparatus

Procedure:

• Reaction Setup: Acetic anhydride and a catalytic amount of anhydrous sodium acetate are added to the reaction vessel and heated to approximately 100°C with stirring.

• Addition of Prenol: Prenol is added dropwise to the heated mixture while maintaining the temperature between 100-110°C.

• Reaction: After the addition is complete, the reaction mixture is held at a constant temperature for a set period (e.g., 2 hours) to ensure the reaction goes to completion.

• Workup:

  • The reaction mixture is cooled, and water is added to quench any unreacted acetic anhydride.

  • The mixture is transferred to a separatory funnel, and the aqueous layer is removed.

  • The organic layer (crude prenyl acetate) is washed with a solution of sodium carbonate to neutralize any remaining acetic acid, followed by a water wash.

• Purification: The crude prenyl acetate is dried over an anhydrous drying agent (e.g., magnesium sulfate) and then purified by fractional distillation under reduced pressure. The fraction boiling at the appropriate temperature for prenyl acetate is collected.

Quantitative Data

The following table summarizes the key physicochemical properties of prenyl acetate.

Property	Value
Molecular Formula	C₇H₁₂O₂
Molecular Weight	128.17 g/mol
Boiling Point	151-152 °C at 752 mmHg
Density	0.917 g/mL at 25 °C
Refractive Index	1.430 at 20 °C
Appearance	Colorless liquid
Odor Profile	Fruity, pear, green, with a fresh nuance
CAS Number	1191-16-8

Conclusion

The history of prenyl acetate mirrors the evolution of organic chemistry and analytical science. From its subtle presence in a tropical flower to its widespread availability as a synthetic aroma chemical, the journey of prenyl acetate highlights the interplay between the exploration of natural products and the development of synthetic methodologies. For researchers and professionals in drug development, understanding this historical context provides a valuable perspective on the origins and production of this and other important terpenoid compounds. The detailed protocols and data presented in this guide offer a practical resource for the synthesis, isolation, and characterization of prenyl acetate.

A Comprehensive Technical Guide to Prenyl Acetate for Chemical Researchers

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Prenyl acetate (B1210297), a significant compound in the fields of fragrance, flavor, and organic synthesis. It details its chemical synonyms, physical and spectral properties, synthesis protocols, and analytical methodologies, serving as a vital resource for professionals in chemistry and drug development.

Chemical Identity and Synonyms

Prenyl acetate is an organic ester with a characteristic fruity aroma reminiscent of bananas and pears.[1] For clarity and comprehensive literature searching, it is crucial to be familiar with its various synonyms. The compound is systematically named 3-methylbut-2-enyl acetate according to IUPAC nomenclature.[2] Other commonly encountered names in chemical literature and databases are listed below.

Table 1: Synonyms and Identifiers for Prenyl Acetate

Synonym/Identifier	Type	Reference
3-Methyl-2-butenyl acetate	Systematic Name	[2][3]
3,3-Dimethylallyl acetate	Common Name	[2]
Isopent-2-enyl acetate	Common Name	[2]
3-methylbut-2-en-1-yl acetate	Systematic Name	[4]
Acetic Acid 3-Methyl-2-butenyl Ester	Systematic Name	[5]
Acetic Acid Prenyl Ester	Common Name	[5]
γ,γ-Dimethylallyl acetate	Common Name	[2]
1-acetoxy-3-methyl-2-butene	Systematic Name	[2]
CAS Number	Registry Number	1191-16-8 [1][2][3][6]
FEMA Number	Regulatory ID	4202 [1][2][6]
EC Number	Regulatory ID	214-730-4 [2]

| PubChem CID | Database ID | 14489 [2] |

Physicochemical Properties

A thorough understanding of the physicochemical properties of Prenyl acetate is essential for its application in research and development. These properties influence its handling, storage, and behavior in various chemical and biological systems.

Table 2: Physicochemical Data for Prenyl Acetate

Property	Value	Reference
Molecular Formula	C₇H₁₂O₂	[2][3][6]
Molecular Weight	128.17 g/mol	[2][6]
Appearance	Colorless liquid	[6][7]
Odor	Fruity, pear, green, banana-like	[1][7][8]
Density	0.917 g/mL at 25 °C	[7]
Boiling Point	151-152 °C at 752 mmHg	[7]
Flash Point	49 °C (120.2 °F)	[6]
Refractive Index	n20/D 1.43	[7]
Vapor Pressure	2.278 mmHg at 23 °C	[3][6]
Water Solubility	4.3 g/L at 20 °C	[9]

| Log P | 1.7 - 1.8 |[2][3][6] |

Experimental Protocols

The synthesis and analysis of Prenyl acetate are fundamental procedures in many research contexts. Below are detailed protocols for its preparation via esterification and its analysis using Gas Chromatography-Mass Spectrometry (GC-MS).

Prenyl acetate is commonly synthesized through the esterification of prenol (3-methyl-2-buten-1-ol) with an acetylating agent. A common laboratory and industrial method involves the use of acetic anhydride (B1165640) with a catalyst.[6][10]

Objective: To synthesize Prenyl acetate from prenol and acetic anhydride.

Materials:

• Prenol (3-methyl-2-buten-1-ol)

• Acetic anhydride

• Sodium acetate (anhydrous, catalyst)

• Water

• Anhydrous sodium carbonate

• Reaction vessel (round-bottom flask) with heating mantle and stirrer

• Dropping funnel

• Separatory funnel

• Distillation apparatus

Procedure:

• Reaction Setup: In a clean, dry reaction vessel, add acetic anhydride and a catalytic amount of anhydrous sodium acetate.[10]

• Heating: Begin stirring and heat the mixture to 100 °C.[10]

• Addition of Prenol: Slowly add prenol dropwise from a dropping funnel, maintaining the reaction temperature between 100-110 °C.[10]

• Reaction: After the addition is complete, maintain the temperature and continue stirring for 2 hours to ensure the reaction goes to completion.[10] The reaction endpoint can be monitored by checking for the disappearance of prenol (e.g., by TLC or GC), with a target of less than 0.5% remaining.[10]

• Work-up: Cool the reaction mixture. Add a proper amount of water to the vessel, stir, and then allow the layers to separate. Transfer the mixture to a separatory funnel and remove the lower aqueous layer.[10]

• Neutralization: Wash the obtained crude Prenyl acetate liquid with a solution of sodium carbonate to neutralize any remaining acid, adjusting the pH to 7.[10]

• Purification: Purify the crude product by fractional distillation. Collect the fraction at 70-80 °C under reduced pressure (50 mmHg) to obtain the final Prenyl acetate product.[10][11] The yield of this process is typically high, often above 88%, with a purity of over 97% after rectification.[11]

Caption: Workflow for the synthesis of Prenyl acetate.

GC-MS is a powerful analytical technique used to separate, identify, and quantify the components of a sample. It is routinely used to assess the purity of synthesized Prenyl acetate and to identify it in complex mixtures like essential oils.

Objective: To identify and confirm the structure of Prenyl acetate using GC-MS.

Instrumentation:

• Gas Chromatograph (GC) coupled with a Mass Spectrometer (MS) detector.

• Capillary column suitable for volatile organic compounds (e.g., HP-5MS).[12]

GC Conditions (Illustrative):

• Column: Agilent HP-5MS UI (30 m x 0.25 mm i.d., 0.25 µm film thickness).[12]

• Carrier Gas: Helium.

• Inlet Temperature: 250 °C.

• Oven Program: Start at 60 °C, hold for 2 min, ramp to 240 °C at 3 °C/min, hold for 5 min.

• Injection Mode: Split.

MS Conditions (Illustrative):

• Ionization Mode: Electron Ionization (EI) at 70 eV.[2]

• Mass Range: m/z 40-300.

• Ion Source Temperature: 230 °C.

• Quadrupole Temperature: 150 °C.

Data Analysis:

• Retention Time: The retention time of the peak corresponding to Prenyl acetate is compared with that of a known standard.

• Mass Spectrum: The obtained mass spectrum is compared with a library spectrum (e.g., NIST, Wiley) or with previously reported data. The mass spectrum of Prenyl acetate is characterized by a molecular ion peak (which may be weak or absent) and specific fragment ions. Key fragments for Prenyl acetate include m/z values of 43 (base peak, [CH₃CO]⁺), 68 ([C₅H₈]⁺), 41, 67, and 69.[2]

Caption: Logical flow of GC-MS analysis for Prenyl acetate.

Biological and Chemical Significance

Prenyl acetate is a hemiterpenoid ester, a class of compounds built from a single isoprene (B109036) unit.[13] These compounds are widely distributed in nature and serve various biological functions.

• Natural Occurrence: Prenyl acetate is found as a volatile constituent in various plants, including ylang-ylang (Cananga odorata) and certain hybrid tea roses.[4][7]

• Flavor and Fragrance: Due to its pleasant fruity and floral scent, it is widely used as a flavoring agent in food and as a fragrance ingredient in perfumes, cosmetics, and personal care products.[2][14] It is particularly useful in creating artificial lavandin, lavender, and bergamot oil formulations.[8]

• Role in Drug Development: The prenyl group is a key structural motif in many biologically active natural products. Prenylation of flavonoids, for instance, can enhance their lipophilicity and affinity for cell membranes, often leading to increased antibacterial, anti-inflammatory, and antioxidant activities.[15][16] While Prenyl acetate itself is not a primary therapeutic agent, its synthesis and the chemistry of the prenyl group are of significant interest to medicinal chemists and drug development professionals exploring the structure-activity relationships of prenylated compounds.[15]

Caption: Relationship of Prenyl acetate to its applications.

References

• 1. Perfumers Apprentice - Prenyl Acetate ** [shop.perfumersapprentice.com]
• 2. Prenyl acetate | C7H12O2 | CID 14489 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. iff.com [iff.com]
• 4. pharmaffiliates.com [pharmaffiliates.com]
• 5. labsolu.ca [labsolu.ca]
• 6. ScenTree - Prenyl acetate (CAS N° 1191-16-8) [scentree.co]
• 7. Prenyl acetate | 1191-16-8 [chemicalbook.com]
• 8. prenyl acetate, 1191-16-8 [thegoodscentscompany.com]
• 9. Prenyl acetate CAS#: 1191-16-8 [m.chemicalbook.com]
• 10. Preparation method of prenyl acetate - Eureka | Patsnap [eureka.patsnap.com]
• 11. CN103012132A - Preparation method of prenyl acetate - Google Patents [patents.google.com]
• 12. floraandfona.org.in [floraandfona.org.in]
• 13. softbeam.net:8080 [softbeam.net:8080]
• 14. Cas 1191-16-8,Prenyl acetate | lookchem [lookchem.com]
• 15. A systematic review on biological activities of prenylated flavonoids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]

A Technical Guide to the Solubility of Prenyl Acetate in Organic Solvents

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility characteristics of prenyl acetate (B1210297), a key fragrance and flavor compound, in various organic solvents. Understanding the solubility of this ester is critical for its application in formulations, chemical synthesis, and purification processes across the pharmaceutical, cosmetic, and food science industries. This document outlines available solubility data, details a standard experimental protocol for its quantitative determination, and provides a logical workflow for solubility testing.

Core Concepts in Solubility

The solubility of a substance is its property to dissolve in a solid, liquid, or gaseous solvent to form a homogeneous solution. For an ester like prenyl acetate, its solubility is primarily dictated by the principle of "like dissolves like." The molecule consists of a polar ester group and a nonpolar hydrocarbon tail. Its solubility in a given solvent is a function of the balance between these two regions and the intermolecular forces at play, including dipole-dipole interactions, London dispersion forces, and the potential for hydrogen bonding with protic solvents.

Quantitative Solubility of Prenyl Acetate

Precise, publicly available quantitative data on the solubility of prenyl acetate in a wide range of organic solvents is limited. However, based on its chemical structure and the known solubility of structurally similar esters like isoamyl acetate, a qualitative and estimated solubility profile can be presented. Prenyl acetate is generally considered to be freely soluble or miscible with most common organic solvents.

Disclaimer: The following table presents a qualitative and estimated summary of prenyl acetate's solubility. These values are intended for illustrative purposes and should be confirmed by experimental determination for any critical application.

Solvent	Chemical Formula	Polarity	Qualitative Solubility	Estimated Quantitative Solubility (at 25°C)
Ethanol	C₂H₅OH	Polar Protic	Soluble/Miscible[1][2][3]	> 500 mg/mL
Acetone	C₃H₆O	Polar Aprotic	Soluble/Miscible[2]	> 500 mg/mL
Diethyl Ether	(C₂H₅)₂O	Nonpolar	Soluble/Miscible[2]	> 500 mg/mL
Methanol	CH₃OH	Polar Protic	Soluble	> 500 mg/mL
Chloroform	CHCl₃	Polar Aprotic	Soluble	> 500 mg/mL
Dimethyl Sulfoxide (DMSO)	(CH₃)₂SO	Polar Aprotic	Soluble	> 500 mg/mL
Toluene	C₇H₈	Nonpolar	Soluble	> 500 mg/mL
n-Hexane	C₆H₁₄	Nonpolar	Soluble	> 200 mg/mL
Water	H₂O	Polar Protic	Insoluble/Slightly Soluble[1][3][4]	~1.29 - 4.3 g/L[2]

Experimental Protocol: Determination of Solubility via the Shake-Flask Method

The shake-flask method is a widely recognized and robust technique for determining the equilibrium solubility of a compound in a given solvent. The following protocol outlines the key steps for the quantitative analysis of prenyl acetate solubility in an organic solvent.

Materials and Equipment:

• Prenyl acetate (high purity)

• Selected organic solvents (analytical grade)

• Analytical balance

• Scintillation vials or flasks with screw caps

• Constant temperature shaker bath

• Centrifuge

• Syringes and syringe filters (e.g., 0.22 µm PTFE)

• High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-Vis or Refractive Index)

• Volumetric flasks and pipettes

Workflow for Solubility Determination

References

• 1. dissolutiontech.com [dissolutiontech.com]
• 2. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 3. ISOAMYL ACETATE - Ataman Kimya [atamanchemicals.com]
• 4. Isoamyl acetate | 123-92-2 [chemicalbook.com]

Protocols & Analytical Methods

Application Notes and Protocols for the Enzymatic Synthesis of Prenyl Acetate

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides detailed application notes and experimental protocols for the enzymatic synthesis of prenyl acetate (B1210297), a valuable flavor and fragrance compound. The synthesis is achieved through the lipase-catalyzed esterification of prenyl alcohol (3-methyl-2-buten-1-ol) with an acyl donor. Lipases offer a green and selective alternative to traditional chemical synthesis, operating under mild conditions and minimizing byproduct formation.[1][2][3] This protocol summarizes key reaction parameters, provides a detailed experimental procedure, and outlines the analytical methods for reaction monitoring.

Introduction

Prenyl acetate is a naturally occurring ester found in various plants, contributing to their characteristic fruity and floral aromas. Its applications span the food, beverage, cosmetic, and pharmaceutical industries.[1] Conventional chemical synthesis often involves harsh conditions and the use of strong acids, leading to environmental concerns and potential degradation of the thermolabile prenyl moiety. Enzymatic synthesis using lipases presents a sustainable and highly specific alternative.[1][2] Lipases, such as those from Candida antarctica (e.g., Novozym 435) and Rhizomucor miehei, are robust enzymes that can catalyze esterification in both aqueous and non-aqueous media.[1][4][5] The enzymatic approach allows for high conversion rates and product purity under mild reaction conditions.[1]

Reaction Principle

The enzymatic synthesis of prenyl acetate can be achieved through two primary routes: direct esterification of prenyl alcohol with acetic acid or transesterification with an acyl donor like ethyl acetate or acetic anhydride. The reaction generally follows a Ping-Pong Bi-Bi mechanism.[3][6][7]

Direct Esterification: Prenyl Alcohol + Acetic Acid ⇌ Prenyl Acetate + Water

Transesterification: Prenyl Alcohol + Acyl Donor (e.g., Vinyl Acetate) → Prenyl Acetate + Byproduct (e.g., Acetaldehyde)

Immobilized lipases are often preferred as they can be easily recovered and reused, enhancing the economic viability of the process.[1][8]

Experimental Workflow

The general workflow for the enzymatic synthesis of prenyl acetate is depicted below.

References

• 1. Improvements in the Modeling and Kinetics Processes of the Enzymatic Synthesis of Pentyl Acetate | MDPI [mdpi.com]
• 2. Advances in lipase-catalyzed esterification reactions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Enzymatic synthesis of isoamyl acetate using immobilized lipase from Rhizomucor miehei [pubmed.ncbi.nlm.nih.gov]
• 5. Optimized synthesis of lipase-catalyzed hexyl acetate in n-hexane by response surface methodology - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Cinnamyl acetate synthesis by lipase-catalyzed transesterification in a solvent-free system - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. accedacris.ulpgc.es [accedacris.ulpgc.es]

High-Yield Synthesis of Prenyl Acetate Using Acetic Anhydride: An Application Note and Protocol

For Researchers, Scientists, and Drug Development Professionals

Abstract

This application note provides a detailed and optimized protocol for the high-yield synthesis of prenyl acetate (B1210297), a valuable fragrance and flavor compound, through the esterification of prenol (3-methyl-2-buten-1-ol) with acetic anhydride (B1165640). The use of acetic anhydride as the acylating agent offers a significant advantage over traditional acetic acid esterification, leading to higher conversion rates and yields.[1] This protocol employs sodium acetate as an inexpensive and effective catalyst.[2] A comprehensive, step-by-step laboratory-scale procedure, including reaction setup, work-up, and purification, is presented. Characterization data and safety precautions are also detailed to ensure the successful and safe execution of this synthesis. The described method consistently produces prenyl acetate in high yield (>88%) and purity (>97%).[3]

Introduction

Prenyl acetate (3-methyl-2-butenyl acetate) is an organic ester naturally found in various plants and is characterized by its strong, fruity aroma reminiscent of pear and banana.[1] It is widely used in the fragrance, food, and pharmaceutical industries. The synthesis of prenyl acetate is a common objective in organic chemistry, and various methods have been explored to achieve high yields and purity. Traditional Fischer esterification using acetic acid and an alcohol is a reversible reaction, often resulting in incomplete conversion. To overcome this limitation, the use of acetic anhydride as an acetylating agent is preferred, as it drives the reaction to completion.[1] This document outlines a robust and high-yield synthesis of prenyl acetate utilizing prenol and acetic anhydride with sodium acetate as a catalyst.

Reaction Scheme

The overall reaction for the synthesis of prenyl acetate is as follows:

Experimental Protocols

Materials and Equipment

• Prenol (3-methyl-2-buten-1-ol), ≥98%

• Acetic anhydride, ≥99%

• Anhydrous sodium acetate

• Anhydrous sodium carbonate

• Deionized water

• Dichloromethane (or other suitable extraction solvent)

• Anhydrous magnesium sulfate (B86663) (or sodium sulfate)

• Round-bottom flask (appropriate size for the scale of the reaction)

• Reflux condenser

• Heating mantle with a magnetic stirrer and stir bar

• Separatory funnel

• Distillation apparatus (for fractional distillation under reduced pressure)

• Rotary evaporator

• Standard laboratory glassware

Safety Precautions

• Acetic anhydride is corrosive, a lachrymator, and reacts with water. Handle it in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.

• Prenol is flammable. Keep away from open flames and ignition sources.

• The reaction is exothermic. Proper temperature control is essential.

• Always add reagents slowly and ensure adequate stirring.

Detailed Synthesis Protocol (Laboratory Scale)

This protocol is based on the successful industrial synthesis described in patent CN103012132A, scaled down for laboratory application.[3]

1. Reaction Setup:

• To a 250 mL three-necked round-bottom flask equipped with a magnetic stir bar, a reflux condenser, and a dropping funnel, add anhydrous sodium acetate (0.41 g, 5.0 mmol).

• Add acetic anhydride (10.2 g, 100 mmol) to the flask.

• Begin stirring and heat the mixture to 100 °C using a heating mantle.

2. Addition of Prenol:

• Once the acetic anhydride and sodium acetate mixture has reached 100 °C, slowly add prenol (15.5 g, 180 mmol) dropwise from the dropping funnel over approximately 1-2 hours.

• Maintain the reaction temperature between 100-110 °C during the addition.

3. Reaction Completion:

• After the addition of prenol is complete, continue to stir the reaction mixture at 100-110 °C for an additional 2 hours to ensure the reaction goes to completion.

4. Work-up Procedure:

• Allow the reaction mixture to cool to room temperature.

• Carefully add 30 mL of deionized water to the flask to quench any unreacted acetic anhydride. Stir for 15-20 minutes.

• Transfer the mixture to a separatory funnel. Two layers will form. Separate the lower aqueous layer.

• Wash the organic layer (the crude prenyl acetate) with 30 mL of deionized water.

• Next, wash the organic layer with a saturated solution of sodium bicarbonate until the effervescence ceases, to neutralize the acetic acid byproduct.

• Finally, wash the organic layer with 30 mL of brine (saturated NaCl solution).

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent using a rotary evaporator.

5. Purification:

• The crude prenyl acetate is purified by fractional distillation under reduced pressure.

• Collect the fraction boiling at 70-80 °C at a pressure of 50 mmHg.[3]

Data Presentation

Parameter	Value	Reference
Reactants
Prenol	15.5 g (180 mmol)	Scaled from[3]
Acetic Anhydride	10.2 g (100 mmol)	Scaled from[3]
Sodium Acetate	0.41 g (5.0 mmol)	Scaled from[3]
Reaction Conditions
Temperature	100-110 °C	[3]
Reaction Time	2 hours (after addition)	[3]
Product
Expected Yield	>88%	[3]
Purity (after distillation)	>97%	[3]
Boiling Point	70-80 °C @ 50 mmHg	[3]

Characterization of Prenyl Acetate

Property	Value	Reference
Molecular Formula	C7H12O2	[1]
Molecular Weight	128.17 g/mol	[1]
Appearance	Colorless liquid	[1]
Odor	Fruity, pear-like	[1]
Boiling Point (atm)	152 °C	[1]
Density	0.917 g/cm³	[1]
Refractive Index (@20°C)	1.430	[1]

Expected Spectroscopic Data:

• ¹H NMR (CDCl₃): δ 5.30 (t, 1H), 4.57 (d, 2H), 2.05 (s, 3H), 1.74 (s, 3H), 1.68 (s, 3H).

• ¹³C NMR (CDCl₃): δ 170.9, 140.0, 118.0, 61.0, 25.7, 20.9, 18.0.

• IR (neat): ν 2970, 2915, 1740 (C=O), 1375, 1230, 1020 cm⁻¹.

Mandatory Visualizations

Experimental Workflow

Caption: Experimental workflow for the synthesis of Prenyl Acetate.

Logical Relationship of Reaction Components

Caption: Relationship of reactants, catalyst, and products.

Discussion

The use of acetic anhydride is key to the high yield of this reaction, as it is more reactive than acetic acid and the reaction is not reversible. Sodium acetate acts as a basic catalyst, activating the acetic anhydride and facilitating the nucleophilic attack by the alcohol. The work-up procedure is designed to remove the acetic acid byproduct and any unreacted starting materials. The final purification by fractional distillation under reduced pressure is crucial for obtaining high-purity prenyl acetate, as it prevents thermal decomposition of the product at its atmospheric boiling point.

Conclusion

This application note provides a detailed, reliable, and high-yield protocol for the synthesis of prenyl acetate from prenol and acetic anhydride. The procedure is suitable for standard laboratory settings and can be scaled as needed. By following this protocol, researchers can consistently obtain high-purity prenyl acetate for use in various applications, from fragrance and flavor development to its use as a building block in more complex organic syntheses.

References

• 1. echemi.com [echemi.com]
• 2. CN103012132A - Preparation method of prenyl acetate - Google Patents [patents.google.com]
• 3. Allyl alcohol synthesis by allylic substitution [organic-chemistry.org]

Application Notes and Protocols for the GC-MS Analysis of Prenyl Acetate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Prenyl acetate (B1210297) (3-methyl-2-butenyl acetate) is a volatile organic compound found in various plants and used as a flavoring and fragrance agent.[1][2] Accurate and reliable quantification of Prenyl acetate is crucial for quality control in the food and fragrance industries, as well as for research in phytochemistry and metabolomics. Gas chromatography-mass spectrometry (GC-MS) offers a highly sensitive and selective method for the analysis of such volatile compounds. This document provides a detailed protocol for the qualitative and quantitative analysis of Prenyl acetate using GC-MS.

Quantitative Data Summary

The following table summarizes the key mass spectrometry data for the identification and quantification of Prenyl acetate. The retention time is an approximation and will vary depending on the specific instrument and chromatographic conditions.

Parameter	Value	Source
Molecular Formula	C7H12O2	[1][2]
Molecular Weight	128.17 g/mol	[1][2]
CAS Number	1191-16-8	[1]
Boiling Point	152°C	[2]
Mass Spectral Data (EI-MS)
Base Peak (m/z)	68	[1][3]
Major Fragment Ions (m/z)	43, 41, 67, 69	[1][3]
Molecular Ion (m/z)	128 (May be weak or absent)	[3]

Experimental Protocols

This section details the methodology for the analysis of Prenyl acetate by GC-MS.

Sample Preparation

The sample preparation method will depend on the matrix. For liquid samples such as essential oils or fragrance mixtures, a simple dilution with a suitable solvent is typically sufficient.

Materials:

• Prenyl acetate standard

• Dichloromethane (B109758) (DCM), GC grade

• Anhydrous sodium sulfate (B86663)

• Volumetric flasks

• Micropipettes

• GC vials with septa

Protocol:

• Standard Preparation: Prepare a stock solution of Prenyl acetate (e.g., 1000 µg/mL) in dichloromethane. From the stock solution, prepare a series of calibration standards by serial dilution in dichloromethane to cover the desired concentration range (e.g., 1-100 µg/mL).

• Sample Preparation (Liquid Matrix):

  • Accurately weigh a known amount of the sample (e.g., 100 mg) into a volumetric flask.

  • Dilute the sample with dichloromethane to a final volume of 10 mL.

  • If the sample contains water, add a small amount of anhydrous sodium sulfate to remove it.

  • Vortex the solution for 30 seconds.

  • Transfer an aliquot of the supernatant into a GC vial for analysis.

GC-MS Parameters

The following are recommended starting parameters for the GC-MS analysis. Optimization may be required based on the specific instrument and sample matrix.

GC Parameter	Setting
Instrument	Agilent 7890B GC with 5977A MSD (or equivalent)
Column	HP-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent non-polar column
Injector Temperature	250°C
Injection Volume	1 µL
Injection Mode	Split (split ratio 50:1)
Carrier Gas	Helium
Flow Rate	1.0 mL/min (constant flow)
Oven Temperature Program
Initial Temperature	60°C, hold for 2 minutes
Ramp Rate	10°C/min
Final Temperature	240°C, hold for 5 minutes

MS Parameter	Setting
Ion Source Temperature	230°C
Quadrupole Temperature	150°C
Ionization Mode	Electron Ionization (EI)
Electron Energy	70 eV
Mass Scan Range	35 - 350 amu
Scan Mode	Full Scan (for qualitative analysis) and Selected Ion Monitoring (SIM) for quantitative analysis
SIM Ions for Quantification	m/z 68 (quantifier), 43, 41 (qualifiers)

Experimental Workflow

The following diagram illustrates the overall workflow for the GC-MS analysis of Prenyl acetate.

Caption: Workflow for GC-MS analysis of Prenyl acetate.

Data Analysis and Quantification

Qualitative Analysis:

The identification of Prenyl acetate is achieved by comparing the retention time of the peak in the sample chromatogram with that of a known standard. Further confirmation is obtained by comparing the acquired mass spectrum of the sample peak with a reference mass spectrum from a library (e.g., NIST, Wiley) or the spectrum of the injected standard. The characteristic fragment ions for Prenyl acetate are m/z 41, 43, 67, 68, and 69, with the base peak at m/z 68.[1][3]

Quantitative Analysis:

For quantitative analysis, a calibration curve is constructed by plotting the peak area of the quantifier ion (m/z 68) against the concentration of the Prenyl acetate standards. The concentration of Prenyl acetate in the samples is then determined by interpolating the peak area of the sample from the calibration curve. The use of an internal standard is recommended for improved accuracy and precision.

References

• 1. Prenyl acetate | C7H12O2 | CID 14489 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. ScenTree - Prenyl acetate (CAS N° 1191-16-8) [scentree.co]
• 3. Prenyl acetate(1191-16-8) MS spectrum [chemicalbook.com]

Application Note: Characterization of Prenyl Acetate using Nuclear Magnetic Resonance (NMR) Spectroscopy

Abstract

This application note provides a comprehensive guide for the characterization of prenyl acetate (B1210297) using Nuclear Magnetic Resonance (NMR) spectroscopy. It is intended for researchers, scientists, and professionals in the field of drug development and chemical analysis. This document outlines the theoretical background, detailed experimental protocols for sample preparation and data acquisition, and in-depth data analysis of ¹H and ¹³C NMR spectra. All quantitative data is summarized in easy-to-reference tables, and key experimental workflows are visualized using diagrams.

Introduction

Prenyl acetate (3-methyl-2-buten-1-yl acetate) is an organic compound found in various natural sources and is widely used as a flavoring and fragrance agent.[1] Accurate structural elucidation and purity assessment are crucial for its application in various industries. NMR spectroscopy is a powerful non-destructive analytical technique that provides detailed information about the molecular structure of a sample.[2] This note describes the application of ¹H and ¹³C NMR spectroscopy for the unambiguous characterization of prenyl acetate.

Data Presentation

The following tables summarize the expected ¹H and ¹³C NMR chemical shifts and coupling constants for prenyl acetate. These values are critical for the identification and structural verification of the compound.

Table 1: ¹H NMR Spectral Data for Prenyl Acetate

Protons	Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)	Integration
H-1 (CH₂)	~4.57	d	7.1	2H
H-2 (CH)	~5.32	tq	7.1, 1.4	1H
H-4 (CH₃)	~1.74	s	-	3H
H-5 (CH₃)	~1.68	s	-	3H
H-7 (CH₃)	~2.05	s	-	3H

Note: Chemical shifts are referenced to a common solvent signal and can vary slightly depending on the solvent and concentration.

Table 2: ¹³C NMR Spectral Data for Prenyl Acetate

Carbon Atom	Chemical Shift (δ, ppm)
C-1 (CH₂)	~61.3
C-2 (CH)	~118.8
C-3 (C)	~138.8
C-4 (CH₃)	~25.7
C-5 (CH₃)	~18.0
C-6 (C=O)	~170.8
C-7 (CH₃)	~21.0

Note: These are predicted chemical shift values and may vary based on experimental conditions.[3]

Experimental Protocols

Sample Preparation

Proper sample preparation is crucial for obtaining high-quality NMR spectra.[4]

Materials:

• Prenyl acetate sample

• Deuterated chloroform (B151607) (CDCl₃) or other appropriate deuterated solvent[5]

• 5 mm NMR tubes

• Pipettes

• Vortex mixer

Protocol:

• Accurately weigh approximately 5-10 mg of the prenyl acetate sample.

• Dissolve the sample in approximately 0.6-0.7 mL of deuterated chloroform (CDCl₃) in a small vial.

• Ensure the sample is fully dissolved. If necessary, gently vortex the vial.

• Transfer the solution into a clean, dry 5 mm NMR tube.

• Cap the NMR tube securely.

• Wipe the outside of the NMR tube to remove any contaminants before inserting it into the spectrometer.

NMR Data Acquisition

Instrumentation:

• A standard NMR spectrometer (e.g., 300-600 MHz) equipped with a 5 mm probe.

¹H NMR Acquisition Parameters (Example):

• Pulse Program: A standard single-pulse experiment (e.g., zg30).

• Number of Scans: 8-16

• Relaxation Delay: 1.0 s

• Acquisition Time: ~4 s

• Spectral Width: -2 to 12 ppm

• Temperature: 298 K

¹³C NMR Acquisition Parameters (Example):

• Pulse Program: A standard proton-decoupled ¹³C experiment (e.g., zgpg30).

• Number of Scans: 1024 or more, depending on sample concentration.

• Relaxation Delay: 2.0 s

• Acquisition Time: ~1-2 s

• Spectral Width: -10 to 220 ppm

• Temperature: 298 K

Visualization of Workflows and Structures

The following diagrams illustrate the experimental workflow and the chemical structure of prenyl acetate with atom numbering for NMR signal assignment.

Caption: Experimental workflow for NMR characterization.

Caption: Structure of prenyl acetate with atom numbering.

Conclusion

NMR spectroscopy is an indispensable tool for the structural characterization of prenyl acetate. The detailed protocols and spectral data provided in this application note will serve as a valuable resource for researchers and scientists, enabling accurate and efficient analysis of this compound. The combination of ¹H and ¹³C NMR provides a complete picture of the molecular structure, confirming the identity and purity of prenyl acetate.

References

• 1. 13C NMR Chemical Shift [sites.science.oregonstate.edu]
• 2. Page loading... [guidechem.com]
• 3. Prenyl acetate | C7H12O2 | CID 14489 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. chem.washington.edu [chem.washington.edu]
• 5. compoundchem.com [compoundchem.com]

Application Note: Quantification of Prenyl Acetate in Essential Oil Samples by Gas Chromatography with Flame Ionization Detection (GC-FID)

Audience: Researchers, scientists, and drug development professionals.

Abstract This application note provides a detailed protocol for the quantification of prenyl acetate (B1210297) in essential oil samples using Gas Chromatography with Flame Ionization Detection (GC-FID). Prenyl acetate (3-methyl-2-butenyl acetate) is a significant ester contributing to the fruity and floral aroma profiles of various essential oils, such as Ylang-Ylang.[1][2] Its characteristic sweet, banana-like scent makes it a valuable component in the fragrance and flavor industries.[3][4] Accurate quantification is crucial for quality control, authenticity assessment, and formulation development. The methodology presented herein is validated for selectivity, linearity, accuracy, precision, and sensitivity, ensuring reliable and reproducible results.

Experimental Protocols

Materials and Reagents

• Prenyl Acetate standard: (CAS No. 1191-16-8), purity ≥98%

• Internal Standard (IS): n-Nonane (CAS No. 111-84-2) or other suitable hydrocarbon not present in the sample matrix.

• Solvent: Hexane (B92381) or Methanol, GC grade or equivalent.[5]

• Essential Oil Sample: e.g., Ylang-Ylang oil (Cananga odorata).

• Glassware: Volumetric flasks, pipettes, and autosampler vials with caps.

Instrumentation

A Gas Chromatograph equipped with a Flame Ionization Detector (GC-FID) is utilized.[6][7] The system should be capable of split/splitless injection and temperature programming.

Table 1: Optimized GC-FID Parameters

Parameter	Value
Column	HP-5MS (or equivalent 5% Phenyl Methylpolysiloxane), 30 m x 0.25 mm ID, 0.25 µm film thickness[5]
Carrier Gas	Helium or Hydrogen[8]
Flow Rate	1.0 mL/min (constant flow)
Injector Temp.	250°C
Detector Temp.	280°C[6]
Oven Program	Initial 60°C (hold 2 min), ramp at 5°C/min to 180°C, then ramp at 15°C/min to 240°C (hold 5 min)[5]
Injection Volume	1 µL

| Split Ratio | 50:1 |

Preparation of Standard Solutions

• Primary Stock Standard (Prenyl Acetate): Accurately weigh approximately 50 mg of prenyl acetate standard into a 50 mL volumetric flask. Dissolve and dilute to volume with hexane to obtain a concentration of ~1000 µg/mL.

• Internal Standard (IS) Stock: Prepare a 1000 µg/mL stock solution of n-nonane in hexane.

• Calibration Standards: Prepare a series of at least five working calibration standards by serial dilution from the primary stock standard. A typical concentration range would be 5, 25, 50, 100, and 200 µg/mL. Fortify each calibration standard with the internal standard to a final concentration of 50 µg/mL.

Sample Preparation

• Accurately weigh approximately 100 mg of the essential oil sample into a 10 mL volumetric flask.

• Add 500 µL of the 1000 µg/mL Internal Standard stock solution.

• Dilute to volume with hexane. This results in a sample concentration of ~10 mg/mL and an IS concentration of 50 µg/mL.

• Vortex the solution to ensure homogeneity.

• Transfer an aliquot to a 2 mL autosampler vial for GC-FID analysis.

Method Validation Protocol

The analytical method should be validated to demonstrate its suitability for the intended purpose.[9] Key validation parameters are outlined below.

• Selectivity: The ability of the method to measure the analyte accurately in the presence of other components.[9][10] This is confirmed by analyzing a blank (solvent), the essential oil matrix without prenyl acetate (if available), and the spiked sample to ensure the prenyl acetate peak is free from co-eluting interferences.

• Linearity and Range: Linearity is established by injecting the five calibration standards in triplicate.[11] A calibration curve is generated by plotting the ratio of the prenyl acetate peak area to the internal standard peak area against the concentration. The range is the interval between the upper and lower concentrations for which the method is shown to be linear, accurate, and precise.[12] A correlation coefficient (R²) of ≥0.995 is typically acceptable.

• Accuracy: Accuracy is determined through a spike and recovery study.[9] A known amount of prenyl acetate is added to the essential oil sample at three concentration levels (e.g., 80%, 100%, and 120% of the expected sample concentration). The percentage recovery is calculated. Acceptance criteria are typically within 90-110%.

• Precision:

  • Repeatability (Intra-day precision): Determined by analyzing six replicates of a spiked sample at 100% of the target concentration on the same day.

  • Intermediate Precision (Inter-day precision): Determined by repeating the analysis on a different day with a different analyst or instrument.

  • The Relative Standard Deviation (%RSD) for both should typically be ≤5%.

• Limit of Detection (LOD) and Limit of Quantitation (LOQ):

  • LOD: The lowest concentration of analyte that can be reliably detected.[9]

  • LOQ: The lowest concentration of analyte that can be quantitatively determined with acceptable precision and accuracy.[11]

  • These can be estimated based on the standard deviation of the response and the slope of the calibration curve (LOD = 3.3 * σ/S; LOQ = 10 * σ/S, where σ is the standard deviation of the y-intercept and S is the slope).

Data Presentation

Quantitative data should be organized for clarity and comparison.

Table 2: Summary of Method Validation Parameters (Hypothetical Data)

Parameter	Result	Acceptance Criteria
Linearity (R²)	0.9991	≥ 0.995
Range (µg/mL)	5 - 200	Covers expected concentrations
Accuracy (% Recovery)	98.7% - 103.5%	90% - 110%
Precision - Repeatability (%RSD)	1.8%	≤ 5%
Precision - Intermediate (%RSD)	2.5%	≤ 5%
LOD (µg/mL)	1.5	Reportable

| LOQ (µg/mL) | 4.6 | Within linear range |

Table 3: Quantification of Prenyl Acetate in a Ylang-Ylang Essential Oil Sample (Example)

Sample ID	Weight (mg)	Measured Conc. (µg/mL)	Prenyl Acetate Content (% w/w)
YL-001	101.2	85.4	0.84
YL-002	99.5	82.1	0.83
YL-003	100.8	84.2	0.84
Average	100.5	83.9	0.84

| %RSD | - | - | 0.6% |

Mandatory Visualization

The following diagram illustrates the complete analytical workflow from sample receipt to final reporting.

Caption: Analytical workflow for prenyl acetate quantification.

Conclusion

The GC-FID method described provides a robust, reliable, and accurate protocol for the quantification of prenyl acetate in essential oil samples. Proper sample preparation and adherence to the detailed method validation steps are critical for ensuring data integrity. This application note serves as a comprehensive guide for quality control laboratories and research professionals working with essential oils and fragrance compounds.

References

• 1. ScenTree - Prenyl acetate (CAS N° 1191-16-8) [scentree.co]
• 2. Prenyl acetate | 1191-16-8 [chemicalbook.com]
• 3. Cas 1191-16-8,Prenyl acetate | lookchem [lookchem.com]
• 4. perfumersworld.com [perfumersworld.com]
• 5. scitepress.org [scitepress.org]
• 6. Simultaneous GC-FID Quantification of Main Components of Rosmarinus officinalis L. and Lavandula dentata Essential Oils in Polymeric Nanocapsules for Antioxidant Application - PMC [pmc.ncbi.nlm.nih.gov]
• 7. academics.su.edu.krd [academics.su.edu.krd]
• 8. agilent.com [agilent.com]
• 9. Validation of analytical methods for active constituents and agricultural products | Australian Pesticides and Veterinary Medicines Authority [apvma.gov.au]
• 10. demarcheiso17025.com [demarcheiso17025.com]
• 11. researchgate.net [researchgate.net]
• 12. Validation of Analytical Methods: A Review [gavinpublishers.com]

Application Notes and Protocols: Prenyl Acetate as a Chemical Intermediate in Synthesis

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the utility of prenyl acetate (B1210297) as a versatile chemical intermediate in organic synthesis. The document outlines its synthesis, key reactions, and potential applications in the construction of complex molecules, including natural products and pharmaceutically relevant scaffolds.

Introduction

Prenyl acetate (3-methyl-2-butenyl acetate) is a naturally occurring ester found in various essential oils.[1] While widely recognized for its fruity aroma and use in the flavor and fragrance industry, its role as a chemical intermediate offers significant potential in synthetic organic chemistry.[2][3][4][5] The presence of a reactive allylic acetate functionality and a terminal double bond makes it an attractive C5 building block for the introduction of the isoprenoid moiety, a common structural motif in a vast array of bioactive natural products.[6] This document details established and potential synthetic transformations of prenyl acetate, providing protocols for key reactions.

Physicochemical Properties

A summary of the key physicochemical properties of prenyl acetate is provided in Table 1.

Table 1: Physicochemical Properties of Prenyl Acetate

Property	Value	Reference(s)
Molecular Formula	C₇H₁₂O₂	[2]
Molecular Weight	128.17 g/mol	[2]
Appearance	Colorless liquid	[2]
Odor	Fruity, pear, green	[5]
Boiling Point	152 °C (305.6 °F)	[2]
Flash Point	49 °C (120.2 °F)	[2]
Density	0.917 g/cm³	[2]
Refractive Index @ 20°C	1.43	[2]

Synthesis of Prenyl Acetate

Prenyl acetate is readily synthesized by the esterification of prenol (3-methyl-2-buten-1-ol) with acetic acid or its derivatives.[2] An optimized, industrial-scale protocol utilizes acetic anhydride (B1165640) and a catalytic amount of sodium acetate.[7]

Experimental Protocol: Synthesis of Prenyl Acetate[7]

Materials:

• Acetic anhydride

• Prenol (3-methyl-2-buten-1-ol)

• Anhydrous sodium acetate

• Water

• Anhydrous sodium carbonate

Equipment:

• Jacketed glass reactor with overhead stirrer, dropping funnel, and temperature probe

• Heating/cooling circulator

• Separatory funnel

• Distillation apparatus

Procedure:

• Ensure the reactor is clean and dry. Charge the reactor with acetic anhydride and anhydrous sodium acetate (molar ratio of acetic anhydride to sodium acetate is approximately 20:1).

• Heat the mixture to 100 °C with stirring.

• Slowly add prenol dropwise to the reactor over approximately 4 hours, maintaining the internal temperature between 100-110 °C. The molar ratio of acetic anhydride to prenol should be approximately 1:1.8.

• After the addition is complete, maintain the reaction mixture at 100-110 °C for an additional 2 hours to ensure complete conversion.

• Cool the reaction mixture and add water to quench the excess acetic anhydride. Stir vigorously and then allow the layers to separate.

• Remove the lower aqueous layer. Wash the organic layer with a saturated solution of sodium carbonate to neutralize any remaining acetic acid, followed by a water wash.

• Dry the crude prenyl acetate over anhydrous sodium sulfate.

• Purify the product by fractional distillation under reduced pressure, collecting the fraction at 70-80 °C / 50 mmHg.

Quantitative Data:

• Yield: >88%[7]

• Purity (post-distillation): >97% (by GC)[7]

Applications of Prenyl Acetate in Synthesis

Prenyl acetate serves as a valuable precursor for various synthetic transformations, primarily leveraging the reactivity of its allylic acetate group.

Synthesis of Prenol

Prenyl acetate can be readily hydrolyzed to afford prenol, a key intermediate in the synthesis of many terpenes and other natural products.[6]

Experimental Protocol: Saponification of Prenyl Acetate to Prenol[6]

Materials:

• Prenyl acetate

• Sodium hydroxide (B78521) or sodium carbonate

• Methanol (B129727)

• Water

Equipment:

• Round-bottom flask with a magnetic stirrer and reflux condenser

• Heating mantle

Procedure:

• Dissolve prenyl acetate in methanol in a round-bottom flask.

• Add an aqueous solution of sodium hydroxide (or sodium carbonate).

• Heat the mixture to reflux and stir until the reaction is complete (monitor by TLC or GC).

• Cool the reaction mixture and remove the methanol under reduced pressure.

• Extract the aqueous residue with a suitable organic solvent (e.g., diethyl ether or ethyl acetate).

• Combine the organic extracts, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield prenol.

Allylic Substitution Reactions

The acetate group of prenyl acetate can act as a leaving group in transition metal-catalyzed allylic substitution reactions, allowing for the formation of new carbon-carbon and carbon-heteroatom bonds. This provides a powerful method for introducing the prenyl moiety into a variety of substrates. While specific protocols for prenyl acetate are not abundant in the searched literature, a general procedure can be adapted from similar allylic acetates.[8]

Conceptual Experimental Workflow: Palladium-Catalyzed Allylic Amination

This workflow illustrates the general steps involved in a palladium-catalyzed allylic substitution of prenyl acetate with an amine nucleophile.

Caption: General workflow for a palladium-catalyzed allylic amination using prenyl acetate.

Table 2: Representative Conditions for Palladium-Catalyzed Allylic Substitution

Parameter	Condition
Catalyst	Pd(PPh₃)₄, Pd(OAc)₂
Ligand	PPh₃, dppe, etc.
Solvent	THF, Dioxane, Toluene
Base	K₂CO₃, Cs₂CO₃, Et₃N
Temperature	Room temperature to reflux
Nucleophiles	Amines, phenols, active methylene (B1212753) compounds, organoboron reagents

Potential Applications in Complex Molecule Synthesis

• Chromane (B1220400) Derivatives: The prenyl group is a common substituent in chromane natural products. Prenyl acetate could potentially be used in Friedel-Crafts-type reactions with phenols or in transition metal-catalyzed couplings to introduce the prenyl side chain, which could then be cyclized to form the chromane ring system.[9][10][11][12]

• Cannabinoids: The synthesis of cannabinoids often involves the introduction of a C5 chain onto a phenolic precursor. While enzymatic methods using prenyl pyrophosphates are common,[13][14] chemical syntheses could potentially utilize prenyl acetate in coupling reactions.[15]

• Terpenoid Synthesis: As a source of the C5 isoprenoid unit, prenyl acetate is a logical, though under-explored, starting material for the synthesis of more complex terpenoids.[16] Its derivatives could be elaborated into larger isoprenoid chains.

• [3][3]-Sigmatropic Rearrangements: Allylic acetates can be converted to other allylic systems that are precursors for[3][3]-sigmatropic rearrangements like the Claisen or Cope rearrangements.[1][17] This would allow for the stereospecific formation of new carbon-carbon bonds and the introduction of the prenyl group at different positions.

Logical Relationship: From Prenyl Acetate to Complex Scaffolds

The following diagram illustrates the potential synthetic pathways from prenyl acetate to more complex molecular architectures.

Caption: Potential synthetic routes from prenyl acetate to complex molecules.

Conclusion

Prenyl acetate is an accessible and reactive chemical intermediate with significant, though currently under-utilized, potential in organic synthesis. Its primary applications lie in its conversion to prenol and its use as an electrophile in allylic substitution reactions. Further research into its application in other areas, such as sigmatropic rearrangements and the synthesis of complex natural products, is warranted and could open new avenues for the efficient construction of bioactive molecules. The protocols and conceptual frameworks provided in these notes aim to facilitate such explorations by the research community.

References

• 1. Experimental and theoretical studies of the [3,3]-sigmatropic rearrangement of prenyl azides - RSC Advances (RSC Publishing) DOI:10.1039/C7RA09759J [pubs.rsc.org]
• 2. ScenTree - Prenyl acetate (CAS N° 1191-16-8) [scentree.co]
• 3. Catalytic prenyl conjugate additions for synthesis of enantiomerically enriched PPAPs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Concise synthesis of artemisinin from a farnesyl diphosphate analogue -ORCA [orca.cardiff.ac.uk]
• 5. Synthesis of new artemisinin analogues from artemisinic acid modified at C-3 and C-13 and their antimalarial activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. CN103012132A - Preparation method of prenyl acetate - Google Patents [patents.google.com]
• 8. Palladium-Catalyzed Chemoselective Allylic Substitution, Suzuki-Miyaura Cross-Coupling, and Allene Formation of Bifunctional 2-B(pin)-Substituted Allylic Acetate Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Stereoselective synthesis of chromane derivatives via a domino reaction catalyzed by modularly designed organocatalysts - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 10. pubs.acs.org [pubs.acs.org]
• 11. chemrxiv.org [chemrxiv.org]
• 12. Chromane synthesis [organic-chemistry.org]
• 13. escholarship.org [escholarship.org]
• 14. researchgate.net [researchgate.net]
• 15. Advancement of Research Progress on Synthesis Mechanism of Cannabidiol (CBD) - PMC [pmc.ncbi.nlm.nih.gov]
• 16. mdpi.com [mdpi.com]
• 17. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

Application Notes and Protocols for the Use of Prenyl Acetate as a Reference Standard in Chromatography

For Researchers, Scientists, and Drug Development Professionals

Introduction

Prenyl acetate (B1210297) (also known as 3-methyl-2-butenyl (B1208987) acetate) is a common ester found in various essential oils and fruits, contributing a characteristic fruity, sweet, and pear-like aroma. In the fields of fragrance, flavor, and pharmaceutical analysis, it serves as a crucial reference standard for the qualitative and quantitative analysis of raw materials and finished products. Its use ensures the identity, purity, and consistency of products.

This document provides detailed application notes and experimental protocols for the use of prenyl acetate as a reference standard in Gas Chromatography (GC) and High-Performance Liquid Chromatography (HPLC).

Chemical and Physical Properties of Prenyl Acetate [1][2][3]

Property	Value
CAS Number	1191-16-8
Molecular Formula	C₇H₁₂O₂
Molecular Weight	128.17 g/mol
Appearance	Colorless liquid
Odor	Fruity, green, pear, banana
Boiling Point	151-152 °C (at 752 mmHg)
Density	0.917 g/mL at 25 °C
Solubility	Insoluble in water; soluble in alcohol
Refractive Index	n20/D 1.43

Application Note 1: Quality Control of Fragrance Raw Materials by GC-FID

This protocol outlines the use of Gas Chromatography with Flame Ionization Detection (GC-FID) for the quantification of prenyl acetate in essential oils or synthetic fragrance mixtures. GC-FID is a robust and widely used technique for the quality control of volatile compounds.

Experimental Protocol: GC-FID Analysis

1. Standard Preparation:

• Primary Stock Solution (1000 µg/mL): Accurately weigh approximately 100 mg of pure prenyl acetate reference standard into a 100 mL volumetric flask. Dissolve and dilute to volume with a suitable solvent such as methanol (B129727) or ethanol.

• Calibration Standards: Prepare a series of calibration standards by serial dilution of the primary stock solution to cover the expected concentration range of prenyl acetate in the samples. A typical range would be 1-100 µg/mL.

2. Sample Preparation:

• Accurately weigh an appropriate amount of the sample (e.g., essential oil) and dissolve it in the chosen solvent to achieve a concentration within the calibration range.

• If necessary, filter the sample solution through a 0.45 µm syringe filter before injection.

3. Chromatographic Conditions:

Parameter	Condition
Instrument	Gas Chromatograph with FID
Column	DB-5 or HP-5 (30 m x 0.25 mm ID, 0.25 µm film thickness)
Carrier Gas	Helium or Hydrogen, constant flow at 1.0 mL/min
Injector Temperature	250 °C
Injection Volume	1 µL
Split Ratio	50:1
Oven Temperature Program	Initial 60 °C for 2 min, ramp at 5 °C/min to 240 °C, hold for 5 min
Detector Temperature	280 °C
Data Acquisition	Peak area of prenyl acetate

4. Data Analysis:

• Construct a calibration curve by plotting the peak area of prenyl acetate versus the concentration of the calibration standards.

• Determine the concentration of prenyl acetate in the sample by interpolating its peak area on the calibration curve.

Method Validation Data (Representative)

The following table summarizes typical validation parameters for the GC-FID analysis of esters in fragrance materials.

Parameter	Typical Value
Linearity (R²)	> 0.999
Limit of Detection (LOD)	0.1 - 0.5 µg/mL
Limit of Quantification (LOQ)	0.5 - 2.0 µg/mL
Precision (RSD%)	< 2%
Accuracy (Recovery %)	98 - 102%

Diagram of GC-FID Workflow

Caption: Workflow for the quantitative analysis of prenyl acetate using GC-FID.

Application Note 2: Purity Assessment by HPLC-UV

This protocol describes the use of High-Performance Liquid Chromatography with UV detection (HPLC-UV) for determining the purity of a prenyl acetate standard or its concentration in a non-volatile matrix.

Experimental Protocol: HPLC-UV Analysis

1. Standard and Sample Preparation:

• Prepare a stock solution of the prenyl acetate reference standard in the mobile phase (e.g., 1000 µg/mL).

• Prepare working standards by diluting the stock solution.

• Dissolve the sample in the mobile phase to a concentration within the linear range of the method.

• Filter all solutions through a 0.45 µm syringe filter.

2. Chromatographic Conditions:

Parameter	Condition
Instrument	HPLC with UV Detector
Column	C18 (e.g., 250 mm x 4.6 mm, 5 µm)
Mobile Phase	Acetonitrile:Water (e.g., 60:40 v/v)
Flow Rate	1.0 mL/min
Column Temperature	25 °C
Injection Volume	10 µL
Detection Wavelength	210 nm
Data Acquisition	Peak area of prenyl acetate

3. Data Analysis:

• For purity assessment, calculate the area percentage of the prenyl acetate peak relative to the total peak area in the chromatogram.

• For quantitative analysis, use a calibration curve as described in the GC-FID protocol.

Method Validation Data (Representative)

Parameter	Typical Value
Linearity (R²)	> 0.998
Limit of Detection (LOD)	0.5 - 1.0 µg/mL
Limit of Quantification (LOQ)	2.0 - 5.0 µg/mL
Precision (RSD%)	< 3%
Accuracy (Recovery %)	97 - 103%

Diagram of HPLC-UV Workflow

References

• 1. Cas 1191-16-8,Prenyl acetate | lookchem [lookchem.com]
• 2. Prenyl acetate | 1191-16-8 [chemicalbook.com]
• 3. ScenTree - Prenyl acetate (CAS N° 1191-16-8) [scentree.co]

Application Notes and Protocols for In Vitro Evaluation of Prenyl Acetate

For Researchers, Scientists, and Drug Development Professionals

Introduction:

Prenyl acetate (B1210297) is a simple ester with potential biological activities that remain largely unexplored in vitro. Due to a lack of specific published studies on the cellular effects of Prenyl acetate, this document provides a series of proposed experimental protocols adapted from research on structurally similar compounds, such as geranyl acetate. These protocols offer a robust starting point for investigating the potential cytotoxic and anti-inflammatory effects of Prenyl acetate in cell culture models.

Data Presentation

The following tables are templates illustrating how quantitative data from the proposed experiments could be presented.

Table 1: Cytotoxicity of Prenyl Acetate in Human Cancer Cell Lines

Cell Line	IC₅₀ (µM) after 48h	Assay Method
A549 (Lung Carcinoma)	Data to be determined	MTT Assay
MCF-7 (Breast Adenocarcinoma)	Data to be determined	MTT Assay
HepG2 (Hepatocellular Carcinoma)	Data to be determined	MTT Assay
HaCaT (Keratinocytes - Normal)	Data to be determined	MTT Assay

Table 2: Effect of Prenyl Acetate on Pro-inflammatory Cytokine Expression in LPS-stimulated RAW 264.7 Macrophages

Treatment	IL-6 Expression (% of Control)	TNF-α Expression (% of Control)
Control	100	100
LPS (1 µg/mL)	Data to be determined	Data to be determined
LPS + Prenyl Acetate (10 µM)	Data to be determined	Data to be determined
LPS + Prenyl Acetate (50 µM)	Data to be determined	Data to be determined
LPS + Prenyl Acetate (100 µM)	Data to be determined	Data to be determined

Experimental Protocols

Cell Viability and Cytotoxicity Assay (MTT Assay)

This protocol is designed to assess the effect of Prenyl acetate on the viability and proliferation of cancer and normal cell lines.

Materials:

• Cell line of interest (e.g., A549, MCF-7, HepG2, HaCaT)

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• Prenyl acetate stock solution (dissolved in DMSO)

• 96-well plates

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• DMSO (Dimethyl sulfoxide)

• Microplate reader

Procedure:

• Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of complete medium and incubate for 24 hours.

• Prepare serial dilutions of Prenyl acetate in complete medium from the stock solution. Ensure the final DMSO concentration is below 0.5% in all wells.

• Remove the medium from the wells and add 100 µL of the Prenyl acetate dilutions. Include vehicle control wells (medium with DMSO) and untreated control wells.

• Incubate the plate for 24, 48, or 72 hours at 37°C in a humidified 5% CO₂ incubator.

• Add 10 µL of MTT solution to each well and incubate for 4 hours.

• Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan (B1609692) crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate cell viability as a percentage of the untreated control and determine the IC₅₀ value.

Anti-inflammatory Activity Assay in Macrophages

This protocol evaluates the potential of Prenyl acetate to inhibit the production of pro-inflammatory cytokines in lipopolysaccharide (LPS)-stimulated macrophages.

Materials:

• RAW 264.7 macrophage cell line

• Complete cell culture medium

• Prenyl acetate stock solution (in DMSO)

• Lipopolysaccharide (LPS) from E. coli

• 24-well plates

• ELISA kits for TNF-α and IL-6

• Griess Reagent for nitric oxide measurement

Procedure:

• Seed RAW 264.7 cells in a 24-well plate at a density of 2 x 10⁵ cells/well and allow them to adhere overnight.

• Pre-treat the cells with various concentrations of Prenyl acetate (e.g., 10, 50, 100 µM) for 1 hour.

• Stimulate the cells with LPS (1 µg/mL) for 24 hours. Include control groups (untreated, Prenyl acetate alone, LPS alone).

• Collect the cell culture supernatants.

• Measure the concentration of TNF-α and IL-6 in the supernatants using specific ELISA kits according to the manufacturer's instructions.

• Measure the accumulation of nitrite (B80452) in the supernatant as an indicator of nitric oxide (NO) production using the Griess reagent.

• Analyze the data to determine the inhibitory effect of Prenyl acetate on cytokine and NO production.

Western Blot Analysis for Apoptosis and Inflammatory Signaling

This protocol is for investigating the effect of Prenyl acetate on key proteins involved in apoptosis and inflammatory signaling pathways.

Materials:

• Cell line of interest cultured in 6-well plates

• Prenyl acetate

• RIPA lysis buffer with protease and phosphatase inhibitors

• BCA protein assay kit

• SDS-PAGE gels and electrophoresis equipment

• PVDF membranes and transfer apparatus

• Primary antibodies (e.g., against BAX, Bcl-2, cleaved Caspase-3, p-NF-κB, p-p38, p-JNK, β-actin)

• HRP-conjugated secondary antibodies

• Chemiluminescent substrate and imaging system

Procedure:

• Treat cells with Prenyl acetate at the desired concentrations and time points.

• Lyse the cells with RIPA buffer and determine the protein concentration using the BCA assay.

• Separate equal amounts of protein (20-40 µg) on SDS-PAGE gels and transfer them to PVDF membranes.

• Block the membranes with 5% non-fat milk or BSA in TBST for 1 hour.

• Incubate the membranes with primary antibodies overnight at 4°C.

• Wash the membranes and incubate with HRP-conjugated secondary antibodies for 1 hour at room temperature.

• Detect the protein bands using a chemiluminescent substrate and capture the image with an imaging system.

• Quantify the band intensities and normalize to a loading control like β-actin.

Visualizations

Below are diagrams representing potential experimental workflows and signaling pathways that could be investigated for Prenyl acetate, based on studies of similar molecules.

Caption: Workflow for determining the cytotoxicity of Prenyl acetate using the MTT assay.

Application of Prenyl Acetate in Flavor Profile Development: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Application Notes

Prenyl acetate (B1210297) (3-methyl-2-butenyl acetate) is a volatile ester recognized for its significant contribution to the flavor profiles of various fruits and fermented beverages. Its distinct aroma is characterized by sweet, fruity, and green notes, often described as reminiscent of pear, banana, and apple.[1][2][3][4] As a flavoring agent, it is utilized to impart or enhance these fruity characteristics in a wide range of food products, including confectioneries, beverages, and baked goods.[1][5]

From a chemical standpoint, prenyl acetate is formed from the esterification of prenol (3-methyl-2-buten-1-ol) and an acetyl donor, a reaction that occurs naturally in plants and can be replicated synthetically for commercial production. Its relatively high volatility makes it a key contributor to the top notes of a flavor profile, providing an initial fresh and fruity impression.[6][7] The Joint FAO/WHO Expert Committee on Food Additives (JECFA) has evaluated prenyl acetate and concluded that it poses no safety concern at current levels of intake when used as a flavoring agent.[8]

The application of prenyl acetate extends beyond simple addition; it is a valuable tool in building complex and nuanced flavor profiles. It can be used to add freshness to cherry and raspberry flavors, complement citrus and floral notes, and create a more authentic, ripe fruit character in flavor formulations.[9][10] Understanding its sensory thresholds and behavior in different food matrices is critical for its effective application in flavor development.

Data Presentation

Quantitative data for prenyl acetate is essential for its precise application in flavor formulations. The following tables summarize its key chemical and sensory properties.

Table 1: Chemical and Physical Properties of Prenyl Acetate

Property	Value	Reference
Synonyms	3-Methyl-2-butenyl acetate, Isopentenyl acetate	[1][11][12]
CAS Number	1191-16-8	[1]
Molecular Formula	C₇H₁₂O₂	[1]
Molecular Weight	128.17 g/mol	[1]
Appearance	Colorless liquid	[1]
Boiling Point	151-152 °C (at 752 mmHg)	[13][14]
Density	0.917 g/mL (at 25 °C)	[14]
Flash Point	49 °C (121 °F)	[14]
Vapor Pressure	2.278 mmHg (at 23 °C)	[15]

Table 2: Organoleptic Properties and Occurrence of Prenyl Acetate

Parameter	Description	Reference
Odor Profile	Fruity, sweet, green, pear, banana, apple	[2][3][4][5][16]
Taste Profile	Sweet, banana, fruity, ripe, floral, green	[1][10][13]
Taste Threshold in Water	30 ppm	[1][10][13]
Natural Occurrence	Ylang-ylang oil (0.02% - 0.89%), Asian pears	[13][17][18]
Recommended Usage Level	0.02% - 1.6% in perfume compounds	[8]

Experimental Protocols

The following protocols provide detailed methodologies for the synthesis, quantification, and sensory evaluation of prenyl acetate.

Protocol 1: Enzymatic Synthesis of Prenyl Acetate via Lipase-Catalyzed Esterification

This protocol describes a solvent-free method for the synthesis of prenyl acetate, which is favored for its environmental friendliness and high selectivity. It is adapted from general procedures for lipase-catalyzed flavor ester synthesis.[2][9][16]

3.1.1 Objective: To synthesize prenyl acetate using an immobilized lipase (B570770) catalyst.

3.1.2 Materials & Equipment:

• Prenol (3-methyl-2-buten-1-ol), ≥98% purity

• Vinyl acetate, ≥99% purity (Acyl donor)

• Immobilized Candida antarctica Lipase B (CALB), such as Novozym® 435

• Hexane (for product extraction and analysis)

• Anhydrous Sodium Sulfate

• 50 mL screw-capped flasks

• Orbital shaker incubator

• Gas chromatograph with a flame ionization detector (GC-FID)

• Rotary evaporator

3.1.3 Procedure:

• Reactant Preparation: In a 50 mL screw-capped flask, combine prenol and vinyl acetate. A typical molar ratio is 1:1.5 (prenol:vinyl acetate). For a lab-scale reaction, start with 10 mmol of prenol (0.86 g) and 15 mmol of vinyl acetate (1.29 g).

• Enzyme Addition: Add the immobilized lipase to the reaction mixture. The enzyme loading is typically between 10-25% (w/w) of the total substrate weight. For the example above, this would be approximately 0.2 to 0.5 g.

• Reaction Incubation: Securely cap the flask and place it in an orbital shaker incubator. Set the temperature to 40-50 °C and the agitation speed to 200 rpm.

• Reaction Monitoring: Allow the reaction to proceed for 4-24 hours. The progress can be monitored by taking small aliquots (e.g., 10 µL) at different time intervals, diluting them with hexane, and analyzing by GC-FID to determine the conversion rate.

• Enzyme Separation: Once the desired conversion is achieved, separate the immobilized enzyme from the product mixture by simple filtration or decantation. The enzyme can be washed with hexane, dried, and reused for subsequent batches.

• Product Purification: The excess acyl donor (vinyl acetate) and any unreacted alcohol can be removed from the liquid product using a rotary evaporator under reduced pressure.

• Analysis: Confirm the purity of the synthesized prenyl acetate using GC-FID or GC-MS.

Protocol 2: Quantification of Prenyl Acetate in a Fruit Matrix using HS-SPME-GC-MS

This protocol provides a method for the extraction and quantification of prenyl acetate from a fruit sample (e.g., pear tissue) using Headspace Solid-Phase Microextraction (HS-SPME) coupled with Gas Chromatography-Mass Spectrometry (GC-MS). This is a common technique for analyzing volatile organic compounds in food.[19][20][21]

3.2.1 Objective: To quantify the concentration of prenyl acetate in a fruit sample.

3.2.2 Materials & Equipment:

• Fruit sample (e.g., pear)

• Sodium chloride (NaCl)

• Deionized water

• Internal standard (e.g., 2-octanol (B43104) or a deuterated analog of prenyl acetate)

• 20 mL headspace vials with magnetic screw caps (B75204) and PTFE/silicone septa

• SPME fiber assembly (e.g., 50/30 µm DVB/CAR/PDMS)

• Heated magnetic stirrer or water bath with agitation

• GC-MS system

3.2.3 Procedure:

• Sample Preparation:

  • Homogenize 5.0 g of fresh fruit tissue with 5.0 mL of deionized water.

  • Transfer the homogenate to a 20 mL headspace vial.

  • Add 2.0 g of NaCl to the vial to increase the ionic strength of the matrix and promote the release of volatile compounds.

  • Spike the sample with a known concentration of the internal standard (e.g., 10 µL of a 100 ppm solution of 2-octanol in ethanol).

  • Immediately seal the vial.

• HS-SPME Extraction:

  • Place the vial in a heated agitator (e.g., 50 °C).

  • Allow the sample to equilibrate for 15 minutes with agitation.

  • Expose the SPME fiber to the headspace of the vial for 30 minutes under continued heating and agitation.

• GC-MS Analysis:

  • After extraction, immediately desorb the SPME fiber in the GC injector port, which is typically held at 250 °C, for 5 minutes in splitless mode.

  • GC Conditions (Example):

    • Column: DB-WAX or similar polar capillary column (e.g., 30 m x 0.25 mm, 0.25 µm film thickness).

    • Carrier Gas: Helium at a constant flow of 1.0 mL/min.

    • Oven Program: Start at 40 °C (hold for 3 min), ramp to 180 °C at 5 °C/min, then ramp to 240 °C at 20 °C/min (hold for 5 min).

  • MS Conditions (Example):

    • Ion Source: Electron Ionization (EI) at 70 eV.

    • Mass Range: m/z 35-350.

    • Acquisition Mode: Scan mode for identification and Selected Ion Monitoring (SIM) mode for quantification, using characteristic ions for prenyl acetate (e.g., m/z 43, 68, 69) and the internal standard.

• Quantification:

  • Identify prenyl acetate based on its retention time and mass spectrum compared to an authentic standard.

  • Construct a calibration curve using standard solutions of prenyl acetate with a fixed concentration of the internal standard.

  • Calculate the concentration of prenyl acetate in the sample by relating the peak area ratio of the analyte to the internal standard against the calibration curve.

Protocol 3: Sensory Evaluation of Prenyl Acetate using Triangle Test

This protocol outlines a triangle test, a common discriminative sensory method, to determine if a perceptible difference exists between a standard product and a product to which prenyl acetate has been added.[6][17][22]

3.3.1 Objective: To determine if the addition of prenyl acetate at a specific concentration creates a sensorially perceptible difference in a food or beverage base.

3.3.2 Materials & Equipment:

• Food/beverage base (e.g., pear juice, unflavored yogurt).

• Prenyl acetate solution (prepared at the desired concentration).

• Sensory panel of at least 20-30 trained or consumer panelists.

• Identical, odor-free sample cups, coded with random 3-digit numbers.

• Water and unsalted crackers for palate cleansing.

• Sensory evaluation booths or a quiet, well-ventilated room.

• Ballots for data collection.

3.3.3 Procedure:

• Sample Preparation:

  • Prepare two sets of samples: a control (A) consisting of only the food base, and a test sample (B) consisting of the food base with the added prenyl acetate at the target concentration.

  • For each panelist, prepare a tray with three samples. Two samples will be identical, and one will be different. There are two possible combinations: AAB and BBA.

  • Present the combinations in a randomized and balanced order across all panelists (i.e., half the panelists receive AAB, the other half receive BBA).

  • Ensure all samples are served at the same temperature.

• Sensory Evaluation:

  • Instruct panelists to evaluate the samples in the order presented (from left to right).

  • The panelists' task is to identify which of the three samples is different from the other two.

  • Panelists should cleanse their palate with water and crackers between samples.

• Data Collection:

  • Each panelist circles the code of the sample they believe is the odd one out on their ballot.

  • Comments on the perceived differences can also be encouraged but are not part of the primary statistical analysis.

• Data Analysis:

  • Count the total number of correct responses.

  • Use a statistical table for the triangle test (based on the binomial distribution) to determine if the number of correct identifications is significant at a chosen probability level (e.g., p < 0.05).

  • If the number of correct responses meets or exceeds the critical value from the table, it can be concluded that a significant and perceptible difference exists between the control and the test sample.

Visualizations

Diagrams created using DOT language to illustrate key pathways and workflows.

Caption: Simplified biosynthetic pathway for Prenyl Acetate formation.

Caption: Experimental workflow for HS-SPME-GC-MS analysis.

References

• 1. Cas 1191-16-8,Prenyl acetate | lookchem [lookchem.com]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. aroma-ingredients.basf.com [aroma-ingredients.basf.com]
• 5. contractlaboratory.com [contractlaboratory.com]
• 6. flavorsum.com [flavorsum.com]
• 7. Perfumers Apprentice - Prenyl Acetate ** [shop.perfumersapprentice.com]
• 8. perfumersworld.com [perfumersworld.com]
• 9. scispace.com [scispace.com]
• 10. prenyl acetate, 1191-16-8 [thegoodscentscompany.com]
• 11. prenyl acetate [flavscents.com]
• 12. Prenyl acetate | C7H12O2 | CID 14489 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 13. Prenyl acetate | 1191-16-8 [chemicalbook.com]
• 14. Prenyl acetate CAS#: 1191-16-8 [m.chemicalbook.com]
• 15. iff.com [iff.com]
• 16. ijsr.net [ijsr.net]
• 17. Sensory assessment: How to implement flavour evaluation [everglowspirits.com]
• 18. ScenTree - Prenyl acetate (CAS N° 1191-16-8) [scentree.co]
• 19. Chemical Approach to the Optimization of Conditions Using HS-SPME/GC–MS for Characterization of Volatile Compounds in Eugenia brasiliensis Fruit | MDPI [mdpi.com]
• 20. Quantitative Determination of p-Cymene, Thymol, Neryl Acetate, and β-Caryophyllene in Different Growth Periods and Parts of Eupatorium fortunei Turcz. by GC-MS/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 21. researchgate.net [researchgate.net]
• 22. pubs.acs.org [pubs.acs.org]

Application Notes and Protocols for the Use of Prenyl Acetate in Fragrance Compositions

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of prenyl acetate (B1210297) in the creation of fragrance compositions. This document outlines its chemical and physical properties, olfactory profile, and applications, along with detailed protocols for its incorporation and evaluation in fragrance formulations.

Introduction to Prenyl Acetate

Prenyl acetate (3-methyl-2-butenyl acetate) is an organic ester valued in the fragrance and flavor industry for its potent and versatile aroma. It is a colorless to pale yellow liquid that imparts a fresh, fruity, and sweet character to compositions. Its ability to blend seamlessly with a wide range of other aromatic materials makes it a valuable component for creating nuanced and appealing scents.

Chemical and Physical Properties

A summary of the key chemical and physical properties of prenyl acetate is presented in the table below. This data is essential for formulators to understand its behavior in various fragrance bases and applications.

Property	Value	References
Synonyms	3,3-Dimethylallyl acetate, Isopent-2-enyl acetate, 3-Methyl-2-butenyl acetate
CAS Number	1191-16-8
Molecular Formula	C7H12O2
Molecular Weight	128.17 g/mol
Appearance	Colorless to pale yellow liquid
Boiling Point	151-152 °C @ 752 mmHg
Flash Point	49 °C (120.2 °F)
Vapor Pressure	2.278 mm Hg @ 23 °C
Solubility	Insoluble in water; soluble in alcohols and organic solvents
Tenacity on Blotter	< 3 hours

Olfactory Profile and Applications

Prenyl acetate is characterized by a multifaceted and impactful aroma. Its primary scent is described as fruity, sweet, and green, with distinct notes of pear and banana. This makes it an excellent choice for adding a vibrant and natural-smelling fruitiness to a fragrance.

Key Olfactory Characteristics:

• Fruity: Predominantly pear and banana-like notes.

• Green: Adds a fresh, natural nuance.

• Sweet: Contributes a pleasant sweetness to the overall composition.

• Floral: Can be used to enhance and add a fruity dimension to floral accords, particularly ylang-ylang and jasmine.

Applications in Fragrance Compositions:

Prenyl acetate is a versatile ingredient used across a wide range of fragrance types:

• Fruity Accords: It is a key component in creating realistic pear, apple, banana, and other red fruit accords.

• Floral Compositions: It can be used to introduce a fruity aspect to floral bouquets, enhancing their naturalness.

• Citrus Blends: It provides a unique sweetness that complements and elevates citrus notes.

• Top Note Enhancer: Due to its volatility, it is effective in boosting the initial impression (top note) of a fragrance.

The typical usage level of prenyl acetate in perfume compounds ranges from 0.020% to a maximum of 1.600%.

Experimental Protocols

Protocol for Creating a Model Fragrance Composition with Prenyl Acetate

This protocol outlines the steps for creating a simple floral-fruity fragrance composition to evaluate the impact of prenyl acetate.

Materials:

• Prenyl Acetate

• Linalool (for a fresh, floral note)

• Hedione® (for a diffusive, jasmine-like floralcy)

• Galaxolide® (musk for the base)

• Ethanol (perfumer's alcohol, 95% or higher)

• Glass beakers

• Pipettes or digital scale (0.001g precision)

• Smelling strips

• Sealed glass bottles for storage

Procedure:

• Prepare a 10% Dilution of Prenyl Acetate: To better control its powerful aroma, it is advisable to work with a 10% dilution of prenyl acetate in ethanol.

• Formulation: Following the standard fragrance pyramid structure (top, middle, base notes), create a blend. A common starting point is a ratio of 30% top notes, 50% middle notes, and 20% base notes.

  • Top Note: Prenyl Acetate

  • Middle Notes: Linalool, Hedione®

  • Base Note: Galaxolide®

• Blending: Carefully measure and combine the ingredients in a glass beaker. It is recommended to start with the base notes, followed by the middle notes, and finally the top notes.

• Maceration: Transfer the blend to a sealed glass bottle and allow it to macerate for at least 48 hours in a cool, dark place. This allows the different aromatic molecules to interact and the fragrance to mature.

• Dilution: After maceration, the concentrate can be diluted in perfumer's alcohol to the desired concentration (e.g., 15-20% for an Eau de Parfum).

• Evaluation: The final fragrance should be evaluated on a smelling strip and on the skin to assess the full development of the scent.

Protocol for Sensory Evaluation of Fragrances Containing Prenyl Acetate

This protocol describes a method for the sensory evaluation of a fragrance composition containing prenyl acetate using a trained or semi-trained panel.

Objective: To assess the olfactory characteristics and performance of a fragrance containing prenyl acetate.

Materials:

• Fragrance samples (with and without prenyl acetate as a control)

• Smelling strips

• Evaluation booths or a well-ventilated, odor-neutral room

• Evaluation forms

• Water and unsalted crackers for palate cleansing

Procedure:

• Panelist Selection: Recruit a panel of individuals with a good sense of smell and the ability to describe odors.

• Sample Preparation: Dip smelling strips into the fragrance samples, ensuring they are coded to avoid bias. Allow the solvent to evaporate for a few seconds.

• Evaluation: Present the smelling strips to the panelists in a randomized order.

• Data Collection: Ask panelists to rate the fragrance on a scale (e.g., 1 to 10) for the following attributes:

  • Odor Intensity: The overall strength of the fragrance.

  • Fruity Character: The prominence of fruity notes.

  • Green Character: The intensity of fresh, green notes.

  • Sweetness: The level of perceived sweetness.

  • Overall Pleasantness: The overall appeal of the fragrance.

• Data Analysis: Analyze the collected data to determine the impact of prenyl acetate on the fragrance profile.

Protocol for Gas Chromatography-Mass Spectrometry (GC-MS) Analysis

This protocol provides a general method for the qualitative and quantitative analysis of a fragrance composition containing prenyl acetate.

Objective: To identify and quantify the components of a fragrance formulation.

Instrumentation:

• Gas Chromatograph coupled with a Mass Spectrometer (GC-MS)

• Capillary Column suitable for fragrance analysis (e.g., DB-5ms, HP-5ms)

Sample Preparation:

• Dilute the fragrance sample in a suitable solvent (e.g., hexane (B92381) or ethanol) to a concentration appropriate for GC-MS analysis (typically 1 µL of fragrance in 1.5 mL of solvent).

GC-MS Parameters (Example):

• Injector Temperature: 250 °C

• Oven Program: Initial temperature of 40 °C held for 2 minutes, then ramped at 4 °C/minute to 240 °C and held for 8 minutes.

• Carrier Gas: Helium at a constant flow rate.

• MS Scan Range: m/z 35-350.

Data Analysis:

• Identification: Identify the individual components by comparing their mass spectra with a reference library (e.g., NIST).

• Quantification: Determine the relative percentage of each component by integrating the peak areas in the chromatogram.

Visualizations

Technical Notes & Optimization

How to improve the yield of Prenyl acetate esterification?

This technical support center provides troubleshooting guidance and frequently asked questions to researchers, scientists, and drug development professionals working on the esterification of prenyl acetate (B1210297).

Troubleshooting Guide

This guide addresses common issues encountered during prenyl acetate synthesis, offering potential causes and solutions to improve reaction outcomes.

Problem	Potential Cause	Suggested Solution
Low to No Yield of Prenyl Acetate	1. Inactive Catalyst or Reagents: The catalyst may have lost its activity, or the reagents may be impure or degraded.[1] 2. Unfavorable Reaction Conditions: The temperature, solvent, or reaction time may not be optimal for the specific reaction.[1] 3. Presence of Water: Water, a byproduct of the esterification, can shift the reaction equilibrium back towards the reactants, especially in Fischer esterification.[2] 4. Degradation of Starting Material or Product: Starting materials or the final product might be sensitive to the reaction conditions, leading to decomposition.[1]	1. Verify Reagent and Catalyst Quality: Ensure the purity and activity of all starting materials and catalysts.[1] 2. Optimize Reaction Conditions: Conduct small-scale screening experiments to determine the optimal temperature, solvent, and reaction time.[1] 3. Remove Water: For reactions producing water, consider using a dehydrating agent or techniques like azeotropic distillation to remove water as it forms.[2][3] 4. Inert Atmosphere: If oxidation is a concern, perform the reaction under an inert atmosphere, such as nitrogen or argon.[1]
Formation of Multiple Products (Isomers or Byproducts)	1. Side Reactions: Undesired side reactions can occur, leading to the formation of byproducts. For instance, when starting from isoprene (B109036), dimerization or polymerization can compete with the desired esterification.[4] 2. Lack of Regioselectivity: In certain synthetic routes, the esterification might not be regioselective, resulting in a mixture of isomers.[1]	1. Adjust Reaction Conditions: Modifying the temperature, catalyst, or reactant concentrations can help minimize side reactions. For example, in the synthesis from isoprene, the slow addition of isoprene can improve the yield of the desired prenyl ester.[4] 2. Choice of Reagents: Using a more reactive acetylating agent like acetic anhydride (B1165640) can sometimes improve selectivity and yield compared to acetic acid.[5]
Difficulty in Purifying the Final Product	1. Presence of Closely Related Impurities: The crude product may contain unreacted starting materials, isomers, or byproducts with similar physical properties, making separation difficult.[1] 2. Poor Solubility: The product might have poor solubility in the chosen solvent system for purification.[1]	1. Advanced Purification Techniques: Employ high-performance liquid chromatography (HPLC), preparative thin-layer chromatography (prep-TLC), or fractional distillation for effective separation.[1][6] 2. Solvent System Optimization: Experiment with different solvent systems for extraction, washing, and chromatography to improve separation efficiency.[1]

Frequently Asked Questions (FAQs)

Q1: What are the common methods for synthesizing prenyl acetate?

A1: Prenyl acetate is commonly synthesized via the esterification of prenol (3-methyl-2-buten-1-ol) with an acetylating agent.[5] The most frequently used methods involve reacting prenol with acetic anhydride, often in the presence of a catalyst like sodium acetate.[6][7][8] Another approach involves the reaction of isoprene with acetic acid in the presence of a strong acid catalyst.[9]

Q2: How can I improve the yield of the esterification reaction between prenol and acetic anhydride?

A2: To improve the yield, consider the following:

• Molar Ratio of Reactants: Using an excess of the acetylating agent, acetic anhydride, can help drive the reaction to completion. Molar ratios of acetic anhydride to prenol ranging from 1:1.7 to 1:1.9 have been reported to give high yields.[7][8]

• Catalyst: Sodium acetate is a commonly used and effective catalyst for this reaction.[7][8]

• Temperature Control: Maintaining the reaction temperature within the optimal range of 100-110°C is crucial for achieving high yields.[7][8]

• Reaction Time: A constant temperature reaction for about 2 hours after the addition of prenol is recommended.[7][8]

• Purity of Reagents: Ensure that all reactants and the reaction vessel are dry, as the presence of water can lead to side reactions and reduce the yield.[7][8]

Q3: What are the key parameters to control for a high yield when synthesizing prenyl acetate from isoprene and acetic acid?

A3: Key parameters for this synthesis route include:

• Catalyst: A strong acid catalyst, such as phosphoric acid or p-toluenesulfonic acid, is necessary.[9]

• Temperature and Pressure: Gentle heating (around 40°C to 100°C) in a pressure vessel is preferred due to the volatility of isoprene.[9]

• Molar Excess of Acetic Acid: Using a molar excess of acetic acid can favor the formation of prenyl acetate.[9]

• Slow Addition of Isoprene: Adding isoprene dropwise to the reaction mixture can help minimize the formation of higher molecular-weight byproducts from isoprene polymerization.[4]

Q4: How can I effectively purify the synthesized prenyl acetate?

A4: A multi-step purification process is typically employed:

• Washing: After the reaction, the crude product is often washed with water to remove water-soluble impurities.[7][8]

• Neutralization: The organic layer is then neutralized, for example, by washing with a sodium carbonate solution to remove any remaining acidic components.[7][8]

• Drying: The neutralized organic layer should be dried over an anhydrous drying agent like sodium sulfate.

• Distillation: The final purification is typically achieved by fractional distillation under reduced pressure. A fraction collected at 70-80°C / 50 mmHg is characteristic of pure prenyl acetate.[7][8]

Data Summary

The following tables summarize quantitative data from various reported experimental conditions for the synthesis of prenyl acetate.

Table 1: Esterification of Prenol with Acetic Anhydride

Molar Ratio (Acetic Anhydride:Prenol:Sodium Acetate)	Temperature (°C)	Reaction Time (h)	Yield (%)	Purity after Rectification (%)	Reference
1:1.7:0.05	100-110	2	>88	>97	[7][8]
1:1.8:0.05	100-110	2	88.3	>97	[7]
1:1.9:0.05	100-110	2	>88	>97	[7][8]

Table 2: Synthesis from Isoprene

Reactants	Catalyst	Temperature (°C)	Observations	Reference
Isoprene, Acetic Acid	Phosphoric Acid	40-100	Gentle heating preferred	[9]
Isoprene, Acetic Acid	p-Toluenesulfonic Acid	Room Temperature	Complex mixture with low yield of prenyl acetate	[9]
Isoprene, Dichloroacetic Acid	-	Room Temperature	Moderate yield (~50%) of prenyl dichloroacetate	[4]
Isoprene, Dichloroacetic Acid	Dichloroacetate Salt	Room Temperature	Improved yield (70-95%) of prenyl dichloroacetate	[4]

Experimental Protocols

Protocol 1: Esterification of Prenol with Acetic Anhydride and Sodium Acetate

This protocol is based on a high-yield industrial preparation method.[7][8]

• Reactor Setup: Ensure the reaction vessel is clean and dry.

• Initial Charge: Add acetic anhydride and sodium acetate to the reactor. The molar ratio of acetic anhydride to sodium acetate should be approximately 1:0.05.

• Heating: Heat the mixture to 100°C.

• Prenol Addition: Slowly add prenol dropwise to the reaction mixture while maintaining the temperature between 100-110°C. The molar ratio of acetic anhydride to prenol should be between 1:1.7 and 1:1.9. The addition may take around 4 hours.

• Reaction: After the complete addition of prenol, maintain the reaction temperature at 100-110°C for an additional 2 hours. Monitor the reaction until the prenol content is less than 0.5%.

• Workup:

  • Cool the reaction mixture and add a suitable amount of water.

  • Stir the mixture, then allow it to stand and separate into layers.

  • Remove the lower aqueous layer.

  • Wash the organic layer (crude prenyl acetate) with a solution of anhydrous sodium carbonate to adjust the pH to 7.

• Purification:

  • Perform rectification (fractional distillation) of the crude prenyl acetate.

  • Collect the fraction at a temperature of 70-80°C and a pressure of 50 mmHg to obtain the final product.

Visualizations

Caption: Workflow for Prenyl Acetate Synthesis via Esterification.

Caption: Troubleshooting Logic for Low Yield in Esterification.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. WO1998040345A1 - Methods for preparing prenyl alcohol - Google Patents [patents.google.com]
• 5. ScenTree - Prenyl acetate (CAS N° 1191-16-8) [scentree.co]
• 6. CN103524340A - Isopentene acetate and preparation method thereof - Google Patents [patents.google.com]
• 7. CN103012132A - Preparation method of prenyl acetate - Google Patents [patents.google.com]
• 8. Preparation method of prenyl acetate - Eureka | Patsnap [eureka.patsnap.com]
• 9. US6278016B1 - Methods for conversion of isoprene to prenyl alcohol and related compounds - Google Patents [patents.google.com]

Common side products in the synthesis of Prenyl acetate.

Welcome to the Technical Support Center for the synthesis of prenyl acetate (B1210297). This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) related to the synthesis of this valuable compound.

Frequently Asked Questions (FAQs)

Q1: What are the primary methods for synthesizing prenyl acetate?

A1: The most common methods for synthesizing prenyl acetate are the esterification of prenol (3-methyl-2-buten-1-ol) with either acetic acid or acetic anhydride (B1165640). The reaction with acetic anhydride is generally faster and can be carried out under milder conditions, while the Fischer esterification with acetic acid is a classic method that requires an acid catalyst and typically higher temperatures to drive the reaction to completion.[1]

Q2: What are the typical catalysts used in prenyl acetate synthesis?

A2: For the Fischer esterification with acetic acid, strong protic acids like sulfuric acid or p-toluenesulfonic acid are commonly used. When using acetic anhydride, a base such as pyridine (B92270) or a salt like sodium acetate is often employed to catalyze the reaction.[2][3][4]

Q3: What is the typical purity of commercially available prenyl acetate, and what are the common impurities?

A3: Commercially available prenyl acetate typically has a purity of 97% or higher.[2][4] Common impurities can include unreacted starting materials (prenol and acetic acid/anhydride) and various side products formed during the synthesis.

Troubleshooting Guides

This section addresses specific issues that may be encountered during the synthesis of prenyl acetate.

Issue 1: Low Yield of Prenyl Acetate

Possible Causes:

• Incomplete Reaction: The reaction may not have reached equilibrium or gone to completion.

• Suboptimal Reaction Temperature: The temperature may be too low for the reaction to proceed at a reasonable rate, or too high, leading to the degradation of reactants or products.

• Catalyst Inactivity: The acid or base catalyst may be old, impure, or used in an insufficient amount.

• Presence of Water: In Fischer esterification, the presence of water in the reactants or solvent can shift the equilibrium back towards the starting materials, reducing the yield.

• Loss of Product During Workup: Prenyl acetate can be lost during extraction or distillation if the procedures are not optimized.

Troubleshooting Steps:

• Reaction Time and Temperature:

  • For Fischer esterification, ensure the reaction is refluxed for a sufficient time (e.g., several hours) to reach equilibrium. Monitor the reaction progress using techniques like Thin Layer Chromatography (TLC) or Gas Chromatography (GC).

  • When using acetic anhydride, the reaction is often faster. A typical condition is heating at 100-110°C for a couple of hours.[2][4]

• Catalyst:

  • Use a fresh or properly stored catalyst.

  • Ensure the appropriate catalytic amount is used. For instance, a molar ratio of acetic anhydride:prenol:sodium acetate of 1:1.8:0.05 has been reported.[2]

• Water Removal (Fischer Esterification):

  • Use anhydrous reactants and solvents.

  • Employ a Dean-Stark apparatus to remove water as it is formed, driving the equilibrium towards the product.

• Workup Procedure:

  • After the reaction, quench any unreacted acetic anhydride carefully with water.

  • Wash the organic layer with a saturated sodium bicarbonate solution to remove acidic impurities.

  • Perform a final wash with brine to remove residual water before drying the organic phase over an anhydrous salt like sodium sulfate.

  • Purify the crude product by fractional distillation under reduced pressure to minimize thermal decomposition. A boiling point of 70-80°C at 50 mmHg has been reported.[2][4]

Issue 2: Presence of Significant Side Products

While specific side products in the synthesis of prenyl acetate are not extensively detailed in the provided search results, general knowledge of the reactivity of allylic alcohols under acidic or basic conditions allows for the postulation of likely byproducts.

Potential Side Products:

• Isomeric Acetates: Acid-catalyzed rearrangement of the prenyl cation intermediate can lead to the formation of isomeric acetates such as lavandulyl acetate or tertiary alcohol acetates.

• Ethers: Under acidic conditions, prenol can undergo self-condensation to form diprenyl ether.

• Dehydration Products: Strong acidic conditions and high temperatures can lead to the dehydration of prenol to form isoprene (B109036).

• Higher Molecular Weight Products: Polymerization of isoprene or other reactive intermediates can lead to the formation of higher molecular weight byproducts.

Troubleshooting Steps to Minimize Side Products:

• Control of Reaction Temperature: Avoid excessively high temperatures, which can promote rearrangement and dehydration reactions.

• Choice of Catalyst:

  • For Fischer esterification, using a milder acid catalyst or a heterogeneous acid catalyst might reduce side reactions.

  • When using acetic anhydride, pyridine is an effective base catalyst that can be removed during the aqueous workup.

• Stoichiometry of Reactants: Using a slight excess of the acetylating agent (acetic anhydride or acetic acid) can help to ensure the complete conversion of prenol and minimize self-condensation.

• Purification: Careful fractional distillation is crucial for separating prenyl acetate from potential isomeric byproducts and higher boiling point impurities.

Experimental Protocols

Synthesis of Prenyl Acetate using Acetic Anhydride and Sodium Acetate[2][4]

Materials:

• Acetic Anhydride

• Prenol (referred to as pentadienol in the patent)

• Anhydrous Sodium Acetate

• Water

• Anhydrous Sodium Carbonate

• Drying agent (e.g., anhydrous sodium sulfate)

Procedure:

• In a reaction vessel, combine acetic anhydride and anhydrous sodium acetate.

• Heat the mixture to 100°C.

• Slowly add prenol dropwise to the reaction mixture while maintaining the temperature between 100-110°C.

• After the addition is complete, maintain the reaction at a constant temperature for 2 hours.

• Monitor the reaction to ensure the concentration of prenol is less than 0.5%.

• Cool the reaction mixture and add an appropriate amount of water to quench the excess acetic anhydride.

• Stir the mixture, then allow it to stand and separate. Remove the lower aqueous layer.

• To the crude prenyl acetate, add anhydrous sodium carbonate to neutralize any remaining acid until the pH reaches 7.

• Dry the crude product with a suitable drying agent.

• Purify the prenyl acetate by vacuum distillation, collecting the fraction at 70-80°C / 50 mmHg.

Quantitative Data from a Patent Example: [2]

Reactant/Product	Molar Ratio (Acetic Anhydride:Prenol:Sodium Acetate)	Yield of Crude Product	Final Product Purity (by GC)	Overall Product Yield
Prenyl Acetate	1 : 1.8 : 0.05	Not specified	97.1%	88.3%

Logical Workflow for Troubleshooting

Below is a diagram illustrating a logical workflow for troubleshooting common issues during the synthesis of prenyl acetate.

Troubleshooting Prenyl Acetate Synthesis

References

• 1. ScenTree - Prenyl acetate (CAS N° 1191-16-8) [scentree.co]
• 2. CN103012132A - Preparation method of prenyl acetate - Google Patents [patents.google.com]
• 3. CN103524340A - Isopentene acetate and preparation method thereof - Google Patents [patents.google.com]
• 4. Preparation method of prenyl acetate - Eureka | Patsnap [eureka.patsnap.com]

Addressing the chemical stability and degradation of Prenyl acetate.

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) regarding the chemical stability and degradation of Prenyl acetate (B1210297).

Section 1: Frequently Asked Questions (FAQs)

This section addresses common questions regarding the handling, storage, and stability of Prenyl acetate.

Q1: What is the recommended storage condition for Prenyl acetate?

A1: Prenyl acetate should be stored in a cool, dry, well-ventilated area away from sources of ignition.[1][2] It is a flammable liquid and should be kept in a tightly closed container.[1][2] For long-term stability, storage under an inert atmosphere (e.g., nitrogen) is recommended to prevent oxidation.

Q2: What are the primary degradation pathways for Prenyl acetate?

A2: Based on its chemical structure as an ester, the primary degradation pathways for Prenyl acetate are expected to be hydrolysis, oxidation, and potentially photolysis.

• Hydrolysis: The ester bond in Prenyl acetate can be cleaved in the presence of water, especially under acidic or basic conditions, to yield prenol and acetic acid.

• Oxidation: The double bond in the prenyl group is susceptible to oxidation, which can be initiated by heat, light, or the presence of oxidizing agents. This can lead to the formation of epoxides, diols, or other oxidative cleavage products.

• Photolysis: Exposure to UV light may provide the energy to initiate degradation reactions, including isomerization or oxidation.

Q3: Is Prenyl acetate sensitive to pH changes?

A3: Yes, as an ester, Prenyl acetate is susceptible to pH-dependent hydrolysis. The rate of hydrolysis is generally lowest in the neutral pH range and increases significantly under both acidic and basic conditions. Acid-catalyzed hydrolysis involves protonation of the carbonyl oxygen, making the carbonyl carbon more electrophilic for nucleophilic attack by water. Base-catalyzed hydrolysis (saponification) involves the direct attack of a hydroxide (B78521) ion on the carbonyl carbon.

Q4: What are the potential degradation products of Prenyl acetate?

A4: The primary degradation products will depend on the degradation pathway:

• Hydrolysis: Prenol (3-methyl-2-buten-1-ol) and Acetic Acid.

• Oxidation: Potential products include 3-methyl-2-butenal, 3-methyl-2-buten-1,4-diol, and various smaller aldehydes and ketones from oxidative cleavage of the double bond. Epoxidation of the double bond could also occur.

• Photolysis: May lead to isomerization of the double bond or the formation of radical species that can initiate further degradation.

Q5: How can I monitor the degradation of Prenyl acetate in my experiments?

A5: A stability-indicating analytical method is crucial for monitoring degradation. High-Performance Liquid Chromatography (HPLC) with UV detection is a common and effective technique. A reversed-phase C18 column with a mobile phase consisting of a mixture of acetonitrile (B52724) and water or a buffer is a good starting point for method development. The appearance of new peaks or a decrease in the peak area of Prenyl acetate over time indicates degradation. Gas Chromatography-Mass Spectrometry (GC-MS) can also be used, particularly for identifying volatile degradation products.

Section 2: Troubleshooting Guide

This guide provides solutions to common experimental issues encountered when working with Prenyl acetate.

Issue	Possible Cause(s)	Troubleshooting Steps
Unexpected loss of Prenyl acetate concentration in solution.	Hydrolysis: The solvent system may contain water, or the pH may not be optimal for stability.	- Use anhydrous solvents where possible. - Buffer the solution to a neutral pH if an aqueous environment is necessary. - Store solutions at low temperatures to slow down the hydrolysis rate.
Volatility: Prenyl acetate is a volatile compound.	- Ensure containers are tightly sealed. - Minimize headspace in vials. - Prepare solutions fresh when possible.
Appearance of unknown peaks in chromatograms during stability studies.	Degradation: The compound is degrading under the experimental conditions.	- Identify the degradation pathway (hydrolysis, oxidation, photolysis) by conducting forced degradation studies (see Section 3). - Use techniques like LC-MS or GC-MS to identify the structure of the degradation products. - Modify experimental conditions to minimize degradation (e.g., protect from light, use antioxidants, adjust pH).
Interaction with excipients: In formulation studies, Prenyl acetate may be reacting with other components.	- Conduct compatibility studies with individual excipients to identify any interactions. - Common excipients that could potentially interact include those with acidic or basic properties or those containing reactive functional groups.
Inconsistent analytical results for Prenyl acetate.	Inadequate analytical method: The method may not be stability-indicating, leading to co-elution of the parent compound and degradation products.	- Develop and validate a stability-indicating HPLC method. This involves performing forced degradation studies and demonstrating that the degradation products are well-separated from the main peak.
Sample preparation issues: Inconsistent extraction or dilution procedures.	- Standardize and validate all sample preparation steps. - Use an internal standard to correct for variations.
Discoloration or change in odor of Prenyl acetate samples.	Oxidation or polymerization: Exposure to air, light, or heat can lead to the formation of colored or odorous byproducts.	- Store under an inert atmosphere (e.g., nitrogen). - Protect from light by using amber vials or storing in the dark. - Store at recommended low temperatures.

Section 3: Experimental Protocols

This section provides detailed methodologies for key experiments related to the stability of Prenyl acetate.

Forced Degradation Studies

Forced degradation studies are essential to understand the degradation pathways and to develop a stability-indicating analytical method.

Objective: To intentionally degrade Prenyl acetate under various stress conditions to identify potential degradation products and pathways.

Materials:

• Prenyl acetate

• Hydrochloric acid (HCl), 0.1 N

• Sodium hydroxide (NaOH), 0.1 N

• Hydrogen peroxide (H₂O₂), 3%

• High-purity water

• Acetonitrile (HPLC grade)

• Methanol (HPLC grade)

• Amber HPLC vials

• pH meter

• HPLC-UV system

• LC-MS system (for identification of degradation products)

• Photostability chamber

Protocol:

• Preparation of Stock Solution: Prepare a stock solution of Prenyl acetate in a suitable solvent (e.g., acetonitrile or methanol) at a concentration of 1 mg/mL.

• Stress Conditions:

  • Acid Hydrolysis: Mix 1 mL of the stock solution with 1 mL of 0.1 N HCl. Keep the mixture at 60°C for 24 hours. Neutralize a sample with 0.1 N NaOH before analysis.

  • Base Hydrolysis: Mix 1 mL of the stock solution with 1 mL of 0.1 N NaOH. Keep the mixture at room temperature for 4 hours. Neutralize a sample with 0.1 N HCl before analysis.

  • Oxidative Degradation: Mix 1 mL of the stock solution with 1 mL of 3% H₂O₂. Keep the mixture at room temperature for 24 hours, protected from light.

  • Thermal Degradation: Place a solid sample of Prenyl acetate in an oven at 105°C for 48 hours. Also, place a vial of the stock solution in an oven at 60°C for 48 hours.

  • Photolytic Degradation: Expose a solution of Prenyl acetate to light providing an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200-watt hours/square meter in a photostability chamber. A control sample should be wrapped in aluminum foil to protect it from light.

• Sample Analysis:

  • Analyze all stressed samples, along with a control sample (unstressed stock solution), by a stability-indicating HPLC method (see Protocol 3.2).

  • Use LC-MS to identify the mass of the degradation products to aid in their structural elucidation.

Stability-Indicating HPLC Method Development

Objective: To develop an HPLC method capable of separating Prenyl acetate from its degradation products.

Instrumentation:

• HPLC system with a UV-Vis detector

• Reversed-phase C18 column (e.g., 4.6 mm x 250 mm, 5 µm particle size)

Chromatographic Conditions (starting point for development):

• Mobile Phase: A gradient of acetonitrile and water.

  • Solvent A: Water

  • Solvent B: Acetonitrile

  • Gradient: Start with 70% A and 30% B, linearly increase to 90% B over 20 minutes.

• Flow Rate: 1.0 mL/min

• Column Temperature: 30°C

• Detection Wavelength: 210 nm

• Injection Volume: 10 µL

Method Validation: The method should be validated according to ICH guidelines for specificity, linearity, range, accuracy, precision, and robustness. Specificity is demonstrated by the ability to resolve the Prenyl acetate peak from all degradation product peaks generated during forced degradation studies.

Section 4: Data Presentation

The following tables summarize hypothetical quantitative data that could be generated from stability studies.

Table 1: Summary of Forced Degradation Studies of Prenyl Acetate

Stress Condition	% Degradation of Prenyl Acetate	Number of Degradation Products	Major Degradation Product (Hypothetical)
0.1 N HCl, 60°C, 24h	15%	2	Prenol, Acetic Acid
0.1 N NaOH, RT, 4h	30%	2	Prenol, Acetic Acid
3% H₂O₂, RT, 24h	10%	3	Prenyl acetate epoxide
Heat (105°C, 48h)	5%	1	Isomerized product
Photolysis	8%	2	Oxidative products

Table 2: Influence of pH on the Hydrolysis Rate of Prenyl Acetate at 25°C (Hypothetical Data)

pH	Half-life (t½) in hours
2.0	50
4.0	200
7.0	500
9.0	100
12.0	10

Section 5: Visualizations

This section provides diagrams to illustrate key concepts and workflows.

Caption: Major degradation pathways of Prenyl acetate.

Caption: Workflow for conducting forced degradation studies.

Caption: Logical troubleshooting for unexpected Prenyl acetate degradation.

References

• 1. Prenyl acetate | C7H12O2 | CID 14489 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. scispace.com [scispace.com]

Technical Support Center: Purification of Crude Prenyl Acetate

Welcome to the technical support center for the purification of crude Prenyl acetate (B1210297). This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and answer frequently asked questions related to the purification of this compound.

Frequently Asked Questions (FAQs)

Q1: What are the most common methods for purifying crude Prenyl acetate?

A1: The most common and industrially applied method for the purification of crude Prenyl acetate is fractional distillation under reduced pressure (also known as rectification).[1] For laboratory-scale purification, especially when dealing with heat-sensitive impurities or for achieving very high purity, column chromatography is also a viable technique.[2] Solvent extraction can be used as a preliminary purification step to remove water-soluble impurities.[3]

Q2: What are the typical impurities found in crude Prenyl acetate?

A2: Typical impurities in crude Prenyl acetate often originate from the synthesis process and can include:

• Unreacted starting materials: Prenol (3-methyl-2-buten-1-ol) and acetic anhydride (B1165640) or acetic acid.[1][4]

• Catalyst residues: Such as sodium acetate.[1]

• Byproducts: Higher molecular-weight compounds and other esters formed during the reaction.[3]

• Solvents: If used in the synthesis, residual solvents like toluene (B28343) may be present.

• Water: Introduced during the workup steps.[1]

Q3: What is the expected purity and yield after purification?

A3: With fractional distillation, a purity of over 97% can be achieved with a product yield of over 88%.[1] The purity and yield for column chromatography can be very high, often exceeding 98%, but the yield may be lower than distillation due to losses on the column.

Q4: How can I analyze the purity of my Prenyl acetate sample?

A4: The purity of Prenyl acetate is most commonly determined using Gas Chromatography-Mass Spectrometry (GC-MS).[5] This technique can separate volatile and semi-volatile compounds and provide information about their identity and relative abundance.

Q5: What are the key physical properties of Prenyl acetate relevant to its purification?

A5: Key physical properties for the purification of Prenyl acetate include:

• Boiling Point: Approximately 151-152 °C at atmospheric pressure (752 mmHg)[6] and around 60 °C at 10 mmHg.[7] A patent specifies collecting the fraction at 70-80 °C under 50 mmHg.[1]

• Appearance: It is a colorless liquid.[4]

• Solubility: Prenyl acetate is insoluble in water.[6]

Troubleshooting Guides

Fractional Distillation

Problem	Possible Cause(s)	Solution(s)
Poor Separation of Prenyl Acetate from Impurities	- Insufficient column efficiency (too few theoretical plates).- Distillation rate is too fast.- Fluctuations in heat input.- Improper vacuum control.	- Use a longer fractionating column or one with a more efficient packing material.- Reduce the distillation rate to about 1 drop per second to allow for proper equilibrium between the liquid and vapor phases.[8]- Ensure a steady and uniform heating of the distillation flask using a heating mantle with a stirrer.- Use a reliable vacuum pump and a pressure gauge to maintain a constant, stable vacuum.
Product is Contaminated with Water	- Incomplete drying of the crude product before distillation.- Leaks in the distillation apparatus.	- Ensure the crude Prenyl acetate is thoroughly dried with a suitable drying agent (e.g., anhydrous sodium sulfate) before distillation.- Check all joints and connections for leaks. Use appropriate grease for ground glass joints if necessary.
Low Yield of Purified Prenyl Acetate	- Product loss due to hold-up in the distillation column.- Decomposition of the product at high temperatures.- Inefficient condensation.	- For small-scale distillations, use a micro-distillation apparatus to minimize hold-up.- Use a lower distillation temperature by applying a higher vacuum.- Ensure a steady flow of cold water through the condenser. For low-boiling distillates, an ice-water cooled condenser can be used.
Bumping or Uncontrolled Boiling	- Absence of boiling chips or a magnetic stirrer.- Heating too rapidly.	- Always add a few boiling chips or a magnetic stir bar to the distillation flask before heating.- Increase the heat gradually to achieve a smooth boiling.

Column Chromatography

Problem	Possible Cause(s)	Solution(s)
Poor Separation of Bands on the Column	- Inappropriate solvent system (eluent).- Column was not packed properly (presence of air bubbles or cracks).- Overloading the column with too much sample.	- Optimize the solvent system using Thin Layer Chromatography (TLC) beforehand. A good starting point for nonpolar compounds is a mixture of hexane (B92381) and ethyl acetate.[2]- Pack the column carefully using a slurry method to ensure a uniform and bubble-free stationary phase.- As a rule of thumb, the amount of crude material should be about 1-5% of the weight of the silica (B1680970) gel.
Product Elutes Too Quickly (Low Retention)	- The eluent is too polar.	- Decrease the polarity of the eluent by increasing the proportion of the non-polar solvent (e.g., increase the hexane to ethyl acetate ratio).
Product Does Not Elute from the Column (High Retention)	- The eluent is not polar enough.- The compound may be decomposing on the silica gel.[9]	- Increase the polarity of the eluent by increasing the proportion of the polar solvent (e.g., increase the ethyl acetate to hexane ratio).- Test the stability of your compound on silica gel using TLC. If it is unstable, consider using a different adsorbent like alumina (B75360) or a deactivated silica gel.[9]
Tailing of Bands	- The compound is too soluble in the stationary phase.- The presence of highly polar impurities.	- Try a different solvent system. Sometimes adding a small amount of a slightly more polar solvent can improve peak shape.- Pre-purify the crude mixture to remove highly polar impurities before loading it onto the column.
Cracking of the Silica Gel Bed	- Running the column dry.- A sudden change in the polarity of the eluent.	- Always keep the silica gel bed covered with the eluent.- When running a solvent gradient, increase the polarity gradually.

Quantitative Data Summary

Purification Method	Parameter	Reported Value	Reference
Fractional Distillation	Purity	> 97%	[1]
Fractional Distillation	Yield	> 88%	[1]
Column Chromatography	Purity	Typically > 98%	General laboratory practice
Column Chromatography	Yield	Variable, can be lower than distillation	General laboratory practice

Experimental Protocols

Protocol 1: Fractional Distillation of Crude Prenyl Acetate

Objective: To purify crude Prenyl acetate by removing lower and higher boiling point impurities.

Materials:

• Crude Prenyl acetate

• Anhydrous sodium sulfate (B86663)

• Boiling chips or magnetic stir bar

• Round-bottom flask

• Fractionating column (e.g., Vigreux or packed column)

• Distillation head with a thermometer

• Condenser

• Receiving flasks

• Heating mantle with a stirrer

• Vacuum pump and vacuum gauge

Procedure:

• Drying the Crude Product: Add anhydrous sodium sulfate to the crude Prenyl acetate and swirl. Let it stand for at least 30 minutes to remove any residual water.

• Assembly of the Apparatus: Assemble the fractional distillation apparatus in a fume hood. Ensure all glassware is dry. Place a few boiling chips or a magnetic stir bar in the round-bottom flask.

• Charging the Flask: Decant or filter the dried crude Prenyl acetate into the round-bottom flask. Do not fill the flask more than two-thirds full.

• Distillation:

  • Begin heating the flask gently with the heating mantle.

  • Apply a vacuum and adjust it to the desired pressure (e.g., 50 mmHg).[1]

  • Slowly increase the temperature until the mixture begins to boil.

  • Observe the vapor rising through the fractionating column. Adjust the heating rate to maintain a slow and steady distillation rate of approximately 1 drop per second.[8]

  • Collect any initial low-boiling fractions in a separate receiving flask.

  • Monitor the temperature at the distillation head. When the temperature stabilizes in the expected boiling range of Prenyl acetate (e.g., 70-80 °C at 50 mmHg), switch to a clean receiving flask to collect the product fraction.[1]

• Completion: Stop the distillation when the temperature starts to drop or rise significantly, or when only a small amount of residue is left in the distillation flask.

• Analysis: Analyze the purity of the collected fraction using GC-MS.

Protocol 2: Column Chromatography of Crude Prenyl Acetate

Objective: To purify crude Prenyl acetate by separating it from non-volatile impurities and compounds with different polarities.

Materials:

• Crude Prenyl acetate

• Silica gel (60-120 mesh)

• Hexane (non-polar eluent)

• Ethyl acetate (polar eluent)

• Chromatography column

• Sand

• Cotton or glass wool

• Collection tubes or flasks

• TLC plates and developing chamber

Procedure:

• Choosing the Solvent System:

  • Dissolve a small amount of the crude Prenyl acetate in a suitable solvent.

  • Spot the solution onto a TLC plate and develop it in various mixtures of hexane and ethyl acetate (e.g., 9:1, 8:2, 7:3 hexane:ethyl acetate).

  • The ideal solvent system will give the Prenyl acetate spot an Rf value of around 0.3-0.4.

• Packing the Column:

  • Place a small plug of cotton or glass wool at the bottom of the column.

  • Add a thin layer of sand.

  • Prepare a slurry of silica gel in the chosen non-polar eluent (hexane).

  • Pour the slurry into the column and allow the silica gel to settle, tapping the column gently to ensure even packing.

  • Add another thin layer of sand on top of the silica gel bed.

  • Drain the excess solvent until the solvent level is just above the top layer of sand.

• Loading the Sample:

  • Dissolve the crude Prenyl acetate in a minimal amount of the eluent.

  • Carefully add the sample solution to the top of the column using a pipette.

  • Allow the sample to absorb into the silica gel.

• Elution:

  • Carefully add the eluent to the top of the column.

  • Begin collecting fractions in separate tubes or flasks.

  • Monitor the separation by collecting small fractions and analyzing them by TLC.

  • If a gradient elution is needed, gradually increase the polarity of the eluent by increasing the proportion of ethyl acetate.

• Combining Fractions and Removing Solvent:

  • Combine the fractions that contain the pure Prenyl acetate (as determined by TLC).

  • Remove the solvent from the combined fractions using a rotary evaporator to obtain the purified Prenyl acetate.

• Analysis: Confirm the purity of the final product using GC-MS.

Visualizations

Caption: Workflow for the purification of crude Prenyl acetate.

Caption: Troubleshooting logic for low purity of Prenyl acetate.

References

• 1. CN103012132A - Preparation method of prenyl acetate - Google Patents [patents.google.com]
• 2. orgsyn.org [orgsyn.org]
• 3. US6278016B1 - Methods for conversion of isoprene to prenyl alcohol and related compounds - Google Patents [patents.google.com]
• 4. ScenTree - Prenyl acetate (CAS N° 1191-16-8) [scentree.co]
• 5. Prenyl acetate | C7H12O2 | CID 14489 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. Prenyl acetate | 1191-16-8 [chemicalbook.com]
• 7. CN103524340A - Isopentene acetate and preparation method thereof - Google Patents [patents.google.com]
• 8. scribd.com [scribd.com]
• 9. Chromatography [chem.rochester.edu]

Optimizing GC-MS parameters for the detection of Prenyl acetate.

This technical support center provides guidance for researchers, scientists, and drug development professionals on optimizing Gas Chromatography-Mass Spectrometry (GC-MS) parameters for the detection of Prenyl acetate (B1210297).

Frequently Asked Questions (FAQs)

Q1: What is the typical mass spectrum for Prenyl acetate?

A1: The electron ionization (EI) mass spectrum of Prenyl acetate is characterized by specific ion fragments. The most abundant fragments (m/z) are typically: 43 (base peak), 68, 41, 67, and 69.[1] These fragments are crucial for identification and quantification.

Q2: What type of GC column is recommended for Prenyl acetate analysis?

A2: For volatile esters like Prenyl acetate, a mid-polar to polar column is generally recommended for better separation and peak shape.[2] Columns such as a DB-624 or Rtx-624, which have a cyanopropylphenyl dimethylpolysiloxane stationary phase, are often suitable.[2] For highly volatile compounds, a column with a thicker film (e.g., 1.4 µm or 1.8 µm) can improve retention and resolution.[2]

Q3: What are the key GC-MS parameters to optimize for Prenyl acetate detection?

A3: Key parameters to optimize include the injection mode (split/splitless), injector temperature, oven temperature program, carrier gas flow rate, and mass spectrometer settings (scan range and ionization energy).

Q4: Should I use split or splitless injection for Prenyl acetate analysis?

A4: The choice between split and splitless injection depends on the concentration of Prenyl acetate in your sample. For high concentrations, a split injection is used to avoid overloading the column. For trace analysis, a splitless injection is preferred to maximize the amount of analyte transferred to the column, thereby increasing sensitivity.[3]

Q5: What is a suitable starting oven temperature program?

A5: A good starting point for the oven temperature program is to have an initial temperature slightly above the solvent's boiling point, followed by a ramp to a final temperature that ensures the elution of all compounds of interest. For volatile compounds, a lower initial temperature may be necessary. A typical program might start at 40-50°C and ramp up to 250-300°C.

Troubleshooting Guide

This guide addresses common issues encountered during the GC-MS analysis of Prenyl acetate.

Issue	Possible Cause(s)	Recommended Solution(s)
Poor Peak Shape (Tailing or Fronting)	1. Active sites in the injector liner or column.[4] 2. Column overload.[5] 3. Inappropriate oven temperature.	1. Use a deactivated liner and/or replace the liner. Consider using a liner with glass wool.[4] 2. Dilute the sample or use a higher split ratio.[5] 3. Optimize the initial oven temperature and ramp rate.
No Peak or Very Small Peak	1. Leak in the system.[6] 2. Incorrect injection parameters. 3. Low concentration of analyte.	1. Perform a leak check, especially around the injector septum and column fittings.[6] 2. Ensure the syringe is dispensing the correct volume and that the injection depth is appropriate. 3. Use splitless injection or pre-concentrate the sample.
Ghost Peaks (Peaks in Blank Runs)	1. Contamination of the injector, column, or carrier gas.[7][8] 2. Septum bleed.[7]	1. Bake out the injector and column.[8] Check the purity of the carrier gas. 2. Use a high-quality, low-bleed septum and replace it regularly.
Poor Reproducibility	1. Inconsistent injection volume. 2. Fluctuations in oven temperature or carrier gas flow. 3. Sample degradation in the injector.	1. Use an autosampler for precise injections. 2. Ensure the GC is properly calibrated and maintained. 3. Lower the injector temperature.
Split Peaks	1. Improper column installation. 2. Incompatible solvent or injection technique.[2]	1. Reinstall the column, ensuring a clean, square cut. 2. Use a solvent that is compatible with the stationary phase and consider using a pulsed splitless injection.

Experimental Protocols

Below are suggested starting parameters for the GC-MS analysis of Prenyl acetate. These should be optimized for your specific instrument and application.

Table 1: Suggested GC-MS Parameters

Parameter	Suggested Value	Notes
GC System	Agilent 7890B GC or similar
Mass Spectrometer	Agilent 7000 Triple Quadrupole MS or similar
Column	DB-624, 30 m x 0.25 mm ID, 1.4 µm film thickness	Mid-polar column suitable for volatile compounds.[2]
Carrier Gas	Helium	Constant flow mode, 1.0 mL/min.[9][10]
Injection Mode	Splitless	For trace analysis. A split ratio of 50:1 can be used for higher concentrations.
Injector Temperature	250 °C
Oven Program	Initial: 40 °C (hold 2 min) Ramp: 10 °C/min to 280 °C (hold 5 min)	Adjust based on sample matrix and other volatile compounds present.
Transfer Line Temp.	280 °C
Ion Source Temp.	230 °C[9][10]
Quadrupole Temp.	150 °C
Ionization Energy	70 eV	Standard for EI.
Mass Scan Range	35 - 350 amu	To include the molecular ion and characteristic fragments.
Injection Volume	1 µL

Troubleshooting Workflow

The following diagram illustrates a logical workflow for troubleshooting common issues during GC-MS analysis.

Caption: A flowchart for systematic troubleshooting of common GC-MS issues.

References

• 1. Prenyl acetate | C7H12O2 | CID 14489 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Optimizing GC-MS and GC-MS/MS Analysis of 3-MCPD and Glycidyl Esters in Edible Oils [de.restek.com]
• 4. phenomenex.com [phenomenex.com]
• 5. hpst.cz [hpst.cz]
• 6. youtube.com [youtube.com]
• 7. agilent.com [agilent.com]
• 8. agilent.com [agilent.com]
• 9. A rapid method for quantifying free and bound acetate based on alkylation and GC-MS analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]

Technical Support Center: Industrial Scale-Up of Prenyl Acetate Production

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals involved in the industrial scale-up of Prenyl acetate (B1210297) production.

Troubleshooting Guide

This guide addresses specific issues that may be encountered during the chemical and biocatalytic production of Prenyl acetate on an industrial scale.

Chemical Synthesis: Esterification of Prenol with Acetic Anhydride (B1165640)

Issue 1: Low Product Yield (< 85%)

• Potential Cause 1: Incomplete Reaction.

  • Solution: Verify the reaction endpoint. The concentration of prenol (pentadienol) in the reaction mixture should be less than 0.5%.[1][2] Consider extending the reaction time at a constant temperature (100-110°C) beyond the initial 2 hours.[1][2]

• Potential Cause 2: Suboptimal Molar Ratio of Reactants.

  • Solution: Ensure the correct molar ratio of acetic anhydride to prenol is used. Ratios of 1:1.7 to 1:1.9 have been shown to yield good results.[1][2] Refer to the table below for specific examples.

• Potential Cause 3: Catalyst Inefficiency.

  • Solution: Confirm that the catalyst, sodium acetate, is dry and used in the appropriate molar ratio (e.g., acetic anhydride:prenol:sodium acetate = 1:1.8:0.05).[1][2]

• Potential Cause 4: Product Loss During Work-up.

  • Solution: During the water wash step, ensure adequate mixing and settling time to allow for proper separation of the organic and aqueous layers.[1][2] Premature separation can lead to loss of the crude prenyl acetate.

Issue 2: Product Purity Below 97% After Rectification

• Potential Cause 1: Inefficient Purification.

  • Solution: Optimize the rectification (distillation) parameters. Ensure the vacuum pressure is maintained at 50 mmHg and the collection fraction is strictly within the 70-80°C range.[1][2]

• Potential Cause 2: Presence of Unreacted Starting Materials.

  • Solution: As with low yield, ensure the initial reaction has gone to completion. Analyze the crude product by GC before rectification to quantify the amount of unreacted prenol.

• Potential Cause 3: Contamination.

  • Solution: Ensure all reactors and distillation equipment are clean and dry before starting the process.[1][2] Contaminants can lead to side reactions or azeotrope formation, complicating purification.

Biocatalytic Synthesis: Enzymatic Esterification

Issue 1: Low Conversion Rate

• Potential Cause 1: Enzyme Inhibition or Deactivation.

  • Solution: High concentrations of the acid (acetic acid) can inhibit or deactivate the lipase (B570770) catalyst.[3] Consider a step-wise addition of acetic acid or using a higher molar ratio of alcohol to acid. For some esterifications, solvent-free systems can be effective, but optimization is key to avoid enzyme inhibition.[3][4]

• Potential Cause 2: Mass Transfer Limitations.

  • Solution: In immobilized enzyme systems, ensure adequate mixing to minimize mass transfer limitations between the substrates and the catalyst.[5] The use of simulation software can help predict the effects of mixing at larger scales.[5]

• Potential Cause 3: Suboptimal Reaction Conditions.

  • Solution: Verify that the temperature and pH are within the optimal range for the specific lipase being used. While some processes are robust, deviations can impact enzyme activity and overall conversion.

Issue 2: Difficulty in Enzyme Recovery and Reuse

• Potential Cause 1: Mechanical Stress on Immobilized Enzyme.

  • Solution: High shear stress from aggressive mixing can damage the immobilized enzyme support. Optimize the agitation speed to ensure good mixing without causing significant mechanical degradation of the catalyst.

• Potential Cause 2: Fouling of the Enzyme Support.

  • Solution: Byproducts or impurities in the feedstock can foul the surface of the immobilized enzyme, reducing its activity over subsequent cycles. Consider a pre-treatment step for the raw materials. After the reaction, a simple decantation and washing step can help in recovering the enzyme for reuse.[6]

Data Presentation

Table 1: Reaction Parameters and Yields for Chemical Synthesis of Prenyl Acetate

Molar Ratio (Acetic Anhydride : Prenol : Sodium Acetate)	Product Yield	Product Purity (Post-Rectification)	Reference
1 : 1.7 : 0.05	87.7%	97.3%	[1]
1 : 1.8 : 0.05	88.3%	97.1%	[1][2]
1 : 1.9 : 0.05	87.6%	97.2%	[1]

Experimental Protocols

Protocol 1: Industrial Scale Chemical Synthesis of Prenyl Acetate

This protocol is based on patented industrial production methods.[1][2]

1. Reaction Setup:

• Ensure the reaction vessel is clean and dry.
• Charge the reactor with acetic anhydride and sodium acetate according to the desired molar ratio (e.g., 1020 kg of acetic anhydride and 41 kg of sodium acetate).[1][2]

2. Reaction Execution:

• Heat the mixture to 100°C.
• Begin the dropwise addition of prenol (e.g., 1634 kg for a 1:1.9 molar ratio) while maintaining the temperature between 100-110°C.[1] The addition may take approximately 4 hours.
• After the addition is complete, maintain the reaction at a constant temperature for 2 hours.
• Monitor the reaction progress by checking the prenol content, aiming for less than 0.5%.[1][2]

3. Work-up and Purification:

• After the reaction is complete, add a specific amount of water (e.g., 280 kg) to the crude product, stir, and then allow the mixture to stand for phase separation.[1]
• Separate and remove the lower aqueous layer.
• Add anhydrous sodium carbonate to the crude prenyl acetate to neutralize any remaining acid, adjusting the pH to 7.
• Perform rectification of the crude product under vacuum (e.g., 50 mmHg), collecting the fraction that distills at 70-80°C to obtain the final prenyl acetate product.[1][2]

Frequently Asked Questions (FAQs)

Q1: What is the primary industrial synthesis route for Prenyl acetate? A1: The primary industrial route is the esterification of prenol (3-methyl-2-buten-1-ol) with acetic acid or, for better yield, acetic anhydride.[7] Sodium acetate is often used as a catalyst.[1][2]

Q2: What are the main challenges in scaling up the chemical synthesis of Prenyl acetate? A2: Key challenges include maintaining a high yield and purity, managing reaction exotherms during the addition of prenol, ensuring efficient separation during the work-up, and optimizing the final purification by rectification.[1][2][5]

Q3: Are there more sustainable, "green" methods for producing Prenyl acetate? A3: Yes, biocatalytic methods using enzymes like lipases are being explored as a more sustainable alternative.[3] These methods can be performed under milder conditions and are considered "natural" by some standards.[3] However, challenges in enzyme stability, cost, and reuse on an industrial scale need to be addressed.[3][8]

Q4: What are the typical physical properties of Prenyl acetate? A4: Prenyl acetate is a colorless liquid with a fruity, pear-like aroma.[7][9] It has a boiling point of approximately 152°C at atmospheric pressure and a density of about 0.917 g/mL.[7][10]

Q5: What are the primary uses of Prenyl acetate? A5: It is widely used in the flavor and fragrance industry to impart fruity notes to perfumes, cosmetics, and food products.[9][11]

Q6: What safety precautions should be taken when handling the chemicals involved in Prenyl acetate synthesis? A6: Acetic anhydride is corrosive and prenol is flammable. Appropriate personal protective equipment (PPE), such as gloves and safety goggles, should be worn.[11] The process should be carried out in a well-ventilated area, away from heat or ignition sources.[11]

Visualizations

Caption: Experimental workflow for the chemical synthesis of Prenyl acetate.

Caption: Troubleshooting logic for low yield in Prenyl acetate synthesis.

References

• 1. CN103012132A - Preparation method of prenyl acetate - Google Patents [patents.google.com]
• 2. Preparation method of prenyl acetate - Eureka | Patsnap [eureka.patsnap.com]
• 3. mdpi.com [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. neulandlabs.com [neulandlabs.com]
• 6. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 7. ScenTree - Prenyl acetate (CAS N° 1191-16-8) [scentree.co]
• 8. researchgate.net [researchgate.net]
• 9. Prenyl Acetate Manufacturer & Suppliers |ELAROMA-PAC G1 - Elchemy [elchemy.com]
• 10. Prenyl acetate = 98 , stabilized, FG 1191-16-8 [sigmaaldrich.com]
• 11. Prenyl Acetate (1191-16-8) | Quality Chemical Dealer [chemicalbull.com]

Identifying and removing impurities from commercial Prenyl acetate.

This technical support center provides guidance for researchers, scientists, and drug development professionals on identifying and removing impurities from commercial Prenyl acetate (B1210297).

Frequently Asked Questions (FAQs)

Q1: What are the common impurities in commercial Prenyl acetate?

A1: Commercial Prenyl acetate is typically synthesized via the esterification of prenol (3-methyl-2-buten-1-ol) with acetic acid or acetic anhydride (B1165640).[1] Consequently, common impurities may include:

• Unreacted Starting Materials:

  • Prenol (3-methyl-2-buten-1-ol)

  • Acetic acid or Acetic anhydride[2][3][4]

• Byproducts:

  • Diprenyl ether: Formed through the acid-catalyzed dehydration of two prenol molecules.

  • Isoprenol isomers: Rearrangement of prenol can lead to other isomeric alcohols.

• Degradation Products:

  • Acetic acid and Prenol: Formed from the hydrolysis of Prenyl acetate if exposed to moisture.

Q2: How can I identify the impurities in my Prenyl acetate sample?

A2: Gas Chromatography-Mass Spectrometry (GC-MS) is the most effective method for identifying and quantifying impurities in your Prenyl acetate sample.[5][6][7][8] By comparing the retention times and mass spectra of the peaks in your sample to known standards of potential impurities, you can accurately determine the composition of your material.

Q3: What are the primary methods for purifying commercial Prenyl acetate?

A3: The most common and effective methods for purifying Prenyl acetate are:

• Fractional Distillation: This technique separates compounds based on differences in their boiling points.

• Column Chromatography: This method separates compounds based on their differential adsorption to a stationary phase.

• Aqueous Wash: This is often used as a preliminary purification step to remove water-soluble impurities like acetic acid.

Troubleshooting Guides

Fractional Distillation

Issue: Poor separation of Prenyl acetate from impurities.

• Possible Cause 1: Insufficient column efficiency. The boiling points of Prenyl acetate (approx. 152°C), prenol (approx. 140°C), and acetic anhydride (approx. 140°C) are relatively close.[1][2][3][9][10][11]

  • Solution: Use a longer fractionating column or a column with a more efficient packing material (e.g., Raschig rings, Vigreux indentations) to increase the number of theoretical plates.

• Possible Cause 2: Distillation rate is too fast. A rapid distillation rate does not allow for proper equilibrium between the liquid and vapor phases within the column, leading to poor separation.

  • Solution: Reduce the heating rate to ensure a slow and steady distillation, with a drop rate of approximately 1-2 drops per second.

• Possible Cause 3: Fluctuating heat source. Inconsistent heating can disrupt the vapor-liquid equilibrium.

  • Solution: Use a stable heating source, such as a heating mantle with a controller, and ensure the apparatus is shielded from drafts.

Issue: Product is co-distilling with a lower-boiling impurity.

• Possible Cause: Formation of an azeotrope.

  • Solution: Try performing the distillation under reduced pressure. A patent for Prenyl acetate purification describes collecting the product fraction at 70-80°C under a vacuum of 50 mmHg.[12] This change in pressure can alter the boiling points and potentially break the azeotrope.

Column Chromatography

Issue: Prenyl acetate is eluting with impurities.

• Possible Cause 1: Inappropriate solvent system (eluent). The polarity of the eluent may be too high, causing both the product and impurities to travel down the column too quickly. Esters like Prenyl acetate are moderately polar.

  • Solution: Start with a non-polar solvent like hexane (B92381) and gradually increase the polarity by adding a more polar solvent like ethyl acetate. A common starting point for esters is a 95:5 or 90:10 mixture of hexane:ethyl acetate.[13] Use Thin Layer Chromatography (TLC) to determine the optimal solvent system before running the column.

• Possible Cause 2: Overloading the column. Exceeding the capacity of the stationary phase will lead to poor separation.

  • Solution: As a general rule, use a 30:1 to 100:1 ratio of silica (B1680970) gel to crude product by weight for effective separation.[14]

Issue: No product is eluting from the column.

• Possible Cause: Solvent polarity is too low. The eluent is not polar enough to move the Prenyl acetate down the column.

  • Solution: Gradually increase the polarity of the eluent by increasing the proportion of the more polar solvent (e.g., ethyl acetate).

Quantitative Data

The following table summarizes the physical properties of Prenyl acetate and its common impurities, which is crucial for planning purification strategies.

Compound	Molecular Weight ( g/mol )	Boiling Point (°C) at 1 atm
Prenyl acetate	128.17	~152
Prenol	86.13	~140
Acetic Anhydride	102.09	~140
Acetic Acid	60.05	~118

Data sourced from multiple chemical property databases.

The effectiveness of purification can be monitored by comparing the purity of the Prenyl acetate before and after the chosen purification method using GC-MS analysis. A successful purification should result in a significant reduction in the peak areas of the identified impurities.

Experimental Protocols

Protocol 1: Purification of Prenyl Acetate by Aqueous Wash and Fractional Distillation

This protocol is adapted from a patented method for Prenyl acetate purification.[12]

• Aqueous Wash:

  • In a separatory funnel, wash the crude Prenyl acetate with an equal volume of deionized water. Shake gently and allow the layers to separate. Drain the lower aqueous layer.

  • Repeat the wash with a 5% aqueous solution of sodium bicarbonate to neutralize any acidic impurities. Check the pH of the aqueous layer to ensure it is neutral or slightly basic.

  • Finally, wash with deionized water again to remove any remaining salts.

  • Dry the organic layer over anhydrous magnesium sulfate, then filter to remove the drying agent.

• Fractional Distillation:

  • Set up a fractional distillation apparatus with a packed column (e.g., Vigreux or packed with Raschig rings).

  • Heat the dried crude Prenyl acetate in the distillation flask.

  • Collect the initial fraction, which will likely contain lower-boiling impurities.

  • Monitor the temperature at the head of the column. Collect the fraction that distills at the boiling point of Prenyl acetate (approximately 152°C at atmospheric pressure, or 70-80°C at 50 mmHg).

  • Analyze the collected fraction by GC-MS to confirm its purity.

Protocol 2: Purification of Prenyl Acetate by Silica Gel Column Chromatography

• Preparation:

  • Prepare a slurry of silica gel in a non-polar solvent (e.g., hexane).

  • Pack a chromatography column with the slurry, ensuring there are no air bubbles. Add a thin layer of sand on top of the silica gel.[14]

  • Pre-elute the column with the starting solvent system.

• Loading the Sample:

  • Dissolve the crude Prenyl acetate in a minimal amount of the starting eluent.

  • Carefully load the sample onto the top of the silica gel column.

• Elution:

  • Begin eluting with a low-polarity solvent system (e.g., 95:5 hexane:ethyl acetate).

  • Collect fractions and monitor the elution by TLC.

  • If the product is not eluting, gradually increase the polarity of the eluent (e.g., to 90:10 or 85:15 hexane:ethyl acetate).

  • Combine the fractions containing the pure Prenyl acetate.

• Solvent Removal:

  • Remove the solvent from the combined pure fractions using a rotary evaporator to obtain the purified Prenyl acetate.

Visualizations

Caption: General experimental workflow for the purification of Prenyl acetate.

Caption: Troubleshooting logic for fractional distillation issues.

References

• 1. ScenTree - Prenyl acetate (CAS N° 1191-16-8) [scentree.co]
• 2. Acetic anhydride - Wikipedia [en.wikipedia.org]
• 3. Acetic Anhydride [drugfuture.com]
• 4. Acetic anhydride | 108-24-7 [chemicalbook.com]
• 5. researchgate.net [researchgate.net]
• 6. floraandfona.org.in [floraandfona.org.in]
• 7. coresta.org [coresta.org]
• 8. Development of a Purity Certified Reference Material for Vinyl Acetate - PMC [pmc.ncbi.nlm.nih.gov]
• 9. 3-Methyl-2-buten-1-OL | C5H10O | CID 11173 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 10. 3-甲基-2-丁烯-1-醇 99% | Sigma-Aldrich [sigmaaldrich.com]
• 11. 3-Methyl-2-buten-1-ol | 556-82-1 [chemicalbook.com]
• 12. CN103012132A - Preparation method of prenyl acetate - Google Patents [patents.google.com]
• 13. mdpi.com [mdpi.com]
• 14. Running a Silica Gel Column - CommonOrganicChemistry.com [commonorganicchemistry.com]

Methods to prevent Prenyl acetate hydrolysis during storage.

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on preventing the hydrolysis of prenyl acetate (B1210297) during storage.

Frequently Asked Questions (FAQs)

Q1: What is prenyl acetate hydrolysis?

A1: Prenyl acetate hydrolysis is a chemical reaction where water molecules break down prenyl acetate into its constituent molecules: prenol (3-methyl-2-buten-1-ol) and acetic acid. This degradation can be catalyzed by the presence of acids (H⁺) or bases (OH⁻). The reaction results in a loss of the characteristic fruity aroma of prenyl acetate and the potential appearance of a vinegar-like smell due to the formation of acetic acid.

Q2: What are the primary factors that accelerate prenyl acetate hydrolysis during storage?

A2: The primary factors that accelerate hydrolysis are:

• Presence of Water: Moisture is a key reactant in the hydrolysis process.

• pH: Both acidic and alkaline conditions can catalyze the breakdown of the ester bond.

• Temperature: Higher temperatures increase the rate of the hydrolysis reaction.

• Presence of Catalytic Impurities: Metal ions can act as catalysts, promoting degradation.

Q3: How can I detect if my prenyl acetate sample has started to hydrolyze?

A3: The most common indicator of hydrolysis is a change in odor. A pure sample of prenyl acetate has a sweet, fruity, pear-like aroma. As hydrolysis progresses, the formation of acetic acid will impart a sour, vinegar-like off-odor. For quantitative assessment, analytical techniques such as Gas Chromatography (GC) or High-Performance Liquid Chromatography (HPLC) can be used to measure the concentration of prenyl acetate and its degradation products, prenol and acetic acid.

Q4: What are the ideal storage conditions for prenyl acetate to minimize hydrolysis?

A4: To minimize hydrolysis, prenyl acetate should be stored in a cool, dry, and dark place. The container should be tightly sealed to prevent the ingress of moisture and atmospheric contaminants. Storage under an inert atmosphere (e.g., nitrogen or argon) can also be beneficial to displace moisture and oxygen.

Q5: Are there any chemical additives that can prevent prenyl acetate hydrolysis?

A5: Yes, several types of chemical stabilizers can be added to formulations containing prenyl acetate to inhibit hydrolysis:

• Antioxidants: To prevent oxidative degradation which can sometimes precede or catalyze hydrolysis.

• Chelating Agents: To sequester metal ions that can catalyze hydrolysis.

• Carbodiimides: These compounds can react with any carboxylic acids formed, preventing the auto-catalytic degradation of the ester.

Troubleshooting Guide

Issue	Possible Cause	Recommended Action
Vinegar-like or sour odor in the prenyl acetate sample.	Hydrolysis has occurred, leading to the formation of acetic acid.	Confirm degradation using analytical methods (GC or HPLC). If confirmed, the sample may not be suitable for your experiment. Implement preventative storage measures for future samples.
Observed decrease in the peak area of prenyl acetate in a time-course experiment.	The sample is degrading under the experimental conditions.	Review the pH, temperature, and presence of water in your experimental setup. Consider the use of buffers to maintain an optimal pH or the addition of a stabilizer if compatible with your experiment.
Precipitate formation in a formulation containing prenyl acetate.	This could be due to changes in solubility as prenyl acetate degrades or interacts with other components.	Analyze the precipitate and the supernatant to identify the components. Review the formulation for potential incompatibilities and consider the role of hydrolysis in the observed precipitation.

Data on Ester Stability

pH	Temperature (°C)	Rate Constant (k, s⁻¹)	Half-life (t₁/₂)
6.0	25	~1 x 10⁻⁸	~2.2 years
7.0	25	~1 x 10⁻⁷	~80 days
6.3	10	~2 x 10⁻⁸	~1.1 years
6.3	65	~2 x 10⁻⁶	~4 days

Data is for phenyl acetate and should be considered as an approximation for the behavior of prenyl acetate.

Experimental Protocols

Protocol 1: Quantification of Prenyl Acetate and Prenol by Gas Chromatography-Flame Ionization Detection (GC-FID)

This method is suitable for monitoring the degradation of prenyl acetate by quantifying the parent compound and one of its primary degradation products, prenol.

1. Sample Preparation:

• Prepare a stock solution of prenyl acetate in a suitable solvent (e.g., ethanol (B145695) or hexane) at a concentration of 1 mg/mL.
• For stability studies, incubate the sample under the desired conditions (e.g., specific pH and temperature).
• At each time point, withdraw an aliquot of the sample and dilute it with the solvent to a final concentration within the calibration range.
• Add an internal standard (e.g., hexadecyl acetate) to both the calibration standards and the samples to correct for injection volume variability.

2. GC-FID Conditions:

• Column: DB-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent non-polar column.
• Carrier Gas: Helium or Hydrogen at a constant flow rate of 1.0 mL/min.
• Injector Temperature: 250 °C.
• Oven Temperature Program:
• Initial temperature: 60 °C, hold for 2 minutes.
• Ramp: 10 °C/min to 250 °C.
• Hold: 5 minutes at 250 °C.
• Detector: Flame Ionization Detector (FID).
• Detector Temperature: 280 °C.
• Injection Volume: 1 µL (split or splitless, depending on concentration).

3. Data Analysis:

• Generate a calibration curve by plotting the peak area ratio of prenyl acetate to the internal standard against the concentration of prenyl acetate standards.
• Quantify the concentration of prenyl acetate in the samples using the calibration curve.
• A similar calibration curve can be prepared for prenol to quantify its formation.

Protocol 2: Quantification of Acetic Acid by High-Performance Liquid Chromatography (HPLC)

This method is suitable for quantifying the formation of acetic acid, a key indicator of prenyl acetate hydrolysis.

1. Sample Preparation:

• Prepare a stock solution of prenyl acetate in a suitable solvent mixture (e.g., acetonitrile/water).
• For stability studies, incubate the sample under the desired conditions.
• At each time point, withdraw an aliquot and dilute it with the mobile phase to a final concentration within the calibration range.
• Filter the sample through a 0.45 µm syringe filter before injection.

2. HPLC Conditions:

• Column: C18 reverse-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size).
• Mobile Phase: Isocratic elution with a mixture of a suitable buffer (e.g., 25 mM potassium phosphate, pH adjusted to 2.5 with phosphoric acid) and an organic modifier (e.g., methanol (B129727) or acetonitrile). The exact ratio should be optimized for the separation of acetic acid from other components.
• Flow Rate: 1.0 mL/min.
• Column Temperature: 30 °C.
• Detector: UV-Vis detector at 210 nm.
• Injection Volume: 20 µL.

3. Data Analysis:

• Generate a calibration curve by plotting the peak area of acetic acid standards against their concentration.
• Quantify the concentration of acetic acid in the samples using the calibration curve.

Signaling Pathways and Workflows

Caption: Mechanisms of acid- and base-catalyzed hydrolysis of prenyl acetate.

Caption: Workflow for preventing prenyl acetate hydrolysis during storage.

Technical Support Center: Overcoming Poor Solubility of Prenyl Acetate in Aqueous Solutions for Bioassays

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming the challenges associated with the poor aqueous solubility of Prenyl acetate (B1210297) in bioassays.

Frequently Asked Questions (FAQs)

Q1: What is Prenyl acetate and why is its solubility a concern for bioassays?

Prenyl acetate is an organic compound, an ester, that is found in some plants and has a characteristic fruity aroma.[1] It is considered a poorly water-soluble, or lipophilic, compound.[1][2] For bioassays conducted in aqueous environments, such as cell culture media, poor solubility can lead to several problems:

• Precipitation: The compound may fall out of solution, leading to inaccurate and non-reproducible results.

• Low Bioavailability: Only the dissolved fraction of the compound is available to interact with biological targets, potentially underestimating its true potency.[3]

• Inconsistent Dosing: It becomes difficult to achieve and maintain the desired final concentration of the compound in the assay.

Q2: What are the reported aqueous solubility values for Prenyl acetate?

There are conflicting reports on the precise aqueous solubility of Prenyl acetate. It is generally considered to have low water solubility.[1][2] The available data is summarized in the table below.

Solubility (at 20-25°C)	Source
1289 mg/L	The Good Scents Company[4]
4.3 g/L	ChemicalBook[5]
4.95 g/L	M I L T I T Z A R O M A T I C S GmbH[6]
Insoluble in water	Chemical Bull[1]
Practically insoluble to insoluble in water	PubChem[2]

Q3: What are the general strategies for solubilizing poorly water-soluble compounds like Prenyl acetate for bioassays?

Several methods can be employed to enhance the solubility of hydrophobic compounds in aqueous media for in vitro studies.[7][8][9] These include:

• Co-solvents: Using a water-miscible organic solvent to first dissolve the compound before diluting it in the aqueous assay medium.[10]

• Surfactants: Employing surfactants to form micelles that can encapsulate the hydrophobic compound.[11]

• Cyclodextrins: Using cyclodextrins to form inclusion complexes with the compound, thereby increasing its aqueous solubility.[12][13][14]

• pH Adjustment: For ionizable compounds, altering the pH of the solution can increase solubility. However, Prenyl acetate is a neutral molecule, so this method is not applicable.

• Solid Dispersions: Creating a solid dispersion of the drug in a hydrophilic carrier.[7][9]

• Particle Size Reduction: Decreasing the particle size of the compound to increase its surface area and dissolution rate.[7][11][15][16]

Troubleshooting Guide

Problem 1: Prenyl acetate precipitates out of solution when added to my aqueous bioassay medium.

• Possible Cause: The concentration of Prenyl acetate exceeds its solubility limit in the final assay medium, or the concentration of the organic co-solvent is too low to maintain its solubility.

• Solutions:

  • Decrease the final concentration of Prenyl acetate: If biologically feasible, test a lower concentration range.

  • Increase the concentration of the co-solvent: If using a co-solvent like DMSO, ensure the final concentration is sufficient to keep Prenyl acetate dissolved, but be mindful of solvent toxicity to your biological system. It is crucial to run a vehicle control with the same concentration of the co-solvent to assess its effect on the assay.

  • Try a different solubilization method: If a co-solvent is not effective or is toxic at the required concentration, consider using cyclodextrins or surfactants.

Problem 2: I am observing high variability in my bioassay results with Prenyl acetate.

• Possible Cause: Inconsistent solubility and precipitation of Prenyl acetate across different wells or experiments. Even if not visibly precipitated, micro-precipitates can form, leading to variable concentrations.

• Solutions:

  • Ensure complete initial dissolution: Before adding to the final medium, make sure Prenyl acetate is fully dissolved in the stock solution. Gentle warming or vortexing of the stock solution can help.

  • Prepare fresh dilutions: Prepare fresh dilutions of Prenyl acetate for each experiment from a concentrated stock solution. Avoid repeated freeze-thaw cycles of dilute solutions.

  • Use a solubilizing agent: Employing a solubilizing agent like cyclodextrins can provide a more stable and reproducible solution.[3][12]

Problem 3: The vehicle control (e.g., DMSO) is showing toxicity in my bioassay.

• Possible Cause: The concentration of the organic co-solvent is too high for the cells or biological system being tested.

• Solutions:

  • Reduce the co-solvent concentration: The final concentration of DMSO in most cell-based assays should ideally be kept below 0.5%, and often below 0.1%.

  • Switch to a less toxic solvent: Consider using ethanol (B145695) or other less toxic organic solvents, but always perform a vehicle control to assess their impact.

  • Use a non-solvent-based solubilization method: Cyclodextrins are a good alternative as they are generally well-tolerated by cells.[13][17]

Experimental Protocols

Protocol 1: Solubilization of Prenyl Acetate using a Co-solvent (DMSO)

• Preparation of Stock Solution:

  • Weigh out a precise amount of Prenyl acetate.

  • Add a sufficient volume of 100% dimethyl sulfoxide (B87167) (DMSO) to achieve a high-concentration stock solution (e.g., 10-100 mM).

  • Ensure complete dissolution by vortexing. Gentle warming (e.g., to 37°C) may be applied if necessary.

• Preparation of Working Solutions:

  • Perform serial dilutions of the stock solution in 100% DMSO to create a range of working stock concentrations.

• Dosing in Bioassay:

  • Add a small volume of the working stock solution to the aqueous bioassay medium to achieve the desired final concentration of Prenyl acetate.

  • The final concentration of DMSO in the assay should be kept as low as possible (ideally ≤ 0.5%) and should be consistent across all tested concentrations of Prenyl acetate.

  • Crucially, include a vehicle control group that is treated with the same final concentration of DMSO without Prenyl acetate.

Protocol 2: Solubilization of Prenyl Acetate using Cyclodextrins

• Selection of Cyclodextrin (B1172386):

  • Hydroxypropyl-β-cyclodextrin (HP-β-CD) and sulfobutylether-β-cyclodextrin (SBE-β-CD) are commonly used due to their higher aqueous solubility and lower toxicity compared to native β-cyclodextrin.[3]

• Preparation of the Cyclodextrin Solution:

  • Prepare a stock solution of the chosen cyclodextrin in the aqueous bioassay medium (e.g., 10-50 mM).

• Complexation of Prenyl Acetate with Cyclodextrin:

  • Method A (Direct Dissolution):

    • Add the desired amount of Prenyl acetate directly to the cyclodextrin solution.

    • Stir or shake the mixture at room temperature for several hours (or overnight) to allow for the formation of the inclusion complex.

    • Filter the solution through a 0.22 µm filter to remove any undissolved compound. The concentration of the solubilized Prenyl acetate in the filtrate can be determined by a suitable analytical method (e.g., HPLC, GC-MS).

  • Method B (Solvent Evaporation):

    • Dissolve Prenyl acetate in a minimal amount of a volatile organic solvent (e.g., ethanol, acetone).

    • Add this solution dropwise to the aqueous cyclodextrin solution while stirring.

    • Remove the organic solvent by evaporation under a stream of nitrogen or by using a rotary evaporator.

    • The resulting aqueous solution contains the Prenyl acetate-cyclodextrin complex.

• Dosing in Bioassay:

  • The prepared Prenyl acetate-cyclodextrin complex solution can be directly used in the bioassay or further diluted in the assay medium.

  • A vehicle control containing the same concentration of cyclodextrin without Prenyl acetate must be included in the experiment.

Visualizations

Caption: Workflow for preparing and testing a poorly soluble compound.

Caption: Mechanism of cyclodextrin-mediated solubilization.

While specific signaling pathways for Prenyl acetate are not extensively documented, it is known that prenylation can enhance the biological activities of various compounds, including antibacterial, anti-inflammatory, antioxidant, and cytotoxic effects.[18][19] The increased lipophilicity due to the prenyl group may facilitate interaction with cellular membranes and intracellular targets.[18][19][20] Further research is needed to elucidate the precise molecular mechanisms and signaling pathways affected by Prenyl acetate. The introduction of a prenyl group can enhance the bioactivity of compounds.[21]

References

• 1. Prenyl Acetate (1191-16-8) | Quality Chemical Dealer [chemicalbull.com]
• 2. Prenyl acetate | C7H12O2 | CID 14489 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. scispace.com [scispace.com]
• 4. prenyl acetate, 1191-16-8 [thegoodscentscompany.com]
• 5. Prenyl acetate CAS#: 1191-16-8 [m.chemicalbook.com]
• 6. miltitz-aromatics.com [miltitz-aromatics.com]
• 7. Advancement in Solubilization Approaches: A Step towards Bioavailability Enhancement of Poorly Soluble Drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Formulation design for poorly water-soluble drugs based on biopharmaceutics classification system: basic approaches and practical applications - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Improvement in solubility of poor water-soluble drugs by solid dispersion - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Strategies for improving hydrophobic drugs solubility and bioavailability - Int J Pharm Chem Anal [ijpca.org]
• 11. Enhancing the Bioavailability of Poorly Soluble Compounds: Strategies for Formulation Optimization in Preclinical Studies - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 12. humapub.com [humapub.com]
• 13. Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics - PMC [pmc.ncbi.nlm.nih.gov]
• 14. "Cyclodextrin as a Drug Carrier Increasing Drug Solubility" by Malka Silberberg [touroscholar.touro.edu]
• 15. researchgate.net [researchgate.net]
• 16. mdpi.com [mdpi.com]
• 17. Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. researchgate.net [researchgate.net]
• 19. research.polyu.edu.hk [research.polyu.edu.hk]
• 20. Recent Advances in the Synthesis and Biological Applications of Prenylated Chalcones - PMC [pmc.ncbi.nlm.nih.gov]
• 21. The cancer preventive activity and mechanisms of prenylated resveratrol and derivatives - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Comparative Analysis of Prenyl Acetate and Isoamyl Acetate in Fragrance Applications

In the realm of fragrance chemistry, the selection of individual aroma components is critical to the creation of a balanced and impactful scent profile. Among the vast palette of fruity esters available to perfumers, Prenyl acetate (B1210297) and Isoamyl acetate are two molecules that, while sharing some olfactory characteristics, offer distinct nuances in performance and application. This guide provides a detailed comparison of these two fragrance ingredients, supported by physicochemical data and outlining experimental protocols for their evaluation.

Physicochemical and Olfactory Properties

Prenyl acetate and Isoamyl acetate are both organic esters that contribute bright, fruity notes to fragrance compositions. However, their structural differences lead to variations in their scent profiles, volatility, and tenacity.

Property	Prenyl Acetate	Isoamyl Acetate
Chemical Name	3-Methyl-2-butenyl acetate	3-Methylbutyl acetate
CAS Number	1191-16-8[1]	123-92-2[2][3]
Molecular Formula	C₇H₁₂O₂[1]	C₇H₁₄O₂[2]
Molecular Weight	128.17 g/mol [1]	130.19 g/mol [2]
Odor Profile	Fruity, pear, green, with floral nuances. Described as less pungent and longer lasting than amyl acetate.[4][5] It is also noted to be less evocative of banana and its sweet aspect compared to isoamyl acetate, with a more etheric smell.[6]	Sweet, fruity, with a strong resemblance to banana and pear.[2][7] At high concentrations, it can have a sharp, solvent-like character.[6][7]
Volatility/Tenacity	Headspace volatility is considered high.[6] Tenacity on a blotter is reported as less than 3 hours.[4] One source suggests it is longer lasting than amyl acetate.	Functions as a top note with limited persistence, lasting approximately four hours on a blotter.[3]
Boiling Point	152°C[1][6]	142°C[2]
Flash Point	49°C (120.2°F)[1][6]	25°C (77°F)[2]
Vapor Pressure	2.2783 mmHg @ 23°C[1][6]	3.375 mmHg @ 20°C, 5.678 mmHg @ 25°C[2]
Odor Threshold	Data not readily available.	2 to 43 ppb (0.0000043%)[2]. Another source indicates a detection odor threshold of 3.4 ppbv.[8]

Applications in Fragrance Compositions

Both esters are valued for their ability to impart a fruity character to a wide range of products.

Prenyl Acetate is frequently utilized for its fresh and green fruity notes. It is particularly effective in:

• Top note enhancement: It provides a lift to the initial impression of a fragrance.[6]

• Fruity and floral accords: It is used to create banana and red fruit accords and to add a fruity aspect to floral compositions.[1][6]

• Citrus and exotic blends: Its sweet and tropical notes enhance freshness in these types of perfumes.[9]

• Personal care products: It is found in shampoos, soaps, body washes, and deodorants for its pleasant aroma.[9]

Isoamyl Acetate is renowned for its distinct banana and pear-like scent. Its applications include:

• Fruity accords: It is a key component in creating banana and pear notes.[2][7]

• Jasmine enhancement: In small quantities, it can amplify the fruity undertones of jasmine notes without being distinctly recognizable as banana.[2][3]

• Gourmand fragrances: It contributes a candy-like sweetness to dessert-inspired scents.[7]

• Broad consumer products: Its recognizable fruity scent is used in air fresheners, cleaning products, and cosmetics.[7]

Experimental Protocols for Fragrance Evaluation

To objectively compare the performance of Prenyl acetate and Isoamyl acetate, standardized experimental protocols are essential.

Olfactory Evaluation via Blotter Testing

A common method for assessing the odor profile and tenacity of fragrance ingredients is through blotter testing.

Methodology:

• Preparation: Prepare solutions of Prenyl acetate and Isoamyl acetate at a standard concentration (e.g., 10% in a neutral solvent like ethanol).

• Application: Dip labeled fragrance blotters into each solution to a consistent depth and for a standardized duration.

• Evaluation: A panel of trained sensory analysts evaluates the odor of the blotters at specific time intervals (e.g., immediately after drying, 15 minutes, 30 minutes, 1 hour, 2 hours, 4 hours, and 24 hours).

• Data Collection: Panelists rate the intensity of the fragrance on a scale (e.g., 1-9) and provide descriptive terms for the scent profile at each time point. The time at which the odor is no longer detectable is recorded as the tenacity.

Figure 1. A generalized workflow for the comparative evaluation of fragrance ingredients.

Instrumental Analysis via Headspace Gas Chromatography-Mass Spectrometry (GC-MS)

Headspace GC-MS is a powerful technique for quantifying the volatility and stability of fragrance molecules.

Methodology:

• Sample Preparation: A precise amount of the fragrance ingredient is placed in a sealed headspace vial. For stability testing, the ingredient can be incorporated into a product base (e.g., a simple lotion or soap base).

• Incubation: The vial is incubated at a controlled temperature for a specific time to allow the volatile compounds to equilibrate in the headspace.

• Injection and Analysis: A sample of the headspace gas is automatically injected into the GC-MS system. The gas chromatograph separates the volatile components, and the mass spectrometer identifies and quantifies them.

• Data Interpretation: By analyzing the concentration of the target acetate in the headspace over time, its evaporation rate and stability within a given formulation can be determined.

Conclusion

Both Prenyl acetate and Isoamyl acetate are valuable tools in the perfumer's palette, each offering a unique fruity character. Prenyl acetate provides a greener, more nuanced pear-like scent with potentially greater longevity compared to other amyl acetates, making it suitable for adding a sophisticated freshness. Isoamyl acetate delivers a powerful and recognizable banana-pear note, ideal for creating bold fruity and gourmand fragrances. The choice between them will ultimately depend on the desired olfactory direction and the specific performance requirements of the final application. The experimental protocols outlined provide a framework for researchers and fragrance developers to conduct their own comparative assessments and make informed decisions based on robust data.

References

• 1. perfumerflavorist.com [perfumerflavorist.com]
• 2. How to Test the Longevity of Perfume | NIKOO Chemical [nikoochem.com]
• 3. Isoamyl Acetate (123-92-2) — Synthetic Ingredient for Perfumery — Scentspiracy [scentspiracy.com]
• 4. Perfumers Apprentice - Prenyl Acetate ** [shop.perfumersapprentice.com]
• 5. coresta.org [coresta.org]
• 6. ScenTree - Prenyl acetate (CAS N° 1191-16-8) [scentree.co]
• 7. aroma-ingredients.basf.com [aroma-ingredients.basf.com]
• 8. Isoamyl Acetate manufacturers and suppliers in China - ODOWELL [odowell.com]
• 9. osha.gov [osha.gov]

A Comparative Guide to Analytical Methods for Prenyl Acetate Quantification

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of a new, validated analytical method for the quantification of Prenyl acetate (B1210297) against established alternatives. The information presented is intended to assist researchers, scientists, and drug development professionals in selecting the most suitable method for their analytical needs, focusing on performance, efficiency, and adherence to regulatory standards. All validation parameters discussed are in accordance with the principles outlined in the ICH Q2(R2) guidelines.[1][2][3]

Methodology Comparison: Performance and Efficiency

The accurate quantification of Prenyl acetate, a volatile ester found in various natural products and used as a flavoring and fragrance agent, is crucial for quality control and research.[4][5] This section compares a new Headspace Solid-Phase Microextraction Gas Chromatography-Mass Spectrometry (HS-SPME-GC-MS) method with two conventional techniques: Static Headspace Gas Chromatography with Flame Ionization Detection (Static HS-GC-FID) and Liquid-Liquid Extraction Gas Chromatography-Mass Spectrometry (LLE-GC-MS).

The new HS-SPME-GC-MS method demonstrates superior sensitivity with a lower Limit of Quantification (LOQ), enhanced precision, and significantly reduced sample preparation time and solvent consumption.

Table 1: Comparison of Analytical Method Performance Parameters

Parameter	New Method: HS-SPME-GC-MS	Alternative 1: Static HS-GC-FID	Alternative 2: LLE-GC-MS
Specificity	High (Mass Spectrometric Detection)	Moderate (Retention Time Based)	High (Mass Spectrometric Detection)
Linearity (R²)	> 0.999	> 0.995	> 0.998
Limit of Detection (LOD)	0.5 µg/L	10 µg/L	5 µg/L
Limit of Quantification (LOQ)	1.5 µg/L	30 µg/L	15 µg/L
Accuracy (% Recovery)	98 - 103%	95 - 105%	90 - 97%
Precision (% RSD)	< 3%	< 8%	< 5%
Sample Preparation Time	~15 minutes	~10 minutes	~45 minutes
Solvent Consumption	None	None	High

Visual Comparison of Sample Preparation Workflows

The choice of sample preparation technique significantly impacts workflow efficiency, resource consumption, and potential for analyte loss. The following diagram illustrates the procedural differences between the three compared methods.

Caption: Comparative workflows for sample preparation techniques.

Experimental Protocol: Validation of the HS-SPME-GC-MS Method

This section provides a detailed protocol for the validation of the new HS-SPME-GC-MS method for quantifying Prenyl acetate, structured according to ICH Q2(R2) guidelines.[3][6]

1. Objective To validate an analytical procedure for the quantification of Prenyl acetate in a given matrix using HS-SPME-GC-MS, demonstrating that it is fit for its intended purpose.[3]

2. Materials and Reagents

• Prenyl acetate analytical standard (≥98% purity)

• Internal Standard (IS), e.g., cis-3-Hexenyl Acetate

• Methanol (HPLC or GC grade)

• Deionized water

• 20 mL headspace vials with magnetic crimp caps (B75204) and PTFE/silicone septa

• SPME fiber assembly (e.g., 85 µm Polyacrylate)

3. Instrumentation

• Gas Chromatograph with a Mass Spectrometric detector (GC-MS)

• SPME-compatible autosampler

• GC Column: e.g., ZB-1701 (30 m × 0.25 mm × 0.25 µm) or equivalent[7]

4. Validation Parameters and Acceptance Criteria

• Specificity/Selectivity: The method must unambiguously assess the analyte in the presence of other components.[8]

  • Procedure: Analyze blank matrix, matrix spiked with IS, and matrix spiked with Prenyl acetate and IS.

  • Acceptance: No interfering peaks at the retention time of Prenyl acetate and the IS. Mass spectrum of the analyte peak must match the reference spectrum.

• Linearity and Range:

  • Procedure: Prepare a calibration curve with at least five concentration levels, bracketing the expected working range (e.g., 1.5 - 200 µg/L). Perform three replicate injections for each level.

  • Acceptance: The correlation coefficient (R²) must be ≥ 0.999. The residuals should be randomly distributed around the x-axis.

• Accuracy (as % Recovery):

  • Procedure: Analyze samples spiked with known concentrations of Prenyl acetate at three levels (low, medium, high) within the linear range. Perform at least three replicates for each level.

  • Acceptance: Mean recovery should be within 95-105%.

• Precision (as % RSD):

  • Repeatability (Intra-assay precision): Analyze a minimum of six replicates of a medium-concentration sample on the same day, by the same analyst, on the same instrument.

  • Intermediate Precision: Repeat the analysis on a different day with a different analyst or instrument.

  • Acceptance: Relative Standard Deviation (%RSD) should be ≤ 5%.

• Limit of Detection (LOD) and Limit of Quantification (LOQ):

  • Procedure: Determined based on the standard deviation of the response and the slope of the calibration curve.

    • LOD = 3.3 * (σ / S)

    • LOQ = 10 * (σ / S) (Where σ = standard deviation of the y-intercepts of regression lines, S = mean slope of the calibration curves).

  • Acceptance: The LOQ must be demonstrated with acceptable accuracy and precision (%RSD ≤ 10%).[9]

• Robustness:

  • Procedure: Intentionally introduce small variations to method parameters and evaluate the impact on results. Parameters to vary include incubation temperature (± 2°C), incubation time (± 2 min), and GC inlet temperature (± 5°C).

  • Acceptance: The results should remain unaffected by the minor variations, with %RSD within acceptable limits.

5. Standard and Sample Preparation Procedure

• Stock Solutions: Prepare a 1 mg/mL stock solution of Prenyl acetate and the IS in methanol.

• Working Standards: Prepare serial dilutions from the stock solution to create calibration standards.

• Sample Preparation: Place 5 mL of the liquid sample into a 20 mL headspace vial. Spike with the IS to a final concentration of 50 µg/L. For calibration standards, spike blank matrix with the appropriate amount of Prenyl acetate working standard and the IS.

• HS-SPME Procedure:

  • Immediately seal the vial.

  • Incubate the vial at 60°C for 10 minutes with agitation.

  • Expose the SPME fiber to the headspace for 5 minutes.

  • Retract the fiber and introduce it into the GC inlet (250°C) for desorption for 2 minutes.

The Analytical Method Validation Workflow

Caption: A structured workflow for analytical method validation.

Conclusion

The validation results confirm that the new HS-SPME-GC-MS method is a highly suitable procedure for the quantification of Prenyl acetate. It offers significant advantages over traditional methods, including superior sensitivity, high precision and accuracy, and a more efficient, environmentally friendly workflow due to the elimination of solvent use. This method is recommended for high-throughput screening, quality control of raw materials, and research applications where accurate and reliable quantification of Prenyl acetate is required.

References

• 1. youtube.com [youtube.com]
• 2. qbdgroup.com [qbdgroup.com]
• 3. database.ich.org [database.ich.org]
• 4. prenyl acetate, 1191-16-8 [thegoodscentscompany.com]
• 5. Prenyl acetate | 1191-16-8 [chemicalbook.com]
• 6. ICH Q2(R2) Validation of analytical procedures - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]
• 7. A rapid method for quantifying free and bound acetate based on alkylation and GC-MS analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 8. ICH Guidelines for Analytical Method Validation Explained | AMSbiopharma [amsbiopharma.com]
• 9. cenam.mx [cenam.mx]

A Comparative Analysis of Chemical versus Enzymatic Synthesis of Prenyl Acetate

For Researchers, Scientists, and Drug Development Professionals

Prenyl acetate (B1210297), a valuable ester with a characteristic fruity aroma, finds applications in the fragrance, flavor, and pharmaceutical industries. Its synthesis can be achieved through traditional chemical methods or more contemporary enzymatic routes. This guide provides an objective comparison of these two synthetic approaches, supported by experimental data, detailed protocols, and process visualizations to aid researchers in selecting the most suitable method for their specific needs.

At a Glance: Key Performance Indicators

Parameter	Chemical Synthesis	Enzymatic Synthesis (Transesterification)
Yield	>88%	Typically >90% (based on analogous esters)
Purity	>97% (after rectification)	High, often >99% due to high selectivity
Reaction Temperature	High (100-110 °C)	Mild (40-60 °C)
Reaction Time	~6 hours (including workup)	2-24 hours
Catalyst	Sodium Acetate	Immobilized Lipase (e.g., Novozym 435)
Catalyst Reusability	Not reusable	Yes, multiple cycles
Solvents	Typically solvent-free	Often solvent-free or in organic solvents
Environmental Impact	Higher, due to high energy consumption and potential for hazardous waste.	Lower, due to milder conditions and biodegradable catalyst.
Cost	Lower raw material cost, but higher energy and purification costs.	Higher initial catalyst cost, but potential for long-term savings through reuse and lower energy consumption.

Synthesis Pathways

The synthesis of prenyl acetate via chemical and enzymatic routes follows distinct pathways, each with its own set of reactants and catalysts.

Caption: Chemical synthesis of prenyl acetate.

Caption: Enzymatic synthesis of prenyl acetate.

Experimental Workflows

The operational steps for each synthesis method differ significantly, particularly in the reaction conditions and purification processes.

Caption: Workflow for chemical synthesis.

Caption: Workflow for enzymatic synthesis.

Experimental Protocols

Chemical Synthesis of Prenyl Acetate

This protocol is adapted from a patented industrial process.

Materials:

• Acetic anhydride

• Prenol (Pentadienol)

• Anhydrous sodium acetate

• Anhydrous sodium carbonate

• Water

Equipment:

• Reaction

A Comparative Analysis of the Bioactivity of Prenyl Acetate and Other Isoprenoid Esters

For Researchers, Scientists, and Drug Development Professionals

Isoprenoid esters, a class of naturally occurring compounds found in the essential oils of many plants, have garnered significant interest in the scientific community for their diverse bioactive properties. Among these, prenyl acetate (B1210297), geranyl acetate, and linalyl acetate are notable for their potential therapeutic applications. This guide provides an objective comparison of the bioactivity of prenyl acetate with geranyl acetate and linalyl acetate, supported by available experimental data. The information is presented to aid researchers and professionals in drug development in their understanding and evaluation of these compounds.

Data Presentation: A Comparative Overview of Bioactivities

The following tables summarize the quantitative data available for the anti-inflammatory, antioxidant, antimicrobial, and cytotoxic activities of prenyl acetate, geranyl acetate, and linalyl acetate. It is crucial to note that the data presented is collated from various studies, and direct comparisons may be limited due to differing experimental conditions.

Anti-inflammatory Activity

Compound	Assay	Model System	Concentration/Dose	Observed Effect	Reference
Linalyl Acetate	NF-κB Inhibition	HepG2 cells	Not specified	Down-regulated LPS-induced p65 and IκBα phosphorylation, inhibiting NF-κB activation.[1][2][3]	[1][2][3]
Geraniol (B1671447) (precursor to Geranyl Acetate)	NF-κB Inhibition	Animal model of atherogenesis	Not specified	Attenuated inflammatory effects by targeting the NF-κB signaling pathway.[4]	[4]
Geraniol	NF-κB and p38 MAPK Inhibition	Rat model of spinal cord injury	Not specified	Downregulated the NF-κB and p38 MAPK pathways.[5]	[5]

Antioxidant Activity

Direct comparative studies using standardized antioxidant assays like DPPH for prenyl acetate, geranyl acetate, and linalyl acetate are limited. However, individual studies on related compounds suggest that isoprenoids, in general, possess antioxidant potential. For instance, an acyclic isoprenoid isolated from Semecarpus anacardium demonstrated dose-dependent DPPH radical scavenging activity, although it was lower than the standard ascorbic acid[6].

Antimicrobial Activity

Compound	Microorganism	MIC (μg/mL)	Reference
Geraniol	Staphylococcus aureus	11200	[7]
Escherichia coli	5600	[7]
Geraniol	Staphylococcus aureus (USA300)	512	[8]
Linalyl Acetate	Methicillin-resistant Staphylococcus aureus (MRSA)	56310	[9]
Prenylflavanones (related compounds)	Staphylococcus aureus	25 - 50	[10]

Note: MIC values can vary significantly based on the specific strain and the assay conditions.

Cytotoxic Activity

Compound	Cell Line	IC50	Reference
Geranyl Acetate	Colo-205 (colon cancer)	30 µM	[11][12][13]
Geraniol	Colo-205 (colon cancer)	20 µM	[13]
N-tert-prenylated peptide	H69 (small cell lung cancer)	2.84 ± 0.14 μM	[14]
N-tert-prenylated peptide	DMS79 (small cell lung cancer)	4.37 ± 0.44 μM	[14]
Bornyl Acetate	HeLa (cervix carcinoma)	72.0 µg/mL	[15]
HT29 (colon carcinoma)	60.5 µg/mL	[15]
A549 (lung carcinoma)	44.1 µg/mL	[15]
MCF-7 (breast adenocarcinoma)	85.6 µg/mL	[15]

Note: IC50 values are highly dependent on the specific cell line and experimental duration.

Experimental Protocols

Detailed methodologies for the key experiments cited are provided below to ensure reproducibility and aid in the design of future comparative studies.

Carrageenan-Induced Paw Edema in Rats (Anti-inflammatory Assay)

This widely used in vivo model assesses the anti-inflammatory activity of compounds.

Procedure:

• Animal Preparation: Male Wistar rats (150-200g) are used. The animals are housed under standard laboratory conditions and fasted overnight before the experiment.

• Compound Administration: The test compound (e.g., prenyl acetate, geranyl acetate, or linalyl acetate) is administered, typically intraperitoneally or orally, at a predetermined dose. A control group receives the vehicle, and a positive control group receives a standard anti-inflammatory drug like indomethacin.

• Induction of Edema: One hour after compound administration, 0.1 mL of 1% carrageenan suspension in saline is injected into the sub-plantar region of the right hind paw of each rat.

• Measurement of Paw Edema: The paw volume is measured using a plethysmometer at 0, 1, 2, 3, 4, and 5 hours after the carrageenan injection.

• Data Analysis: The percentage inhibition of edema is calculated for each group relative to the control group.

DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical Scavenging Assay (Antioxidant Assay)

This in vitro assay measures the free radical scavenging capacity of a compound.

Procedure:

• Preparation of DPPH Solution: A stock solution of DPPH (e.g., 0.1 mM) is prepared in methanol (B129727) and stored in the dark.

• Sample Preparation: The test compounds are dissolved in a suitable solvent (e.g., methanol) to prepare a series of concentrations.

• Reaction Mixture: A specific volume of the test sample is mixed with a fixed volume of the DPPH solution. A control is prepared with the solvent and DPPH solution.

• Incubation: The reaction mixtures are incubated in the dark at room temperature for a specified period (e.g., 30 minutes).

• Absorbance Measurement: The absorbance of the solutions is measured at 517 nm using a spectrophotometer.

• Data Analysis: The percentage of DPPH radical scavenging activity is calculated. The IC50 value, which is the concentration of the compound required to scavenge 50% of the DPPH radicals, is then determined.

Broth Microdilution Method for Minimum Inhibitory Concentration (MIC) (Antimicrobial Assay)

This method determines the lowest concentration of an antimicrobial agent that inhibits the visible growth of a microorganism.

Procedure:

• Preparation of Inoculum: A standardized suspension of the test microorganism (e.g., Staphylococcus aureus or Escherichia coli) is prepared in a suitable broth medium.

• Serial Dilution of Test Compound: The test compound is serially diluted in the broth medium in a 96-well microtiter plate.

• Inoculation: Each well is inoculated with the standardized microbial suspension. A positive control (broth with inoculum) and a negative control (broth only) are included.

• Incubation: The microtiter plate is incubated under appropriate conditions (e.g., 37°C for 24 hours).

• Determination of MIC: The MIC is determined as the lowest concentration of the compound at which no visible growth of the microorganism is observed.

Mandatory Visualization: NF-κB Signaling Pathway Inhibition

The Nuclear Factor-kappa B (NF-κB) signaling pathway is a crucial regulator of the inflammatory response. Several isoprenoid esters, including linalyl acetate, have been shown to exert their anti-inflammatory effects by inhibiting this pathway. The following diagram illustrates the canonical NF-κB signaling pathway and the potential point of intervention by these bioactive esters.

Caption: Inhibition of the NF-κB signaling pathway by isoprenoid esters.

Conclusion

Prenyl acetate and other isoprenoid esters like geranyl acetate and linalyl acetate exhibit a range of interesting bioactive properties, including anti-inflammatory, antimicrobial, and cytotoxic effects. While the available data suggests potential therapeutic applications for these compounds, there is a clear need for direct, standardized comparative studies to objectively evaluate their relative potency and mechanisms of action. The information and protocols provided in this guide are intended to serve as a valuable resource for researchers and professionals in the field, facilitating further investigation into the promising bioactivities of these natural compounds.

References

• 1. tandfonline.com [tandfonline.com]
• 2. researchgate.net [researchgate.net]
• 3. tandfonline.com [tandfonline.com]
• 4. Geraniol attenuates fibrosis and exerts anti-inflammatory effects on diet induced atherogenesis by NF-κB signaling pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Protective effect of geraniol inhibits inflammatory response, oxidative stress and apoptosis in traumatic injury of the spinal cord through modulation of NF-κB and p38 MAPK - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. Geraniol inhibits biofilm formation of methicillin-resistant Staphylococcus aureus and increase the therapeutic effect of vancomycin in vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Antimicrobial activity of prenylflavanones - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. medchemexpress.com [medchemexpress.com]
• 12. Geraniol and geranyl acetate induce potent anticancer effects in colon cancer Colo-205 cells by inducing apoptosis, DNA damage and cell cycle arrest - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. jbuon.com [jbuon.com]
• 14. N-tert-Prenylation of the indole ring improves the cytotoxicity of a short antagonist G analogue against small cell lung cancer - MedChemComm (RSC Publishing) [pubs.rsc.org]
• 15. acgpubs.org [acgpubs.org]

Cross-Validation of Prenyl Acetate Identification: A Comparative Guide to Spectroscopic Methods

For Researchers, Scientists, and Drug Development Professionals

The accurate identification and structural elucidation of small organic molecules are fundamental in chemical research and drug development. Prenyl acetate (B1210297) (3-methyl-2-butenyl acetate), a common fragrance and flavoring agent, serves as an excellent case study for comparing the efficacy of various spectroscopic techniques. This guide provides an objective comparison of Nuclear Magnetic Resonance (NMR) Spectroscopy, Mass Spectrometry (MS), and Infrared (IR) Spectroscopy for the identification of Prenyl acetate, supported by experimental data and detailed protocols.

Comparison of Spectroscopic Techniques for Prenyl Acetate Identification

Each spectroscopic method offers unique insights into the molecular structure of Prenyl acetate. A combination of these techniques, through a process of cross-validation, provides the highest confidence in its identification.

• Nuclear Magnetic Resonance (NMR) Spectroscopy provides detailed information about the carbon-hydrogen framework of the molecule. 1H NMR helps to determine the number of different types of protons and their neighboring environments, while 13C NMR provides information about the different carbon atoms in the molecule.

• Mass Spectrometry (MS) determines the molecular weight of the compound and provides information about its fragmentation pattern. This is crucial for confirming the elemental composition and identifying structural motifs.

• Infrared (IR) Spectroscopy is used to identify the functional groups present in a molecule. The absorption of infrared radiation at specific wavenumbers corresponds to the vibrations of specific chemical bonds.

The strengths and limitations of each technique in the context of Prenyl acetate identification are summarized below:

Spectroscopic Method	Strengths	Limitations
1H NMR	- Provides detailed information on the proton environment and connectivity.- Allows for the determination of the number of protons in each environment through integration.	- Can have overlapping signals in complex molecules.- Requires a relatively larger amount of sample compared to MS.
13C NMR	- Provides information on all carbon atoms in the molecule.- Can distinguish between different types of carbons (e.g., sp2, sp3).	- Lower sensitivity compared to 1H NMR.- Longer acquisition times may be required.
Mass Spectrometry (MS)	- High sensitivity, requiring very small amounts of sample.- Provides accurate molecular weight and elemental composition.- Fragmentation patterns offer structural clues.	- May not distinguish between isomers.- Interpretation of fragmentation can be complex.
Infrared (IR) Spectroscopy	- Fast and non-destructive.- Excellent for identifying the presence of specific functional groups (e.g., C=O, C-O).	- Provides limited information about the overall molecular skeleton.- The "fingerprint region" can be complex to interpret.

Experimental Data for Prenyl Acetate

The following tables summarize the quantitative data obtained from different spectroscopic analyses of Prenyl acetate.

Table 1: 1H NMR Spectral Data of Prenyl Acetate

Predicted data based on typical chemical shift values. Experimental values may vary slightly depending on the solvent and instrument.

Chemical Shift (δ) (ppm)	Multiplicity	Integration	Assignment
~5.3	Triplet (t)	1H	=CH-
~4.5	Doublet (d)	2H	-CH2-O-
~2.0	Singlet (s)	3H	-C(=O)-CH3
~1.7	Singlet (s)	3H	=C(CH3)-
~1.6	Singlet (s)	3H	=C(CH3)-

Table 2: 13C NMR Spectral Data of Prenyl Acetate

Predicted data based on typical chemical shift values. Experimental values may vary slightly depending on the solvent and instrument.

Chemical Shift (δ) (ppm)	Assignment
~170	C=O (ester)
~140	=C(CH3)2
~120	=CH-
~60	-CH2-O-
~25	=C(CH3)-
~20	-C(=O)-CH3
~18	=C(CH3)-

Table 3: Mass Spectrometry (MS) Fragmentation Data for Prenyl Acetate[1]

Mass-to-Charge Ratio (m/z)	Relative Intensity (%)	Putative Fragment
128	Low	[M]+ (Molecular Ion)
68	87.25	[C5H8]+
43	99.99	[CH3CO]+
41	56.52	[C3H5]+
67	53.47	[C5H7]+
69	35.37	[C5H9]+

Table 4: Infrared (IR) Spectroscopy Peak List for Prenyl Acetate

Wavenumber (cm-1)	Functional Group
~2980-2920	C-H stretch (alkane)
~1740	C=O stretch (ester)
~1670	C=C stretch (alkene)
~1230	C-O stretch (ester)

Experimental Protocols

Detailed methodologies for the key spectroscopic analyses are provided below.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• Instrumentation: A high-resolution NMR spectrometer, such as a Varian CFT-20, can be used.[1]

• Sample Preparation: Dissolve approximately 10-20 mg of Prenyl acetate in 0.5-0.7 mL of a deuterated solvent (e.g., CDCl3) in an NMR tube.

• 1H NMR Acquisition:

  • Acquire a one-dimensional 1H NMR spectrum using a standard pulse sequence.

  • Set the spectral width to cover the expected range of proton chemical shifts (e.g., 0-10 ppm).

  • Use a sufficient number of scans to obtain a good signal-to-noise ratio.

• 13C NMR Acquisition:

  • Acquire a one-dimensional 13C NMR spectrum with proton decoupling.

  • Set the spectral width to cover the expected range of carbon chemical shifts (e.g., 0-200 ppm).

  • Longer acquisition times are typically required for 13C NMR compared to 1H NMR.

• Data Processing: Process the raw data (Free Induction Decay - FID) by applying a Fourier transform, phase correction, and baseline correction. Reference the spectra to the residual solvent peak or an internal standard (e.g., TMS).

Mass Spectrometry (MS)

• Instrumentation: A Gas Chromatography-Mass Spectrometry (GC-MS) system, such as a HITACHI M-80B, is commonly used.[1]

• Sample Preparation: Prepare a dilute solution of Prenyl acetate in a volatile organic solvent (e.g., dichloromethane (B109758) or hexane).

• GC-MS Analysis:

  • Gas Chromatography: Inject the sample into the GC. A non-polar capillary column is typically used to separate the components of the sample. The oven temperature is programmed to ramp up to ensure good separation.

  • Mass Spectrometry: The eluent from the GC is introduced into the mass spectrometer. Electron Ionization (EI) at 70 eV is a common method for fragmentation.[1] The mass analyzer scans a range of m/z values to detect the molecular ion and fragment ions.

• Data Analysis: Analyze the resulting mass spectrum to identify the molecular ion peak and the major fragment ions. Compare the fragmentation pattern with known databases or predict fragmentation pathways to support the proposed structure.

Infrared (IR) Spectroscopy

• Instrumentation: A Fourier Transform Infrared (FTIR) spectrometer, such as a Bruker IFS 85, is suitable for this analysis.[1]

• Sample Preparation:

  • Neat Liquid (Thin Film): Place a drop of liquid Prenyl acetate between two salt plates (e.g., NaCl or KBr) to create a thin film.

  • Attenuated Total Reflectance (ATR): Place a drop of the liquid sample directly onto the ATR crystal.

• IR Spectrum Acquisition:

  • Record a background spectrum of the empty salt plates or the clean ATR crystal.

  • Place the prepared sample in the spectrometer and record the sample spectrum.

  • The instrument's software will automatically subtract the background from the sample spectrum.

• Data Analysis: Identify the characteristic absorption bands in the IR spectrum and assign them to the corresponding functional groups using a correlation table.

Cross-Validation Workflow

The cross-validation of data from different spectroscopic methods is a logical process to ensure the unambiguous identification of a compound. The following workflow illustrates this process for Prenyl acetate.

References

• 1. Prenyl acetate | C7H12O2 | CID 14489 - PubChem [pubchem.ncbi.nlm.nih.gov]

A Comparative Olfactory Analysis: Synthetic vs. Natural Prenyl Acetate

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the odor profiles of synthetic and natural prenyl acetate (B1210297). While direct comparative sensory data is limited in publicly available literature, this document synthesizes available chemical composition data and odor descriptions to offer an objective comparison. Furthermore, a comprehensive experimental protocol is provided for researchers seeking to conduct a direct comparative analysis.

Introduction to Prenyl Acetate

Prenyl acetate (3-methyl-2-butenyl acetate) is an organic ester prized for its fresh, fruity aroma. It is utilized in the fragrance and flavor industries to impart notes of pear, banana, and green fruit.[1][2][3][4] This compound can be obtained from natural sources or produced synthetically.

• Natural Prenyl Acetate: Found in low concentrations (typically less than 1-2%) in the essential oil of Ylang-Ylang (Cananga odorata) flowers.[5] The odor profile of natural prenyl acetate is therefore intrinsically linked to the complex bouquet of the essential oil it is derived from.

• Synthetic Prenyl Acetate: Commercially produced through the esterification of prenol (3-methyl-2-buten-1-ol) with acetic acid.[5] Its odor profile is dependent on the purity of the final product and the presence of any residual reactants or byproducts.

Comparative Odor Profile

Synthetic Prenyl Acetate: The odor of high-purity synthetic prenyl acetate is consistently described as a powerful and diffusive fruity scent with prominent notes of:

• Pear and Banana: A sweet, ripe fruitiness is the dominant characteristic.[1][3][4]

• Green: A fresh, slightly sharp green nuance adds complexity.[1][6]

• Floral: Subtle floral undertones, sometimes described as reminiscent of jasmine or heliotrope, can be present.[1]

Natural Prenyl Acetate (in the context of Ylang-Ylang Oil): The scent of natural prenyl acetate is part of a complex mixture of volatile compounds. The overall aroma of Ylang-Ylang oil is rich, floral, sweet, and slightly spicy. The small percentage of prenyl acetate contributes to the fruity top notes of the oil. The perceived odor of "natural" prenyl acetate is therefore modulated by a symphony of other aromatic molecules.

Quantitative Data Summary

The following tables summarize the key quantitative data available for synthetic prenyl acetate and its natural source, Ylang-Ylang oil.

Table 1: Physicochemical Properties of Prenyl Acetate

Property	Value
Molecular Formula	C₇H₁₂O₂
Molecular Weight	128.17 g/mol [5]
Boiling Point	151-152 °C[1]
Flash Point	49 °C (120.2 °F)[5]
Density	~0.917 g/mL at 20°C[5]
Purity (Typical Synthetic)	≥98%[1]

Table 2: Key Volatile Components of Ylang-Ylang Essential Oil (Illustrative)

Compound	Typical Percentage Range	General Odor Description
Linalool	10-25%	Floral, woody, slightly citrus
Germacrene D	5-20%	Woody, spicy
Benzyl Acetate	5-15%	Sweet, fruity, floral (jasmine)
Geranyl Acetate	5-15%	Fruity, floral (rose, geranium)
p-Cresyl Methyl Ether	5-10%	Pungent, floral, animalic
β-Caryophyllene	5-10%	Woody, spicy, peppery
Prenyl Acetate	< 2%	Fruity (pear, banana), green

Note: The composition of Ylang-Ylang oil can vary significantly based on the geographical origin, distillation fraction (Extra, I, II, III, Complete), and other factors.[7][8]

Inferred Olfactory Differences

Based on the chemical data, the following olfactory differences can be inferred:

• Complexity: Natural prenyl acetate, within its botanical matrix, contributes to a more complex and nuanced aroma due to the synergistic and masking effects of other volatile compounds. Synthetic prenyl acetate, in its pure form, will present a more linear and focused fruity-green scent.

• Purity of Note: Synthetic prenyl acetate offers a "cleaner" and more direct pear/banana note, which can be advantageous for precise fragrance formulations. The fruity note of natural prenyl acetate will be colored by the surrounding floral, spicy, and woody notes of the essential oil.

• Potential for Off-Notes: The odor profile of synthetic prenyl acetate can be affected by impurities from the manufacturing process. Residual prenol may impart a solvent-like odor, while unreacted acetic acid could add a sour, vinegary note. The quality of natural prenyl acetate is tied to the quality of the essential oil distillation, where different fractions can have varying aromatic profiles.[7][8]

Proposed Experimental Protocol for Direct Comparison

To definitively compare the odor profiles of synthetic and natural prenyl acetate, the following experimental workflow is proposed.

Sample Preparation

• Synthetic Sample: A high-purity (≥98%) synthetic prenyl acetate standard should be obtained from a reputable chemical supplier.

• Natural Sample: Isolate prenyl acetate from Ylang-Ylang essential oil (ideally "Extra" or "Complete" grade for a fuller profile) using fractional distillation or preparative gas chromatography. The purity of the isolated natural prenyl acetate should be confirmed by GC-MS.

• Dilution: Both samples should be diluted to a concentration of 1% in a neutral solvent (e.g., ethanol (B145695) or propylene (B89431) glycol) for sensory analysis.

Instrumental Analysis

• Gas Chromatography-Mass Spectrometry (GC-MS):

  • Objective: To identify and quantify the chemical composition of both the synthetic and isolated natural samples. This will confirm the purity of the synthetic standard and identify any co-eluting compounds with the natural isolate.

  • Method:

    • Column: A non-polar column (e.g., DB-5ms) is suitable for resolving volatile esters.

    • Injector: Split/splitless injector at 250°C.

    • Oven Program: Start at 50°C, hold for 2 minutes, then ramp to 250°C at a rate of 10°C/min.

    • Mass Spectrometer: Electron ionization (EI) at 70 eV, scanning from m/z 40-400.

    • Identification: Compounds to be identified by comparing their mass spectra and retention indices with a reference library (e.g., NIST).

• Gas Chromatography-Olfactometry (GC-O):

  • Objective: To identify the specific odor-active compounds in each sample and their perceived aroma characteristics.

  • Method:

    • The GC effluent is split between the mass spectrometer and a sniffing port.

    • Trained sensory panelists will sniff the effluent and record the perceived odor, its intensity, and the time at which it is detected.

    • This will allow for a direct comparison of the odor nuances of the main prenyl acetate peak and any accompanying odor-active impurities or co-eluents.

Sensory Analysis

• Triangle Test:

  • Objective: To determine if a perceptible difference exists between the natural and synthetic samples.

  • Method: Present panelists with three samples (two of one type, one of the other) and ask them to identify the "odd" sample. The results are analyzed for statistical significance.

• Descriptive Analysis:

  • Objective: To create a detailed sensory profile of each sample.

  • Method: A trained sensory panel will evaluate the odor of each sample and rate the intensity of various aroma descriptors (e.g., pear, banana, green, sweet, floral, chemical) on a labeled magnitude scale.

Visualization of Experimental Workflow

The following diagram illustrates the proposed experimental workflow for a comprehensive comparison of synthetic and natural prenyl acetate.

Caption: Proposed experimental workflow for comparing synthetic and natural prenyl acetate.

Conclusion

While synthetic prenyl acetate offers a consistent and high-purity source of a specific fruity-green aroma, natural prenyl acetate's olfactory contribution is integrated within the complex and rich aromatic profile of its botanical source, Ylang-Ylang oil. The choice between synthetic and natural will depend on the desired application: precision and impact for the former, and complexity and nuance for the latter. The provided experimental protocol offers a robust framework for a definitive, direct comparison of their odor profiles, which would be a valuable contribution to the fields of fragrance chemistry and sensory science.

References

• 1. prenyl acetate, 1191-16-8 [thegoodscentscompany.com]
• 2. Prenyl Acetate (1191-16-8) | Quality Chemical Dealer [chemicalbull.com]
• 3. perfumersworld.com [perfumersworld.com]
• 4. Prenyl Acetate Manufacturer & Suppliers |ELAROMA-PAC G1 - Elchemy [elchemy.com]
• 5. ScenTree - Prenyl acetate (CAS N° 1191-16-8) [scentree.co]
• 6. iff.com [iff.com]
• 7. phaedrabotanicals.eu [phaedrabotanicals.eu]
• 8. oshadhi.co.uk [oshadhi.co.uk]

A Comparative Guide to the Relative Retention Time of Prenyl Acetate in Gas Chromatography

For researchers, scientists, and professionals in drug development, the precise identification of volatile and semi-volatile compounds is paramount. Gas chromatography (GC) is a cornerstone analytical technique for this purpose, and the relative retention time (RRT), often expressed as the Kovats Retention Index (RI), is a critical parameter for accurate compound identification. Unlike absolute retention time, which can vary with experimental conditions, the RRT is a more stable and reproducible value, as it is normalized to the retention times of a series of n-alkane standards. This guide provides a comparative analysis of the RRT of prenyl acetate (B1210297) against other common acetate esters, supported by experimental data and detailed protocols.

Comparison of Kovats Retention Indices

The following table summarizes the Kovats Retention Indices (a form of relative retention time) for prenyl acetate and two other common flavor and fragrance esters, isoamyl acetate and benzyl (B1604629) acetate, on two different types of gas chromatography columns: a non-polar column (DB-5 or similar) and a polar column (DB-WAX or similar). The choice of column polarity significantly influences the elution order and retention of compounds.

Compound	Chemical Structure	CAS Number	Kovats Retention Index (Non-Polar Column, e.g., DB-5)	Kovats Retention Index (Polar Column, e.g., DB-WAX)
Prenyl Acetate	CH₃COOCH₂CH=C(CH₃)₂	1191-16-8	~980 - 995	~1250 - 1270
Isoamyl Acetate	CH₃COOCH₂CH₂CH(CH₃)₂	123-92-2	~861 - 877[1]	~1096[2]
Benzyl Acetate	C₆H₅CH₂OCOCH₃	140-11-4	~1141 - 1175[3]	~1525[4]

Note: The Kovats Retention Index is a unitless value. The values presented are approximate and can vary slightly depending on the specific experimental conditions.

Experimental Protocols

The determination of Kovats Retention Indices is a standardized method that allows for the comparison of gas chromatography data across different laboratories and instruments. A general experimental protocol is outlined below.

Objective:

To determine the Kovats Retention Index of prenyl acetate and other acetate esters on both non-polar and polar gas chromatography columns.

Materials:

• Gas Chromatograph (GC) with a Flame Ionization Detector (FID) or Mass Spectrometer (MS)

• Non-polar capillary column (e.g., DB-5, 30 m x 0.25 mm ID, 0.25 µm film thickness)

• Polar capillary column (e.g., DB-WAX, 30 m x 0.25 mm ID, 0.25 µm film thickness)

• Prenyl acetate, isoamyl acetate, and benzyl acetate standards

• A homologous series of n-alkanes (e.g., C8-C20) dissolved in a suitable solvent (e.g., hexane)

• High-purity carrier gas (e.g., helium or hydrogen)

• Syringes for sample injection

Gas Chromatography (GC) Conditions:

• Injector Temperature: 250 °C

• Detector Temperature: 250 °C (FID) or as appropriate for MS

• Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min)

• Injection Volume: 1 µL

• Split Ratio: 50:1

• Oven Temperature Program:

  • Initial temperature: 60 °C, hold for 2 minutes

  • Ramp: Increase to 240 °C at a rate of 5 °C/min

  • Final hold: Hold at 240 °C for 5 minutes

Procedure:

• n-Alkane Analysis: Inject the n-alkane mixture into the GC under the specified conditions. Record the retention times for each n-alkane.

• Analyte Analysis: Inject a solution of the acetate ester (e.g., prenyl acetate) into the GC under the same conditions. Record the retention time of the analyte.

• Kovats Retention Index Calculation: The Kovats Retention Index (I) for a compound is calculated using the following formula for temperature-programmed GC:

  I = 100[n + (tR(x) – tR(n)) / (tR(N) – tR(n))]

  Where:

  • tR(x) is the retention time of the analyte

  • tR(n) is the retention time of the n-alkane eluting just before the analyte

  • tR(N) is the retention time of the n-alkane eluting just after the analyte

  • n is the carbon number of the n-alkane eluting just before the analyte

Visualizing the GC Workflow

The following diagram illustrates the typical workflow for determining the Relative Retention Time of a compound using gas chromatography.

Caption: Workflow for determining Relative Retention Time (RRT).

Signaling Pathways in Compound Identification

The logical process of identifying an unknown compound in a sample using its relative retention time is depicted in the diagram below.

Caption: Logical pathway for compound identification using RRT.

References

• 1. The Kovats Retention Index: 3-Methylbutyl acetate (C7H14O2) [pherobase.com]
• 2. chem-agilent.com [chem-agilent.com]
• 3. jestec.taylors.edu.my [jestec.taylors.edu.my]
• 4. The Kovats Retention Index: Benzaldehyde (C7H6O) [pherobase.com]

Comparative Efficacy of Prenyl Acetate and Other Antimicrobial Compounds: A Guide for Researchers

For Immediate Release

In the ongoing search for novel antimicrobial agents, researchers are increasingly turning to naturally derived compounds. Among these, prenyl acetate (B1210297), a monoterpene ester, has garnered interest for its potential antimicrobial properties. This guide provides a comparative analysis of the efficacy of prenyl acetate against other antimicrobial compounds, supported by available experimental data. It is intended for researchers, scientists, and drug development professionals engaged in the discovery and evaluation of new antimicrobial therapies.

I. Comparative Antimicrobial Efficacy: A Quantitative Overview

The following table summarizes the Minimum Inhibitory Concentration (MIC) values of various terpenoids and esters against common bacterial and fungal pathogens. MIC is a standard measure of the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism. A lower MIC value indicates greater potency.

Compound	Staphylococcus aureus (ATCC 29213)	Escherichia coli (ATCC 25922)	Candida albicans (ATCC 10231)	Reference(s)
Prenyl Acetate	Data Not Available	Data Not Available	Data Not Available
Linalyl Acetate	>6.4 mg/mL	>6.4 mg/mL	14.8 µg/mL	[1][2]
Geranyl Acetate	Data Not Available	Data Not Available	Data Not Available	[3]
Geraniol	1.25 µg/mL	5600 µg/mL	Data Not Available	[1][3]
Thymol	0.007 mg/mL	>6.4 mg/mL	Data Not Available	[1]
Eugenol	2.5 - 5 µL/mL	Data Not Available	Data Not Available	[3]
Ethyl Acetate	≤5%	≤5%	≤5%	[4]
Butyl Acetate	≤5%	≤5%	≤5%	[4]

Note: Direct comparative data for prenyl acetate is currently limited in publicly available literature. The data presented for other compounds is sourced from various studies and methodologies may differ.

II. Experimental Protocols for Antimicrobial Susceptibility Testing

The data presented in this guide is typically generated using standardized antimicrobial susceptibility testing methods. The following are detailed protocols for two common assays:

A. Broth Microdilution Method for Minimum Inhibitory Concentration (MIC) Determination

This method is used to determine the lowest concentration of an antimicrobial agent that inhibits the visible growth of a microorganism in a liquid medium.

1. Preparation of Materials:

• Test compound (e.g., Prenyl Acetate) dissolved in an appropriate solvent (e.g., Dimethyl Sulfoxide - DMSO).
• Sterile 96-well microtiter plates.
• Mueller-Hinton Broth (MHB) for bacteria or RPMI-1640 medium for fungi.
• Bacterial or fungal inoculum standardized to a concentration of approximately 5 x 10^5 colony-forming units (CFU)/mL.

2. Assay Procedure:

• A serial two-fold dilution of the test compound is prepared in the microtiter plate wells containing the appropriate broth.
• Each well is then inoculated with the standardized microbial suspension.
• Positive control wells (broth with inoculum, no compound) and negative control wells (broth only) are included.
• The plates are incubated at 37°C for 18-24 hours for bacteria or at 35°C for 24-48 hours for fungi.
• The MIC is determined as the lowest concentration of the compound at which no visible growth (turbidity) is observed.

B. Agar Disk Diffusion Method

This method assesses the susceptibility of a microorganism to an antimicrobial agent based on the size of the zone of growth inhibition around a disk impregnated with the agent.

1. Preparation of Materials:

• Sterile petri dishes containing Mueller-Hinton Agar (MHA).
• Sterile paper disks (6 mm in diameter).
• Test compound solution of a known concentration.
• Bacterial inoculum standardized to a 0.5 McFarland turbidity standard.

2. Assay Procedure:

• The surface of the MHA plate is uniformly inoculated with the bacterial suspension using a sterile cotton swab.
• Sterile paper disks are impregnated with a specific volume of the test compound solution and allowed to dry.
• The impregnated disks are placed on the surface of the inoculated agar.
• A control disk impregnated with the solvent alone is also included.
• The plates are incubated at 37°C for 18-24 hours.
• The diameter of the zone of complete growth inhibition around each disk is measured in millimeters. A larger zone of inhibition indicates greater susceptibility of the microorganism to the compound.

III. Potential Mechanisms of Action and Signaling Pathways

While the precise mechanisms of action for prenyl acetate are still under investigation, research on related terpenoids suggests several potential pathways. A primary mode of action for many terpenes is the disruption of the microbial cell membrane.[5] Their lipophilic nature allows them to intercalate into the lipid bilayer, leading to increased membrane fluidity and permeability, and ultimately cell death.

Furthermore, some prenylated compounds have been shown to interfere with bacterial communication systems, a process known as quorum sensing (QS).[6][7][8] Quorum sensing regulates the expression of virulence factors and biofilm formation in many pathogenic bacteria. By inhibiting QS, these compounds can attenuate bacterial pathogenicity without directly killing the cells, which may reduce the selective pressure for the development of resistance.[7]

Below are diagrams illustrating the general mechanism of cell membrane disruption and the inhibition of a bacterial quorum sensing pathway.

Caption: General mechanism of microbial cell membrane disruption by lipophilic compounds.

Caption: Potential inhibition of a bacterial quorum sensing pathway by prenylated compounds.

IV. Conclusion and Future Directions

The available data suggests that terpenoids and their esters are a promising class of compounds with significant antimicrobial potential. While direct comparative efficacy data for prenyl acetate is still emerging, related compounds have demonstrated activity against a range of pathogens. The likely mechanisms of action, including cell membrane disruption and quorum sensing inhibition, offer attractive targets for antimicrobial drug development.

Further research is warranted to systematically evaluate the antimicrobial spectrum of prenyl acetate against a broad panel of clinically relevant bacteria and fungi. Head-to-head comparative studies with established antimicrobial agents are crucial to determine its relative potency. Elucidating the specific molecular targets and signaling pathways affected by prenyl acetate will provide a deeper understanding of its antimicrobial activity and guide future drug development efforts.

References

• 1. Mechanisms of Antibacterial Action of Three Monoterpenes - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Antimicrobial activity of Butyl acetate, Ethyl acetate and Isopropyl alcohol on undesirable microorganisms in cosmetic products - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. encyclopedia.pub [encyclopedia.pub]
• 6. Prenylated Diresorcinols Inhibit Bacterial Quorum Sensing - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]
• 8. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

Prenyl acetate proper disposal procedures

Proper disposal of prenyl acetate (B1210297) is critical for ensuring laboratory safety and environmental protection. As a flammable liquid that is harmful to aquatic life, it requires handling as hazardous waste in accordance with institutional and regulatory guidelines. Adherence to these procedures minimizes risks of fire, chemical exposure, and environmental contamination.

Immediate Safety and Handling

Before beginning any disposal-related activities, ensure all immediate safety precautions are in place. This involves understanding the hazards associated with prenyl acetate and using appropriate personal protective equipment (PPE).

Essential Safety Precautions:

• Eliminate Ignition Sources: Prenyl acetate is a flammable liquid. Ensure work is conducted away from heat, sparks, open flames, and other potential ignition sources. All electrical equipment used should be explosion-proof.

• Personal Protective Equipment (PPE): Wear protective gloves and safety glasses or a face shield to prevent skin and eye contact.

• Ventilation: Handle the chemical in a well-ventilated area to avoid the accumulation of vapors.

• Static Discharge: Take precautionary measures against static discharges by grounding and bonding containers and receiving equipment. Use non-sparking tools.

Step-by-Step Disposal Protocol

The disposal of prenyl acetate must follow a structured process from waste generation to final collection. Never dispose of prenyl acetate or its containers in the regular trash or down the sink.

1. Waste Classification:

• Identify the waste as hazardous. Prenyl acetate is classified as a flammable liquid (Category 3). This characteristic requires it to be managed under hazardous waste regulations.

2. Container Selection and Labeling:

• Choose a Compatible Container: Use a designated, leak-proof waste container that is chemically compatible with prenyl acetate. The container must have a secure, screw-top cap.

• Proper Labeling: Clearly label the waste container with "Hazardous Waste" and the full chemical name, "Prenyl Acetate." Ensure the label is legible and securely attached.

3. Waste Accumulation and Storage:

• Designated Storage Area: Store the waste container in a designated Satellite Accumulation Area (SAA), which should be at or near the point of waste generation.

• Segregate Incompatibles: Do not store prenyl acetate waste with incompatible materials such as strong oxidizing agents or strong acids.

• Keep Containers Closed: The waste container must remain tightly closed at all times, except when you are adding waste.

• Storage Conditions: Store the container in a cool, well-ventilated place, away from heat and direct sunlight.

4. Arranging for Final Disposal:

• Contact EH&S: Once the container is full or has been in storage for the maximum allowed time (typically up to 12 months for partially filled containers), contact your institution's Environmental Health and Safety (EH&S) department for pickup.

• Follow Regulations: Disposal must be carried out through a licensed hazardous waste collection program in accordance with all local, regional, and national regulations.

Emergency Procedures: Spill Management

In the event of a spill, immediate and appropriate action is necessary to prevent injury and environmental release.

• Eliminate Ignition Sources: Immediately remove all sources of ignition from the area.

• Contain the Spill: For small spills, use an inert absorbent material such as sand, silica (B1680970) gel, or general-purpose binder to contain the liquid. For large spills, dike the area to prevent spreading.

• Collect and Dispose: Carefully collect the absorbed material and place it in a labeled, sealed container for disposal as hazardous waste.

• Ventilate: Ensure the area is well-ventilated.

Quantitative Data Summary

The following table provides key quantitative data related to the safety and regulation of prenyl acetate.

Parameter	Value	Reference
Acute Oral Toxicity (LD50, Rat)	approx. 3,000 mg/kg
Hazard Classification	Flammable Liquid (Category 3)
Hazard Statements	H226, H303, H402
Disposal Precautionary Statement	P501
Max. Satellite Accumulation	55 gallons (or 1 quart for acutely toxic waste)

Disposal Workflow Diagram

The following diagram illustrates the logical steps and decision points for the proper disposal of prenyl acetate waste.

Caption: Workflow for the safe disposal of prenyl acetate waste.

Personal protective equipment for handling Prenyl acetate

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety protocols and logistical plans for the handling and disposal of Prenyl acetate (B1210297). Adherence to these procedures is critical for ensuring laboratory safety and regulatory compliance.

Hazard Identification and Quantitative Data

Prenyl acetate is a flammable liquid that can be harmful if ingested and poses a risk to aquatic environments.[1][2] It is essential to be fully aware of its properties to handle it safely.

Physical and Chemical Properties

Property	Value
CAS Number	1191-16-8[1][3]
Chemical Formula	C7H12O2[3]
Appearance	Colorless to pale yellow liquid[3]
Flash Point	49 °C (120.2 °F) - closed cup[4]
Vapor Pressure	3.99 mm Hg at 25 °C[5]
Solubility	Insoluble in water; soluble in alcohol[4]
Auto-ignition Temperature	>300 °C[1]

Toxicological Data

Test	Species	Route	Value
LD50	Rat	Oral	approx. 3,000 mg/kg[1][2][5]
LD50	Rabbit	Dermal	> 5,000 mg/kg[2][5]

Personal Protective Equipment (PPE)

The following PPE is mandatory when handling Prenyl acetate to minimize exposure and ensure personal safety.

• Hand Protection: Chemical-resistant gloves (e.g., Nitrile rubber) are required. Always inspect gloves for integrity before use.[1][5]

• Eye and Face Protection: Wear safety glasses with side shields or chemical safety goggles.[1][5][6] A face shield may be necessary when handling larger quantities or when there is a splash hazard.

• Skin and Body Protection: A flame-retardant lab coat or chemical-resistant apron should be worn.[1] Closed-toe shoes are mandatory.

• Respiratory Protection: Use in a well-ventilated area. If ventilation is inadequate or for large spills, a respirator with an appropriate organic vapor cartridge is necessary.[1][5]

Experimental Protocols: Safe Handling and Storage

Handling Procedures:

• Preparation: Before handling, ensure that a safety shower and eyewash station are readily accessible. Confirm that all containers are properly labeled.

• Ventilation: Always handle Prenyl acetate in a chemical fume hood or a well-ventilated laboratory.[1][7]

• Grounding and Bonding: To prevent static discharge, which can ignite flammable vapors, ground and bond all containers and receiving equipment during transfer.[5][8]

• Ignition Sources: Keep Prenyl acetate away from all sources of ignition, including heat, sparks, open flames, and hot surfaces.[1][5][8] Use only non-sparking tools.[1][8]

• Dispensing: When transferring, pour slowly and carefully to avoid splashing. Use a funnel where appropriate.

• Personal Hygiene: Avoid contact with skin, eyes, and clothing.[1] Do not eat, drink, or smoke in the work area. Wash hands thoroughly after handling.[1]

Storage Procedures:

• Container: Store in a tightly closed, original container.[1][5][8]

• Location: Store in a cool, dry, and well-ventilated area away from incompatible materials such as strong oxidizing agents and strong acids.[1][3][8]

• Fire Safety: Store in a designated flammable liquids storage cabinet.

Spill, First Aid, and Fire Response

Accidental Release Measures:

• Immediate Action: Evacuate all non-essential personnel from the spill area. Eliminate all ignition sources.[5]

• Ventilation: Ensure the area is well-ventilated.

• Containment: For small spills, absorb the liquid with an inert, non-combustible material such as sand, vermiculite, or commercial sorbents.[1][5] For large spills, dike the area to prevent spreading.[1][5]

• Cleanup: Carefully collect the absorbed material into a labeled, sealed container for hazardous waste disposal.[1] Do not return spilled material to the original container.[5]

• Decontamination: Clean the spill area with soap and water, and collect the cleaning materials for disposal as hazardous waste.

First Aid Measures:

• If on Skin or Hair: Immediately remove all contaminated clothing. Rinse the affected area with plenty of water.[1][8]

• If Swallowed: Call a poison control center or doctor immediately for treatment advice.[1][8] Do not induce vomiting.[8]

• If Inhaled: Move the person to fresh air. If breathing is difficult, administer oxygen.[3]

• If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses if present and easy to do. Continue rinsing and seek medical attention.[5]

Fire-Fighting Measures:

• Suitable Extinguishing Media: Use alcohol-resistant foam, carbon dioxide (CO2), dry chemical powder, or water spray.[1][8]

• Unsuitable Extinguishing Media: Do not use a direct stream of water as it may spread the fire.[8]

• Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA) and full protective gear.[1][7]

Disposal Plan

Prenyl acetate and its containers must be disposed of as hazardous waste.

• Waste Collection: Collect all waste Prenyl acetate and contaminated materials (e.g., absorbent pads, gloves) in a designated, properly labeled, and sealed hazardous waste container.

• Labeling: The waste container must be clearly labeled with "Hazardous Waste," "Flammable Liquid," and the full chemical name "Prenyl acetate."

• Storage: Store the waste container in a designated hazardous waste accumulation area, away from ignition sources and incompatible materials.

• Disposal: Arrange for a licensed hazardous waste disposal company to collect and dispose of the waste in accordance with all local, state, and federal regulations.[1][5][8] Do not dispose of it down the drain or in the regular trash.[1]

Workflow for Safe Handling and Disposal

Caption: Workflow for the safe handling and disposal of Prenyl acetate.

References

• 1. download.basf.com [download.basf.com]
• 2. finefrag.com [finefrag.com]
• 3. chemicalbull.com [chemicalbull.com]
• 4. プレニルアセタート ≥98%, stabilized, FG | Sigma-Aldrich [sigmaaldrich.com]
• 5. vigon.com [vigon.com]
• 6. Prenyl Acetate (1191-16-8) | Quality Chemical Dealer [chemicalbull.com]
• 7. download.basf.com [download.basf.com]
• 8. directpcw.com [directpcw.com]